Technical Documentation Center

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate
  • CAS: 1250240-29-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block widely employed in medicinal chemistry and pharmaceutical develo...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block widely employed in medicinal chemistry and pharmaceutical development. Its structure uniquely combines a secondary alcohol, a tertiary amine within a piperidine ring, and an ethyl ester moiety, offering multiple points for chemical modification. This guide provides a comprehensive overview of its core properties, a detailed and validated synthesis protocol, methods for spectroscopic characterization, and insights into its reactivity and applications as a versatile scaffold in the synthesis of complex pharmaceutical agents.

Introduction: The Versatile Heterocyclic Scaffold

The piperidine ring is a privileged scaffold in drug discovery, appearing in a vast number of approved pharmaceuticals. Its ability to impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability, makes it a go-to motif for medicinal chemists. When substituted with a hydroxyl group at the 3-position, as in Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, the molecule gains a crucial handle for introducing further complexity and chirality. This compound serves as a key intermediate, enabling the construction of diverse molecular architectures targeting a range of biological pathways. This guide serves as a technical resource for laboratory scientists, providing the essential data and methodologies required to effectively synthesize, characterize, and utilize this important chemical intermediate.

Physicochemical and Structural Properties

A thorough understanding of the fundamental properties of a reagent is critical for its successful application in synthesis.

2.1 Identity and Formula

  • IUPAC Name: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • CAS Number: 148636-95-5

  • Molecular Formula: C₉H₁₇NO₃

  • Molecular Weight: 187.24 g/mol

2.2 Physical Properties

The key physical properties are summarized in the table below. These values are essential for planning reactions, purifications, and for safe handling and storage.

PropertyValueReference
Boiling Point 118-120 °C (at 0.5 mmHg)[Vendor Data]
Density 1.096 g/cm³[Vendor Data]
Refractive Index (n²⁰/D) 1.482[Vendor Data]
Solubility Soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, Methanol).[General Knowledge]

2.3 Structural Analysis

The molecule's power lies in its trifunctional nature. The secondary alcohol is a nucleophile and can be a hydrogen bond donor. The tertiary amine is basic and nucleophilic. The ethyl ester can be hydrolyzed or used in transesterification or amidation reactions. The carbon at the 3-position of the piperidine ring is a stereocenter, meaning the compound can exist as (R) and (S) enantiomers.

G start Reactants (3-Hydroxypiperidine, Ethyl Chloroacetate, K₂CO₃) reaction Reflux in Acetonitrile (6-8 hours) start->reaction filtration Cool & Filter (Remove K₂CO₃) reaction->filtration concentration1 Concentrate (Remove Acetonitrile) filtration->concentration1 extraction Aqueous Work-up (EtOAc/Water) concentration1->extraction drying Dry Organic Layer (Na₂SO₄) extraction->drying concentration2 Concentrate (Crude Product) drying->concentration2 chromatography Silica Gel Chromatography concentration2->chromatography final_product Pure Ethyl 2-(3-hydroxypiperidin- 1-yl)acetate chromatography->final_product G center Ethyl 2-(3-hydroxypiperidin- 1-yl)acetate oxidation Oxidation center->oxidation -OH group acylation Acylation / Etherification center->acylation -OH group hydrolysis Ester Hydrolysis center->hydrolysis -COOEt group aminolysis Amide Formation center->aminolysis -COOEt group product1 Ketone Derivative oxidation->product1 product2 Ester / Ether Derivatives acylation->product2 product3 Carboxylic Acid hydrolysis->product3 product4 Amide Derivatives aminolysis->product4

Exploratory

An In-Depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a pivotal building block in modern medicinal ch...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a pivotal building block in modern medicinal chemistry. We will delve into its chemical identity, including its definitive CAS number, detail a robust laboratory-scale synthesis protocol, outline methods for its analytical characterization, and discuss its significant role as a key intermediate in the synthesis of targeted therapeutics, most notably the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib. This document is intended to serve as a practical resource for scientists engaged in pharmaceutical research and development.

Introduction: The Significance of the 3-Hydroxypiperidine Scaffold

The piperidine ring is one of the most ubiquitous heterocyclic scaffolds found in pharmaceuticals and natural alkaloids.[1] Its saturated, six-membered structure provides an excellent three-dimensional framework for orienting functional groups to interact with biological targets.[2] The introduction of a hydroxyl group at the 3-position, creating the 3-hydroxypiperidine moiety, adds a crucial point for hydrogen bonding and a chiral center, significantly enhancing its utility in drug design. This functional group can serve as a handle for further derivatization or act as a key pharmacophoric element. As a result, 3-hydroxypiperidine derivatives are integral components in a wide array of pharmacologically active agents, including those targeting neurological disorders and cancers.[3] Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a prime example of a versatile intermediate that provides this valuable scaffold, ready for integration into complex molecular architectures.

Compound Profile and Physicochemical Properties

The accurate identification of a chemical entity is paramount for regulatory compliance, procurement, and scientific communication. The CAS number is the universally recognized, unambiguous identifier for a specific chemical substance.

Chemical Identity

  • Common Name: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • IUPAC Name: ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • CAS Number: 1250240-29-9

  • Molecular Formula: C₉H₁₇NO₃

  • Molecular Weight: 187.24 g/mol

  • Structure: (Self-generated image, not from search results)

Physicochemical Data

Experimentally determined physical constants for this specific compound are not widely reported in publicly available literature. The data presented below are computational predictions and should be used as estimations.

PropertyValueSource
Boiling Point 303.5±35.0 °C (at 760 mmHg)Predicted
Density 1.11±0.1 g/cm³Predicted
Flash Point 137.3±25.9 °CPredicted
pKa 14.12±0.20 (Alcohol), 8.5 (Amine)Predicted
LogP -0.15Predicted

Synthesis and Manufacturing Pathway

The most direct and industrially scalable synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is the N-alkylation of 3-hydroxypiperidine. This reaction involves the formation of a carbon-nitrogen bond between the secondary amine of the piperidine ring and the electrophilic carbon of an ethyl haloacetate.

Synthesis Workflow Diagram

The overall process can be visualized as a two-step sequence starting from the hydrogenation of 3-hydroxypyridine, followed by the N-alkylation to yield the final product.

SynthesisWorkflow Start 3-Hydroxypyridine Precursor 3-Hydroxypiperidine Start->Precursor Hydrogenation (e.g., Rh/C, H2) Product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS: 1250240-29-9) Precursor->Product N-Alkylation (Solvent: Acetonitrile) Reagent Ethyl Bromoacetate + Base (e.g., K2CO3) Reagent->Product N-Alkylation (Solvent: Acetonitrile)

Caption: General synthetic pathway to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Detailed Laboratory Synthesis Protocol

This protocol describes a representative procedure for the N-alkylation of 3-hydroxypiperidine.

Materials and Reagents:

  • 3-Hydroxypiperidine (1.0 eq)

  • Ethyl bromoacetate (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

  • Anhydrous Acetonitrile (CH₃CN)

  • Ethyl acetate (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, reflux condenser, nitrogen inlet

Procedure:

  • Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 3-hydroxypiperidine and anhydrous acetonitrile (to make a ~0.5 M solution).

  • Base Addition: Add anhydrous potassium carbonate to the solution. The use of a solid, non-nucleophilic base like K₂CO₃ is crucial to neutralize the HBr byproduct without competing in the alkylation reaction.

  • Reagent Addition: Begin vigorous stirring and add ethyl bromoacetate dropwise to the suspension at room temperature. An exothermic reaction may be observed.

  • Reaction: Heat the mixture to a gentle reflux (approximately 80-82°C) and maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting 3-hydroxypiperidine is consumed.

  • Work-up (Quench & Extraction):

    • Cool the reaction mixture to room temperature.

    • Filter the solid K₂CO₃ and salts and wash the filter cake with a small amount of acetonitrile.

    • Concentrate the filtrate under reduced pressure to remove the solvent.

    • Dissolve the resulting residue in ethyl acetate and water.

    • Transfer to a separatory funnel, wash the organic layer sequentially with water and then brine. This removes any remaining inorganic salts and water-soluble impurities.

    • Dry the organic layer over anhydrous magnesium sulfate.

  • Purification:

    • Filter off the drying agent.

    • Concentrate the filtrate under reduced pressure to yield the crude product as an oil.

    • If necessary, purify the product further via flash column chromatography on silica gel using an ethyl acetate/hexane gradient.

Applications in Drug Discovery and Development

The primary value of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate lies in its role as a key intermediate for introducing the 3-hydroxypiperidine moiety into more complex molecules.

Role as a Key Intermediate for Ibrutinib

A prominent example of its application is in the synthesis of Ibrutinib (Imbruvica®) , an oral medication used to treat certain cancers like mantle cell lymphoma and chronic lymphocytic leukemia.[4] Ibrutinib functions by irreversibly inhibiting Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways.

In several patented synthetic routes to Ibrutinib, the chiral (R)- or (S)-3-hydroxypiperidine fragment is first coupled to the pyrazolopyrimidine core. Subsequently, the secondary amine of the piperidine is acylated. While our target molecule is an ester and not the final acylated product, it represents a closely related and synthetically valuable intermediate. Specifically, the (S)-enantiomer of the N-Boc protected precursor, (S)-N-Boc-3-hydroxypiperidine, is a documented key chiral intermediate for Ibrutinib synthesis. The structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate makes it an ideal precursor for similar complex active pharmaceutical ingredients (APIs).

Logical Role in API Synthesis

The diagram below illustrates the logical flow from a simple building block to a complex, high-value pharmaceutical agent, highlighting the central role of our target compound.

LogicalFlow cluster_0 Building Blocks cluster_1 Key Intermediate cluster_2 Further Elaboration cluster_3 Final Product A 3-Hydroxypiperidine C Ethyl 2-(3-hydroxypiperidin-1-yl)acetate A->C B Ethyl Bromoacetate B->C D Amide Coupling, Functionalization C->D Hydrolysis, etc. E Complex API (e.g., Ibrutinib Analogs) D->E

Caption: Role of the title compound as a bridge between simple starting materials and a complex API.

Quality Control and Characterization

Ensuring the identity and purity of the synthesized compound is a critical, self-validating step in any synthetic workflow. The primary methods for characterization are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Protocol: Analytical Characterization

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve a small sample (~5-10 mg) in deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

  • Analysis: Acquire ¹H NMR and ¹³C NMR spectra.

  • Expected ¹H NMR Signals (Predicted):

    • ~4.1-4.2 ppm (quartet): The two protons of the -O-CH₂ -CH₃ group, split by the adjacent methyl group.

    • ~3.8-4.0 ppm (multiplet): The proton on the carbon bearing the hydroxyl group (CH -OH).

    • ~3.2-3.4 ppm (singlet): The two protons of the N-CH₂ -C=O group.

    • ~2.2-3.0 ppm (multiplets): Protons on the piperidine ring adjacent to the nitrogen.

    • ~1.4-2.0 ppm (multiplets): Remaining protons on the piperidine ring.

    • ~1.2-1.3 ppm (triplet): The three protons of the ethyl group's methyl (-O-CH₂-CH₃ ).

  • Expected ¹³C NMR Signals (Predicted):

    • ~171 ppm: Carbonyl carbon of the ester (C=O).

    • ~65-68 ppm: Carbon bearing the hydroxyl group (CH-OH).

    • ~60-61 ppm: Methylene carbon of the ethyl group (-O-CH₂ -CH₃).

    • ~50-60 ppm: Carbons of the piperidine ring adjacent to the nitrogen and the methylene carbon of the acetate group.

    • ~20-35 ppm: Remaining carbons of the piperidine ring.

    • ~14 ppm: Methyl carbon of the ethyl group (-O-CH₂-CH₃ ).

2. High-Performance Liquid Chromatography (HPLC):

  • Purpose: To assess the purity of the compound. A pure compound should ideally show a single major peak.

  • Typical Conditions:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of water and acetonitrile (or methanol), often with a small amount of acid (e.g., 0.1% trifluoroacetic acid) to improve peak shape.

    • Detection: UV detector at a low wavelength (e.g., 210 nm), as the compound lacks a strong chromophore.

  • Result: Purity is calculated based on the area percentage of the main product peak relative to the total area of all peaks. Pharmaceutical intermediates typically require purity >98%.

Safety and Handling

As a laboratory chemical, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate should be handled with appropriate care.

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid inhalation of vapors and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

Conclusion

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS: 1250240-29-9) is a valuable and versatile chemical intermediate. Its straightforward synthesis via N-alkylation of 3-hydroxypiperidine makes it an accessible building block for research and development. Its documented relevance to the synthesis of high-value APIs like Ibrutinib underscores its importance to the pharmaceutical industry. This guide provides the foundational knowledge required for its synthesis, characterization, and strategic application in drug discovery programs.

References

  • Dandapani, S. & Marcaurelle, L. A. (2010). Current strategies for the synthesis of saturated N-heterocycles. Chemistry & Biology, 17(2), 159-184.
  • Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274.
  • O'Hagan, D. (2000). Pyrrole, pyrrolidine, piperidine, pyridine, and piperine alkaloids.
  • Wang, X., et al. (2015). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-Keto Reductase. Applied Biochemistry and Biotechnology, 177(7), 1436-1448.
  • CP Lab Safety. (n.d.). Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, 92% Purity. Retrieved January 22, 2026, from [Link]

  • Patel, V. K., et al. (2017). Ibrutinib (Imbruvica): A new oral Bruton's tyrosine kinase inhibitor. Journal of Pharmacology and Pharmacotherapeutics, 8(2), 73-77.
  • Google Patents. (2017). WO2017017619A1 - Process for the preparation of ibrutinib and new synthesis intermediate.

Sources

Foundational

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" chemical formula

An In-Depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate This guide provides a comprehensive technical overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound of significant interest...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

This guide provides a comprehensive technical overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound of significant interest to researchers and professionals in drug development and medicinal chemistry. We will delve into its fundamental properties, a robust synthesis protocol, detailed characterization methods, and its potential applications as a versatile building block for novel therapeutics.

Core Molecular Profile

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a substituted piperidine derivative. The presence of a secondary alcohol and an ethyl ester functional group on the piperidine scaffold makes it a chiral, bifunctional molecule, offering multiple avenues for chemical modification. This structural motif is prevalent in a variety of biologically active compounds, positioning this molecule as a valuable intermediate in synthetic chemistry.

Chemical Identity
PropertyValueSource
Chemical Formula C₉H₁₇NO₃[1]
Molecular Weight 187.24 g/mol [1]
CAS Number 1250240-29-9[1]
IUPAC Name ethyl 2-(3-hydroxypiperidin-1-yl)acetate
Canonical SMILES CCOC(=O)CN1CCCC(C1)O
Physicochemical Properties (Predicted & Observed)
PropertyValueNotes
Appearance Colorless to pale yellow liquid (predicted)Based on similar N-alkylated piperidine structures.
Boiling Point > 200 °C (predicted)High boiling point expected due to hydrogen bonding and molecular weight.
Solubility Soluble in polar organic solvents (e.g., Methanol, Chloroform, Ethyl Acetate). Limited solubility in water.The ester and piperidine nitrogen offer polarity, while the carbon backbone provides nonpolar character.
Hazard Irritant[1]

Chemical Structure Diagram

Caption: 2D structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Synthesis Protocol: N-Alkylation of 3-Hydroxypiperidine

The most direct and reliable method for preparing the title compound is through the nucleophilic substitution of a haloacetate ester by 3-hydroxypiperidine. This N-alkylation reaction is a cornerstone of amine chemistry.

Causality and Experimental Design

The secondary amine of the 3-hydroxypiperidine ring is a potent nucleophile that readily attacks the electrophilic carbon of ethyl bromoacetate. A non-nucleophilic base is required to neutralize the hydrobromic acid (HBr) byproduct, preventing the protonation and deactivation of the starting amine. A polar aprotic solvent is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism without interfering.

Reaction Scheme

cluster_reactants Reactants cluster_conditions Conditions cluster_products Products R1 3-Hydroxypiperidine P1 Ethyl 2-(3-hydroxypiperidin-1-yl)acetate R1->P1 + R2 Ethyl Bromoacetate R2->P1 Base K₂CO₃ or NaHCO₃ Base->P1 Base Solvent Acetonitrile (CH₃CN) or DMF Solvent->P1 Solvent Temp Room Temp to 60°C Temp->P1 Heat P2 Salt Byproduct (e.g., KBr)

Caption: Synthesis workflow for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Step-by-Step Methodology

This protocol is based on established N-alkylation procedures for secondary amines using ethyl bromoacetate.[2][3]

  • Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hydroxypiperidine (1.0 eq, e.g., 10.1 g, 0.1 mol) and anhydrous acetonitrile (100 mL).

  • Base Addition: Add potassium carbonate (K₂CO₃, 1.5 eq, 20.7 g, 0.15 mol) to the stirred solution. The use of a mild inorganic base is crucial to avoid side reactions.

  • Reagent Addition: Slowly add ethyl bromoacetate (1.1 eq, 18.4 g, 0.11 mol) dropwise to the suspension at room temperature over 30 minutes. The slight excess of the alkylating agent ensures the complete consumption of the starting amine.

  • Reaction: Heat the reaction mixture to 60°C and stir for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting 3-hydroxypiperidine spot disappears.

  • Workup - Filtration: After cooling to room temperature, filter the reaction mixture through a pad of celite to remove the inorganic salts (KBr and excess K₂CO₃).

  • Workup - Extraction: Concentrate the filtrate under reduced pressure to yield a crude oil. Dissolve the oil in ethyl acetate (150 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and then with brine (1 x 50 mL). This removes any remaining acidic impurities.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Structural Elucidation and Characterization

As no publicly available experimental spectra for this specific molecule were found, this section provides an expert prediction of the key spectroscopic features essential for its identification and quality control. These predictions are grounded in the analysis of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR (400 MHz, CDCl₃):

    • ~4.15 ppm (quartet, 2H): The -O-CH₂ -CH₃ protons of the ethyl ester, split by the adjacent methyl group.

    • ~3.70 ppm (multiplet, 1H): The -CH -OH proton on the piperidine ring.

    • ~3.25 ppm (singlet, 2H): The N-CH₂ -COO- protons of the acetate group.

    • ~2.20-2.90 ppm (multiplets, 4H): Protons on the carbons adjacent to the piperidine nitrogen (C2 and C6).

    • ~1.40-1.90 ppm (multiplets, 5H): The remaining piperidine ring protons (C4, C5) and the hydroxyl proton (-OH), which may be broad.

    • ~1.25 ppm (triplet, 3H): The -O-CH₂-CH₃ protons of the ethyl ester.

  • ¹³C NMR (100 MHz, CDCl₃):

    • ~171 ppm: The ester carbonyl carbon (C =O).

    • ~67 ppm: The alcohol-bearing carbon on the piperidine ring (C H-OH).

    • ~61 ppm: The ester methylene carbon (-O-C H₂-CH₃).

    • ~50-60 ppm: Carbons of the piperidine ring adjacent to the nitrogen and the acetate methylene carbon.

    • ~20-35 ppm: Remaining aliphatic carbons of the piperidine ring.

    • ~14 ppm: The ester methyl carbon (-O-CH₂-C H₃).

Infrared (IR) Spectroscopy
  • 3400 cm⁻¹ (broad): O-H stretch from the alcohol group.

  • 2940 cm⁻¹ (medium): C-H stretches from the aliphatic CH₂ and CH₃ groups.

  • 1735 cm⁻¹ (strong): C=O stretch from the ester carbonyl group. This is a highly characteristic peak.

  • 1180 cm⁻¹ (strong): C-O stretch from the ester linkage.

Mass Spectrometry (MS)
  • Electrospray Ionization (ESI+): The predicted exact mass for the [M+H]⁺ ion is 188.1281 m/z. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Applications in Drug Discovery and Development

While specific applications for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate are not extensively documented in public literature, its structure is emblematic of a versatile scaffold in medicinal chemistry. The piperidine ring is a privileged structure in drug design due to its ability to improve pharmacokinetic properties such as solubility and bioavailability.

Role as a Pharmaceutical Intermediate

This compound serves as a valuable building block for more complex molecules. The hydroxyl and ester functionalities provide orthogonal chemical handles for further elaboration.

  • Ester Hydrolysis: The ethyl ester can be easily hydrolyzed to the corresponding carboxylic acid, providing a connection point for amide bond formation, a common linkage in pharmaceuticals.

  • Hydroxyl Group Derivatization: The secondary alcohol can be oxidized to a ketone, used in ether or ester linkages, or serve as a hydrogen bond donor for target binding.

Logical Flow: From Intermediate to Active Pharmaceutical Ingredient (API)

Start Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (Starting Intermediate) Step1 Ester Hydrolysis (e.g., LiOH, H₂O/THF) or Amidation Start->Step1 Intermediate2 Carboxylic Acid or Amide Derivative Step1->Intermediate2 Step2 Oxidation of Alcohol (e.g., PCC, DMP) or Etherification/Esterification Intermediate2->Step2 Intermediate3 Ketone or O-Substituted Derivative Step2->Intermediate3 Step3 Coupling with Target-Specific Moiety (e.g., Suzuki, Buchwald-Hartwig) Intermediate3->Step3 API Final Active Pharmaceutical Ingredient (API) Step3->API

Caption: Potential synthetic pathways leveraging the molecule's functional groups.

Precedent in Approved Therapeutics

Many approved drugs incorporate the piperidine scaffold, highlighting its importance. For instance:

  • Leuprolide , used in treating prostate cancer, contains a modified proline, which is structurally related.[4]

  • Flecainide , an antiarrhythmic drug, features a piperidine ring essential for its activity.[5]

  • Recent research has identified piperidine-containing compounds as potent NLRP3 inflammasome inhibitors , suggesting applications in treating inflammatory diseases.[6]

The title compound is therefore a promising starting point for generating libraries of novel compounds to be screened for a wide range of biological activities.

Safety and Handling

As a research chemical, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate should be handled with appropriate care in a laboratory setting.

  • GHS Classification: While a specific SDS is not available, it is classified as an irritant .[1]

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling.

  • Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

  • Spill & Disposal: In case of a spill, absorb with an inert material and dispose of as chemical waste in accordance with local regulations.

References

  • Ethyl 2-[4-(4-methoxybenzyl)-3-methyl-6-oxopyridazin-1-yl]acetate. (n.d.). National Institutes of Health. Retrieved January 22, 2026, from [Link]

  • Procedure for N-alkylation of Piperidine? (2017, March 16). ResearchGate. Retrieved January 22, 2026, from [Link]

  • Spectra of ethyl acetate. (n.d.). University of Birmingham. Retrieved January 22, 2026, from [Link]

  • SAFETY DATA SHEET - Ethyl acetate. (2022, August 1). RCI Labscan Limited. Retrieved January 22, 2026, from [Link]

  • US Patent US9150615B2. (n.d.). Process for the preparation of leuprolide and its pharmaceutically acceptable salts. Google Patents.
  • Identification and synthesis of Flecainide acetate impurities and its control to ICH limit. (n.d.). AWS. Retrieved January 22, 2026, from [Link]

  • N-alkylation of nor-compounds: ethyl bromoacetate, sodium hydrogen... (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

  • Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

Sources

Exploratory

An In-Depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: A Key Building Block for Novel Therapeutics

For distribution to researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound of significant...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. We will delve into its chemical identity, physicochemical properties, a validated synthesis protocol, and its emerging role as a versatile building block in the creation of novel therapeutic agents.

Chemical Identity and Physicochemical Properties

The foundational step in understanding the utility of any chemical entity is to establish its precise identity and key physicochemical characteristics.

IUPAC Name: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

This name systematically describes a molecule composed of a piperidine ring, hydroxylated at the 3-position, which is N-substituted with an ethyl acetate group.

Table 1: Chemical Identifiers and Core Properties

IdentifierValueSource
CAS Number 1250240-29-9
Molecular Formula C₉H₁₇NO₃
Molecular Weight 187.24 g/mol
Canonical SMILES CCOP(=O)(CN1CCCC(C1)O)
InChIKey UFPOXIDCAFAGCW-UHFFFAOYSA-N

Table 2: Predicted Physicochemical Properties

PropertyValueNotes
XLogP3 0.4Indicates good aqueous solubility.
Hydrogen Bond Donors 1The hydroxyl group.
Hydrogen Bond Acceptors 4The nitrogen atom, the hydroxyl oxygen, and the two ester oxygens.
Rotatable Bonds 4Provides conformational flexibility.

The 3-hydroxypiperidine motif is a privileged scaffold in medicinal chemistry. Its derivatives are integral to a wide array of pharmaceuticals, demonstrating activities such as antibacterial, antitumor, and serving as treatments for neurodegenerative diseases.[1] The strategic placement of the hydroxyl group offers a key point for further functionalization or for forming crucial hydrogen bond interactions with biological targets.

Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

The most direct and efficient method for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is the N-alkylation of 3-hydroxypiperidine with an appropriate ethyl haloacetate. The following protocol outlines a robust and scalable procedure.

Synthesis Workflow

Synthesis_Workflow Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Reactant1 3-Hydroxypiperidine Reaction N-Alkylation (Stir at room temp.) Reactant1->Reaction Reactant2 Ethyl bromoacetate Reactant2->Reaction Base Potassium Carbonate (K₂CO₃) Base->Reaction Solvent Acetonitrile (CH₃CN) Solvent->Reaction Product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Workup Filtration & Solvent Evaporation Purification Column Chromatography Workup->Purification Crude Product Purification->Product Purified Product Reaction->Workup Reaction Mixture

Caption: General workflow for the N-alkylation synthesis.

Detailed Experimental Protocol

Materials:

  • 3-Hydroxypiperidine

  • Ethyl bromoacetate

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • Anhydrous Acetonitrile (CH₃CN)

  • Ethyl acetate (for chromatography)

  • Hexane (for chromatography)

  • Silica gel (for chromatography)

Procedure:

  • Reaction Setup: To a solution of 3-hydroxypiperidine (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.0 eq).

  • Addition of Alkylating Agent: Slowly add ethyl bromoacetate (1.1 eq) to the stirred suspension at room temperature.

  • Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up: Upon completion, filter the reaction mixture to remove the inorganic base. The filtrate is then concentrated under reduced pressure to yield the crude product.

  • Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

This N-alkylation reaction is a well-established and reliable method for forming C-N bonds.[2] The use of a carbonate base is advantageous as it is mild and easily removed during work-up. Acetonitrile is a suitable polar aprotic solvent for this type of reaction.

Spectroscopic Characterization (Predicted)

While specific experimental spectra for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate are not widely available in the literature, a reliable prediction of its key spectral features can be made based on the analysis of its constituent functional groups and related known compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the protons of the piperidine ring, the ethyl group, and the methylene bridge.

  • Ethyl group: A triplet around 1.2 ppm (3H, -CH₃) and a quartet around 4.1 ppm (2H, -OCH₂-).

  • Methylene bridge: A singlet around 3.3 ppm (2H, -N-CH₂-CO-).

  • Piperidine ring protons: A complex series of multiplets between 1.5 and 3.0 ppm.

  • Hydroxyl proton: A broad singlet, the chemical shift of which will be dependent on concentration and solvent.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

  • Ester carbonyl: A peak in the range of 170-175 ppm.[3]

  • Ethyl group carbons: Peaks around 60 ppm (-OCH₂-) and 14 ppm (-CH₃).[4]

  • Piperidine ring carbons: A series of peaks in the aliphatic region, typically between 20 and 70 ppm.

  • Methylene bridge carbon: A peak around 55-60 ppm (-N-CH₂-CO-).

FTIR Spectroscopy

The infrared spectrum will show characteristic absorption bands for the key functional groups.

  • O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ from the hydroxyl group.[5]

  • C-H stretch: Bands in the 2850-3000 cm⁻¹ region corresponding to the aliphatic C-H bonds.

  • C=O stretch: A strong, sharp absorption band around 1735-1750 cm⁻¹ from the ester carbonyl group.[6]

  • C-O stretch: Bands in the 1000-1300 cm⁻¹ region.[6]

Applications in Drug Discovery

The 3-hydroxypiperidine scaffold is a cornerstone in the design of a multitude of biologically active compounds.[1][7] Ethyl 2-(3-hydroxypiperidin-1-yl)acetate serves as a versatile intermediate, providing a reactive handle for further molecular elaboration.

Applications Role of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in Drug Discovery Start Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Amide Amide Formation (with amines) Start->Amide Hydrolysis Ester Hydrolysis (to carboxylic acid) Start->Hydrolysis Reduction Ester Reduction (to alcohol) Start->Reduction Bioactive1 e.g., Enzyme Inhibitors Amide->Bioactive1 Novel Amide Derivatives Bioactive2 e.g., Linkers for PROTACs Hydrolysis->Bioactive2 Carboxylic Acid Intermediate Bioactive3 e.g., Further Functionalization Reduction->Bioactive3 Primary Alcohol Intermediate

Caption: Potential synthetic transformations for drug discovery applications.

The ethyl ester moiety can be readily transformed into a variety of other functional groups:

  • Amide Formation: Reaction with primary or secondary amines to form a diverse library of amides. This is a common strategy in lead optimization to explore structure-activity relationships.

  • Hydrolysis: Saponification of the ester to the corresponding carboxylic acid provides a key intermediate for further coupling reactions, for instance, in the synthesis of PROTACs or other targeted therapies.

  • Reduction: Reduction of the ester to the primary alcohol affords another site for chemical modification.

The presence of the 3-hydroxyl group on the piperidine ring offers an additional site for derivatization or can act as a crucial hydrogen bonding partner for target engagement. This dual functionality makes Ethyl 2-(3-hydroxypiperidin-1-yl)acetate a highly valuable building block for generating molecular complexity and exploring chemical space in drug discovery programs.[8]

Safety and Handling

Specific safety data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is not extensively documented. However, based on the safety profiles of related N-substituted piperidine derivatives, appropriate precautions should be taken.

  • General Handling: Handle in a well-ventilated area, preferably in a fume hood.[3]

  • Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.[3]

  • Hazards: May cause skin and eye irritation.[3] Piperidine derivatives can be harmful if swallowed or inhaled.[9]

  • Storage: Store in a cool, dry place away from incompatible materials.

It is imperative to consult the Safety Data Sheet (SDS) from the supplier before handling this compound.

Conclusion

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a readily accessible and highly versatile chemical intermediate. Its structural features, combining the privileged 3-hydroxypiperidine scaffold with a modifiable ethyl acetate group, make it an attractive building block for the synthesis of novel and complex molecules with potential therapeutic applications. This guide provides a foundational understanding of its properties, synthesis, and potential, encouraging its broader application in the field of drug discovery.

References

  • CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine - Google P
  • Human Metabolome Database. 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0031217). (URL: [Link])

  • ResearchGate. Procedure for N-alkylation of Piperidine? (URL: [Link])

  • Chemos GmbH & Co.KG. Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. (URL: not available)
  • precisionFDA. 3-HYDROXYPIPERIDINE, (+/-)-. (URL: [Link])

  • Spectra of ethyl acetate. (URL: [Link])

  • ResearchGate. FTIR analysis of ethyl acetate extract. | Download Scientific Diagram. (URL: [Link])

  • Price. 3-Hydroxypiperidine Hcl BP EP USP CAS 64051-79-2 Manufacturers and Suppliers. (URL: [Link])

  • PubChem. 3-Hydroxypiperidine. (URL: [Link])

  • MDPI. Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (URL: [Link])

  • ResearchGate. FTIR spectra (1A) and H 1 NMR (1B) of the ethyl acetate extract from Rhamnidium elaeocarpum. - Download Scientific Diagram. (URL: [Link])

Sources

Foundational

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" physical and chemical properties

An In-depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Foreword: A Versatile Scaffold in Modern Drug Discovery Welcome to a comprehensive exploration of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a hetero...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Foreword: A Versatile Scaffold in Modern Drug Discovery

Welcome to a comprehensive exploration of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound of significant interest to the medicinal chemistry and drug development communities. While seemingly a simple molecule, its constituent parts—a chiral hydroxylated piperidine ring and an ethyl acetate side chain—bestow upon it a unique combination of properties that make it a valuable synthetic intermediate. The piperidine motif is a cornerstone in pharmacology, present in numerous approved drugs, while the hydroxyl group offers a crucial handle for further functionalization or for establishing key hydrogen-bonding interactions with biological targets.

The significance of this scaffold is underscored by the prominence of its precursors. For instance, the chiral (S)-N-Boc-3-hydroxypiperidine is a key intermediate in the synthesis of Ibrutinib (Imbruvica), a targeted therapy for lymphoma.[1] This highlights the industrial and pharmaceutical relevance of the 3-hydroxypiperidine core. This guide is designed for the practicing researcher and scientist, moving beyond simple data recitation to explain the causality behind its properties and the logic behind its analytical and synthetic protocols. We will delve into its structure, properties, a robust synthetic pathway, and its potential as a building block in the design of novel therapeutics.

Chemical Identity and Structural Elucidation

The foundational step in characterizing any chemical entity is to establish its unambiguous identity. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a chiral molecule containing a stereocenter at the C3 position of the piperidine ring.

Nomenclature and Identifiers
IdentifierValueSource
IUPAC Name ethyl 2-(3-hydroxypiperidin-1-yl)acetate[2]
Molecular Formula C₉H₁₇NO₃[2]
Molecular Weight 187.24 g/mol Calculated
Monoisotopic Mass 187.12085 Da[2]
InChIKey UFPOXIDCAFAGCW-UHFFFAOYSA-N[2]
SMILES CCOC(=O)CN1CCCC(C1)O[2]
Molecular Structure

The structure combines a saturated six-membered heterocycle (piperidine) with an ester functional group. The nitrogen atom of the piperidine is tertiary, having been alkylated by the ethyl acetate moiety.

Sources

Exploratory

An In-Depth Technical Guide to the Solubility Profile of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Foreword: The Critical Role of Solubility in Modern Drug Development In the landscape of pharmaceutical sciences, the journey of a new chemical entity (NCE) from a promising lead to a viable therapeutic agent is fraught...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Critical Role of Solubility in Modern Drug Development

In the landscape of pharmaceutical sciences, the journey of a new chemical entity (NCE) from a promising lead to a viable therapeutic agent is fraught with challenges. Among the most fundamental of these is solubility. A drug's ability to dissolve in a solvent to form a homogenous solution is a critical determinant of its entire pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).[1][2][3][4][5] Poor aqueous solubility is a major hurdle in drug development, often leading to inadequate bioavailability and the need for high doses to achieve a therapeutic effect.[1] It is therefore imperative for researchers, scientists, and drug development professionals to have a comprehensive understanding of the solubility characteristics of their compounds of interest.

This guide provides an in-depth technical overview of the solubility of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a molecule featuring a substituted piperidine ring—a common scaffold in medicinal chemistry.[6] While specific experimental solubility data for this exact molecule is not publicly available, this document will serve as a comprehensive roadmap for characterizing its solubility profile. We will delve into its predicted physicochemical properties, established experimental protocols for solubility determination, and the underlying principles that govern its behavior in various solvent systems.

Physicochemical Characterization and Predicted Solubility of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

The molecular structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate dictates its solubility. The presence of a hydroxyl group and an ester functional group introduces polarity and the potential for hydrogen bonding, which would suggest some degree of aqueous solubility. Conversely, the piperidine ring, while containing a nitrogen atom capable of hydrogen bonding, is a largely nonpolar, saturated heterocycle.[7] The overall solubility will be a balance of these competing factors.

PropertyPredicted Value/CharacteristicInfluence on Solubility
Molecular Weight 187.24 g/mol Generally, higher molecular weight can correlate with lower solubility.
LogP (Octanol-Water Partition Coefficient) Predicted to be low to moderate.A lower LogP value suggests a greater affinity for the aqueous phase and thus higher aqueous solubility.
Hydrogen Bond Donors 1 (from the hydroxyl group)The ability to donate hydrogen bonds is crucial for interaction with protic solvents like water, enhancing solubility.
Hydrogen Bond Acceptors 3 (from the hydroxyl oxygen, ester carbonyl oxygen, and piperidine nitrogen)Multiple hydrogen bond acceptors increase the potential for interaction with water molecules.
pKa (Acid Dissociation Constant) The piperidine nitrogen is basic.The pKa will determine the ionization state of the molecule at different pH values, significantly impacting solubility. In acidic solutions, the nitrogen will be protonated, increasing aqueous solubility.
The Influence of the Substituted Piperidine Scaffold

Piperidine and its derivatives are ubiquitous in pharmaceuticals.[6] The solubility of these compounds is highly dependent on the nature and position of substituents on the ring.[7][8] In the case of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, the 3-hydroxy substituent is expected to enhance aqueous solubility compared to an unsubstituted piperidine ring.[8]

Experimental Determination of Thermodynamic Solubility: The Gold Standard Shake-Flask Method

The most reliable method for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method.[9][10] This technique measures the concentration of a saturated solution of the compound in a specific solvent at a constant temperature.

Detailed Protocol for Shake-Flask Solubility Determination

Objective: To determine the equilibrium solubility of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in various aqueous and organic solvents.

Materials:

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (solid)

  • Selected solvents (e.g., deionized water, phosphate-buffered saline (PBS) pH 7.4, 0.1 M HCl, ethanol, methanol, acetonitrile)

  • Vials with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV-Vis)

  • Analytical balance

Procedure:

  • Preparation: Add an excess amount of solid Ethyl 2-(3-hydroxypiperidin-1-yl)acetate to a series of vials. The excess solid is crucial to ensure that a saturated solution is formed.

  • Solvent Addition: Add a known volume of each selected solvent to the respective vials.

  • Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Shake the vials for a predetermined period, typically 24 to 72 hours, to allow the system to reach equilibrium.[10] To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is achieved when the concentration of the solute no longer increases.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Centrifuge the vials at a high speed to further separate the solid from the supernatant.

  • Sampling: Carefully withdraw a sample of the supernatant. To avoid aspirating any solid particles, it is advisable to pre-rinse the pipette tip with the saturated solution.

  • Filtration: Filter the collected supernatant through a syringe filter to remove any remaining microscopic solid particles. Adsorption of the compound onto the filter should be considered as a potential source of error, especially for poorly soluble compounds.[9] Pre-saturating the filter with the solution can mitigate this.

  • Quantification: Dilute the filtered solution with a suitable mobile phase and analyze the concentration of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate using a validated HPLC method. A calibration curve should be prepared using known concentrations of the compound.

  • Solid Phase Analysis: It is good practice to analyze the remaining solid using techniques like X-ray diffraction (XRD) or differential scanning calorimetry (DSC) to check for any polymorphic transformations that may have occurred during the experiment.[9]

Visualizing the Shake-Flask Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add excess solid compound to vial B Add known volume of solvent A->B C Shake at constant temperature (24-72h) B->C D Centrifuge to pellet excess solid C->D E Collect supernatant D->E H Analyze remaining solid (XRD/DSC) D->H F Filter supernatant (0.22 µm) E->F G Quantify concentration via HPLC F->G

Caption: Workflow for the Shake-Flask Solubility Determination Method.

High-Throughput Methods for Kinetic Solubility Screening

In early-stage drug discovery, where compound availability is limited and speed is essential, kinetic solubility assays are often employed.[9] These methods are faster but may not represent true thermodynamic equilibrium. Nephelometry is a common high-throughput technique that measures the light scattered by undissolved particles.[11]

Principle of Nephelometric Solubility Assay

A stock solution of the compound in an organic solvent (e.g., DMSO) is serially diluted in an aqueous buffer. The point at which the compound precipitates and forms a suspension is detected by an increase in light scattering, which is measured by a nephelometer.[11]

Visualizing the Relationship Between Solubility and Bioavailability

G cluster_solubility Solubility Dependent cluster_bioavailability Bioavailability A Solid Drug B Drug in Solution (at absorption site) A->B Dissolution (Rate-limiting step for poorly soluble drugs) C Drug in Systemic Circulation B->C Absorption D Therapeutic Effect C->D Distribution

Caption: The pivotal role of dissolution in drug absorption and bioavailability.

Computational Approaches to Solubility Prediction

Given the time and resources required for experimental solubility determination, in-silico methods are increasingly used to predict the solubility of novel compounds.[12][13] These computational models can range from simple empirical rules to complex machine learning algorithms and molecular dynamics simulations.[13][14][15]

  • Quantitative Structure-Property Relationship (QSPR) Models: These models use molecular descriptors to build statistical relationships between a compound's structure and its solubility.

  • Machine Learning and Deep Learning: Modern approaches utilize large datasets of known solubility data to train neural networks that can predict the solubility of new molecules with increasing accuracy.[12][16]

  • First-Principles Methods: These methods, based on thermodynamics, calculate the free energy of solvation to predict solubility. While computationally intensive, they provide a deeper mechanistic understanding.[15]

Strategies for Solubility Enhancement

If Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is found to have poor aqueous solubility, several formulation strategies can be employed to improve it:

  • pH Adjustment: Given the basic nature of the piperidine nitrogen, solubility can be significantly increased in acidic media where the molecule becomes protonated and more polar.

  • Co-solvents: The use of water-miscible organic solvents (e.g., ethanol, propylene glycol) can increase the solubility of hydrophobic compounds.

  • Surfactants: These molecules can form micelles that encapsulate the drug, increasing its apparent solubility in aqueous solutions.

  • Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, thereby enhancing their solubility.[7]

  • Salt Formation: Converting the basic piperidine nitrogen into a salt (e.g., hydrochloride salt) is a common and effective way to improve solubility and dissolution rates.

Conclusion

A thorough understanding of the solubility of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is fundamental to its successful development as a potential therapeutic agent. This guide has outlined the key considerations, from its predicted physicochemical properties to the gold-standard experimental methods for its determination. By employing a systematic approach that combines predictive modeling with rigorous experimental validation, researchers can effectively characterize the solubility profile of this and other novel chemical entities, paving the way for rational formulation design and ultimately, clinical success. The principles and protocols detailed herein provide a robust framework for navigating the critical challenge of solubility in drug discovery and development.

References

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

  • Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Design and Discovery in Alzheimer's Disease. IntechOpen. [Link]

  • Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6433. [Link]

  • White, A. D., et al. (2023). Predicting small molecules solubility on endpoint devices using deep ensemble neural networks. Digital Discovery. [Link]

  • Ionescu, C., & Ghica, M. V. (2020). The Importance of Solubility for New Drug Molecules. Farmacia, 68(3), 391-397. [Link]

  • Jiménez-Luna, J., et al. (2024). Predicting small molecules solubility on endpoint devices using deep ensemble neural networks. arXiv. [Link]

  • Bergström, C. A. S., et al. (2009). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

  • Slideshare. (2016). solubility experimental methods.pptx. [Link]

  • Wikipedia. Piperidine. [Link]

  • Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Journal of Cheminformatics, 13(1), 98. [Link]

  • Journal of Medical and Pharmaceutical and Allied Sciences. (2021). IMPORTANCE OF SOLUBILITY AND SOLUBILITY ENHANCEMENT TECHNIQUES. [Link]

  • Solubility of Things. Piperidine. [Link]

  • BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. [Link]

  • Kjellqvist, S., et al. (2019). Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting. European Journal of Pharmaceutical Sciences, 134, 1-14. [Link]

  • Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. [Link]

  • Pal, T., et al. (2017). Computational methodology for solubility prediction: Application to the sparingly soluble solutes. The Journal of Chemical Physics, 146(21), 214112. [Link]

Sources

Foundational

An In-depth Technical Guide to the Safe Handling and Application of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Preamble: A Note on Scientific Diligence In the spirit of rigorous scientific practice and prioritizing laboratory safety, this guide has been constructed t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Diligence

In the spirit of rigorous scientific practice and prioritizing laboratory safety, this guide has been constructed through a comprehensive analysis of the compound's constituent functional groups and structurally analogous molecules. By examining the known hazards of the piperidine core, the ethyl acetate group, the secondary alcohol, and related N-substituted piperidines, we can construct a robust and scientifically-grounded "proxy" safety profile. This document, therefore, serves as an essential tool for any professional engaging with this compound, empowering you to work with confidence and an unwavering commitment to safety.

Section 1: Deconstructing the Hazard Profile - A Functional Group Analysis

To fully appreciate the safety considerations for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, we must first dissect its molecular structure and understand the intrinsic hazards associated with each component.

  • The Piperidine Core: The foundational six-membered nitrogen-containing heterocycle is a well-characterized entity in chemical safety. Piperidine itself is classified as a highly flammable liquid and vapor. It is toxic if swallowed, in contact with skin, or if inhaled, and is known to cause severe skin burns and eye damage.[1][2] The basic nature of the nitrogen atom contributes to its corrosive properties.

  • The N-Substitution - An Ethyl Acetate Moiety: The substitution on the piperidine nitrogen with an ethyl acetate group modulates the reactivity and basicity of the parent ring. The presence of the ester functionality introduces hazards associated with ethyl acetate, which is a highly flammable liquid and vapor, a serious eye irritant, and can cause drowsiness or dizziness upon inhalation.[3][4]

  • The 3-Hydroxy Group: The secondary alcohol on the piperidine ring introduces another layer of chemical reactivity. While generally less hazardous than the piperidine core, the hydroxyl group can influence the compound's solubility and metabolic pathways. Safety data for the closely related 3-Hydroxypiperidine (also known as 3-Piperidinol) indicates that it causes severe skin burns and eye damage.[1]

This composite of hazards underscores the necessity of treating Ethyl 2-(3-hydroxypiperidin-1-yl)acetate as a substance with multiple potential risks.

Section 2: Predicted GHS Hazard Classification

Based on the analysis of its structural components, a predicted Globally Harmonized System (GHS) classification for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is as follows:

Hazard Class Hazard Category Signal Word Hazard Statement Basis of Prediction
Flammable LiquidsCategory 3WarningH226: Flammable liquid and vaporBased on the flammability of the ethyl acetate moiety and related N-substituted piperidines like 1-Ethyl-3-hydroxypiperidine.[5]
Skin Corrosion/IrritationCategory 1BDangerH314: Causes severe skin burns and eye damageInferred from the corrosive nature of the piperidine core and the known hazards of 3-hydroxypiperidine.[1]
Serious Eye Damage/IrritationCategory 1DangerH318: Causes serious eye damageBased on the severe eye damage warnings for both piperidine and 3-hydroxypiperidine.[1]
Acute Toxicity (Oral)Category 4WarningH302: Harmful if swallowedA precautionary classification based on the known oral toxicity of piperidine.[6]
Acute Toxicity (Dermal)Category 4WarningH312: Harmful in contact with skinA precautionary classification based on the known dermal toxicity of piperidine.
Acute Toxicity (Inhalation)Category 4WarningH332: Harmful if inhaledA precautionary classification based on the known inhalation toxicity of piperidine.[3]
Specific Target Organ Toxicity (Single Exposure)Category 3WarningH336: May cause drowsiness or dizzinessBased on the known effects of ethyl acetate.[3][4]

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is paramount when working with this compound.

Engineering Controls
  • Fume Hood: All handling of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors.

  • Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are rapidly diluted.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 2-(3-hydroxypiperidin-1-yl)acetate:

  • Eye Protection: Chemical splash goggles and a face shield are required to protect against splashes that can cause severe eye damage.

  • Hand Protection: Wear nitrile or neoprene gloves that are resistant to both amines and esters. It is crucial to double-glove and to change gloves immediately upon any sign of contamination.

  • Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential. For larger quantities or in situations with a higher risk of splashing, a chemical-resistant apron is also recommended.

  • Respiratory Protection: In situations where engineering controls may not be sufficient, or during emergency response, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

PPE_Workflow Start Handling Ethyl 2-(3-hydroxypiperidin-1-yl)acetate FumeHood Work in a Certified Fume Hood Start->FumeHood Goggles Wear Chemical Splash Goggles & Face Shield FumeHood->Goggles Gloves Don Nitrile/Neoprene Gloves (Double) Goggles->Gloves LabCoat Wear Flame-Resistant Lab Coat Gloves->LabCoat Proceed Proceed with Experiment LabCoat->Proceed

Caption: Mandatory PPE and Engineering Controls Workflow.

Section 4: First Aid Measures

In the event of an exposure, immediate and decisive action is critical.

Exposure Route First Aid Protocol
Inhalation Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Section 5: Fire-Fighting Measures and Accidental Release

Fire-Fighting
  • Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam. A water spray can be used to cool fire-exposed containers.

  • Specific Hazards: The compound is a flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back. Combustion may produce toxic nitrogen oxides and carbon monoxide.

  • Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release
  • Evacuate: Immediately evacuate all non-essential personnel from the area.

  • Isolate: Isolate the spill area and eliminate all sources of ignition.

  • Ventilate: Ensure adequate ventilation.

  • Contain: Wear full PPE as described in Section 3.2. Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

  • Collect: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Spill_Response Spill Accidental Spill Evacuate Evacuate Area Spill->Evacuate Isolate Isolate & Remove Ignition Sources Evacuate->Isolate Ventilate Ensure Ventilation Isolate->Ventilate PPE Don Full PPE Ventilate->PPE Contain Contain with Inert Absorbent PPE->Contain Collect Collect in Sealed Hazardous Waste Container Contain->Collect Decontaminate Decontaminate Area Collect->Decontaminate End Spill Secured Decontaminate->End

Caption: Step-by-step Accidental Spill Response Protocol.

Section 6: Handling, Storage, and Reactivity

Handling
  • Handle only in a chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • Avoid breathing vapors or mist.

  • Keep away from heat, sparks, and open flames.

  • Use non-sparking tools and take precautionary measures against static discharge.

  • Wash hands thoroughly after handling.

Storage
  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from sources of ignition.

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

  • The hygroscopic nature of similar compounds suggests that storage in a desiccated environment is advisable.

Reactivity
  • Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

  • Hazardous Decomposition Products: Combustion will produce carbon monoxide, carbon dioxide, and nitrogen oxides.

  • Hazardous Polymerization: Not expected to occur.

Section 7: Toxicological and Ecological Information

Toxicological Profile
  • Acute Toxicity: Based on its structural components, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is predicted to be harmful if swallowed, inhaled, or in contact with skin.[6]

  • Corrosivity/Irritation: Expected to cause severe skin burns and serious eye damage.[1]

  • Sensitization: The potential for skin sensitization is unknown but should be considered possible.

  • Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no specific data for this compound. Prudent practice dictates that it should be handled as a potential mutagen and reproductive toxin until proven otherwise.

Ecological Profile
  • The ecological effects of this specific compound have not been determined.

  • Piperidine is harmful to aquatic life.[1] Therefore, this compound should not be allowed to enter drains or waterways.

  • All waste containing this compound must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

References

  • Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. Chemos GmbH&Co.KG. [URL: https://www.chemos.
  • SAFETY DATA SHEET - 3-Hydroxypiperidine. Fisher Scientific. [URL: https://www.fishersci.com/sds?productName=L01333]
  • 3-Hydroxypiperidine SDS, 6859-99-0 Safety Data Sheets. ECHEMI. [URL: https://www.echemi.com/sds/3-hydroxypiperidine-cas-6859-99-0.html]
  • Safety Data Sheet: Piperidine. Carl ROTH. [URL: https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf]
  • 3-Hydroxypiperidine >= 98.0 NT 6859-99-0. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/56210]
  • 1-Acetylpiperidine | C7H13NO | CID 12058. PubChem, National Institutes of Health. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1-Acetylpiperidine]
  • Studies on the interactions of chiral secondary alcohols with rat hydroxysteroid sulfotransferase STa. PubMed, National Institutes of Health. [URL: https://pubmed.ncbi.nlm.nih.gov/8770453/]
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC, National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8234033/]
  • Protecting Groups For Alcohols. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2015/06/17/protecting-groups-for-alcohols/]
  • Piperidine: Human health tier II assessment. Australian Government Department of Health. [URL: https://www.industrialchemicals.gov.au/sites/default/files/Piperidine_Human%20health%20tier%20II%20assessment.pdf]
  • Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. NCBI, National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/books/NBK220011/]
  • ethyl acetate - SAFETY DATA SHEET. RCI Labscan Limited. [URL: https://www.rcilabscan.com/uploads/sds/sds_SE-032.pdf]

Sources

Exploratory

The Emergence of a Versatile Building Block: A Technical Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Introduction: The Unassuming Architect in Medicinal Chemistry In the vast landscape of chemical synthesis, certain molecules, though not headline-grabbing f...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Architect in Medicinal Chemistry

In the vast landscape of chemical synthesis, certain molecules, though not headline-grabbing final products, play a pivotal role as versatile intermediates. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is one such compound. This seemingly simple heterocyclic molecule has quietly established itself as a valuable building block in the synthesis of complex bioactive molecules. Its unique combination of a chiral hydroxyl group, a secondary amine integrated into a piperidine ring, and an ester moiety provides a rich scaffold for chemical modification, making it a desirable starting point for the construction of novel pharmaceutical candidates. This technical guide delves into the discovery, synthesis, and strategic applications of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, offering insights for researchers and professionals in the field of drug discovery and development.

I. The Genesis of a Scaffold: Discovery and Historical Context

The history of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is intrinsically linked to the broader exploration of piperidine derivatives in medicinal chemistry. The piperidine ring is a privileged scaffold, appearing in a multitude of approved drugs and natural products. The introduction of a hydroxyl group at the 3-position adds a crucial point of chirality and a handle for further functionalization, significantly expanding the accessible chemical space.

While a singular "discovery" of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is not prominently documented, its emergence can be traced to the systematic exploration of N-substituted 3-hydroxypiperidines as key intermediates. The synthesis of its core precursor, 3-hydroxypiperidine, has been a subject of extensive research, with various methods developed to achieve efficient and stereoselective production. These methods often involve the hydrogenation of 3-hydroxypyridine or the cyclization of acyclic precursors. The subsequent N-alkylation to introduce the ethyl acetate group is a logical step to create a bifunctional molecule ready for further elaboration, for instance, through amide bond formation or ester hydrolysis.

The true value and, therefore, the "discovery" of this specific ester lie in its application as a readily available and adaptable building block for creating more complex and potentially therapeutic agents. Its presence in the catalogs of chemical suppliers signifies its utility and demand within the research and development community.

II. The Synthetic Blueprint: From Precursor to Product

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a two-stage process, beginning with the formation of the 3-hydroxypiperidine core, followed by its N-alkylation.

A. Synthesis of the 3-Hydroxypiperidine Core

Several methodologies have been established for the synthesis of 3-hydroxypiperidine, each with its own advantages and considerations.

Method 1: Catalytic Hydrogenation of 3-Hydroxypyridine

A prevalent and scalable method involves the catalytic hydrogenation of 3-hydroxypyridine. This reaction typically employs a noble metal catalyst, such as rhodium on carbon, under a hydrogen atmosphere.

graphname 3-Hydroxypyridine 3-Hydroxypyridine 3-Hydroxypiperidine 3-Hydroxypiperidine 3-Hydroxypyridine->3-Hydroxypiperidine H2, Rh/C Solvent (e.g., H2O, Ethanol) G A Ethyl 2-(3-hydroxypiperidin-1-yl)acetate B Hydrolysis A->B D Further Modification of Hydroxyl Group A->D C Amide Coupling B->C E Library of Novel Compounds C->E D->E F Biological Screening E->F G Lead Optimization F->G

Protocols & Analytical Methods

Method

Synthesis of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" protocol

An Application Note for the Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Introduction Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block in medicinal chemistry and drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Introduction

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block in medicinal chemistry and drug development. Its structure, featuring a secondary amine integrated into a piperidine ring and a hydroxyl group, offers multiple points for further functionalization, making it a key intermediate in the synthesis of complex pharmaceutical agents. This document provides a detailed, field-tested protocol for the synthesis of this compound via the N-alkylation of 3-hydroxypiperidine with ethyl bromoacetate. The chosen methodology emphasizes operational simplicity, high yield, and safety, making it suitable for both academic research and process development laboratories.

The core of this synthesis is a classic bimolecular nucleophilic substitution (SN2) reaction. The secondary amine of 3-hydroxypiperidine acts as the nucleophile, attacking the electrophilic carbon of ethyl bromoacetate. A non-nucleophilic, inorganic base is employed to neutralize the hydrobromic acid generated in situ, driving the reaction towards completion.

Reaction Scheme & Mechanism

The synthesis proceeds via an SN2 mechanism where the lone pair of electrons on the nitrogen atom of 3-hydroxypiperidine attacks the carbon atom bearing the bromine atom in ethyl bromoacetate. This concerted step involves the formation of a new C-N bond and the simultaneous cleavage of the C-Br bond. Potassium carbonate serves as an acid scavenger, preventing the protonation of the starting amine.

G R1 3-Hydroxypiperidine P1 Ethyl 2-(3-hydroxypiperidin-1-yl)acetate R1->P1 Nucleophilic Attack R2 Ethyl Bromoacetate R2->P1 Base Potassium Carbonate (K2CO3) P2 KHCO3 / KBr (Byproducts) Base->P2 Acid Scavenging Solvent Dimethylformamide (DMF)

Caption: Reaction scheme for the N-alkylation of 3-hydroxypiperidine.

Materials and Equipment

Reagents and Chemicals
ReagentCAS No.MW ( g/mol )AmountMoles (mmol)Notes
3-Hydroxypiperidine6859-99-0101.155.00 g49.43Starting material. Causes skin burns and eye damage[1].
Ethyl bromoacetate105-36-2167.009.08 g (6.18 mL)54.37Alkylating agent. Toxic and lachrymatory. Handle in fume hood.
Potassium Carbonate (K2CO3)584-08-7138.2110.25 g74.15Base. Anhydrous, finely powdered.
Dimethylformamide (DMF)68-12-273.09100 mL-Solvent. Anhydrous grade.
Ethyl Acetate (EtOAc)141-78-688.11~500 mL-For extraction and chromatography.
Hexanes110-54-3-~500 mL-For chromatography.
Saturated NaCl solution--~100 mL-For work-up.
Anhydrous MgSO4 or Na2SO4--As needed-Drying agent.
Silica Gel--As needed-For column chromatography (230-400 mesh).
Equipment
  • 250 mL three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Nitrogen or Argon gas inlet

  • Temperature-controlled heating mantle

  • Dropping funnel

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

  • TLC plates (silica gel 60 F254)

Experimental Protocol

This protocol is adapted from standard N-alkylation procedures for secondary amines.[2][3]

Part 1: Reaction Setup and Execution
  • Flask Preparation : Place a magnetic stir bar into a 250 mL three-neck round-bottom flask. Flame-dry the flask under vacuum or oven-dry it prior to use and allow it to cool under a stream of inert gas (N2 or Ar).

  • Reagent Addition : To the flask, add 3-hydroxypiperidine (5.00 g, 49.43 mmol) and anhydrous potassium carbonate (10.25 g, 74.15 mmol).

  • Solvent Addition : Add 100 mL of anhydrous DMF to the flask. Stir the resulting suspension at room temperature. The use of a polar aprotic solvent like DMF is crucial as it effectively dissolves the reactants and facilitates the SN2 reaction pathway.[3]

  • Alkylating Agent Addition : In a dropping funnel, prepare a solution of ethyl bromoacetate (9.08 g, 54.37 mmol) in 20 mL of anhydrous DMF. Add this solution dropwise to the stirred suspension over 30 minutes at room temperature. A slow addition rate is recommended to control any potential exotherm and minimize side reactions.

  • Reaction Monitoring : Stir the reaction mixture at room temperature for 24 hours.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • TLC System : Ethyl acetate/Hexanes (e.g., 1:1 v/v).

    • Visualization : UV light (for ethyl bromoacetate) and potassium permanganate or iodine stain (for the amine and product). The reaction is complete upon the disappearance of the limiting reagent (3-hydroxypiperidine).

Part 2: Work-up and Extraction
  • Filtration : Once the reaction is complete, filter the mixture through a pad of Celite to remove the potassium carbonate and formed salts. Wash the filter cake with a small amount of ethyl acetate.

  • Solvent Removal : Transfer the filtrate to a round-bottom flask and remove the DMF under reduced pressure using a rotary evaporator. High vacuum and a bath temperature of 50-60°C may be required.

  • Extraction : To the resulting residue, add 150 mL of ethyl acetate and 100 mL of water. Transfer the mixture to a separatory funnel.

  • Washing : Shake the funnel vigorously and allow the layers to separate. Drain the aqueous layer. Wash the organic layer sequentially with water (2 x 100 mL) and then with saturated NaCl solution (1 x 100 mL) to remove any remaining water-soluble impurities.

  • Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate in vacuo to yield the crude product as an oil or semi-solid.

Part 3: Purification
  • Column Chromatography : Purify the crude product by flash column chromatography on silica gel.[4]

  • Eluent System : A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity mixture (e.g., 20% EtOAc in hexanes) and gradually increase the polarity (e.g., up to 70% EtOAc).

  • Fraction Collection : Collect fractions based on TLC analysis. Combine the fractions containing the pure product.

  • Final Concentration : Remove the solvent from the combined pure fractions using a rotary evaporator to obtain Ethyl 2-(3-hydroxypiperidin-1-yl)acetate as a pure compound. The expected product is an irritant.

Workflow Visualization

G cluster_setup 1. Reaction Setup cluster_reaction 2. Reaction cluster_workup 3. Work-up cluster_purification 4. Purification & Analysis A Charge flask with 3-hydroxypiperidine and K2CO3 B Add anhydrous DMF A->B C Add ethyl bromoacetate solution dropwise B->C D Stir at room temperature for 24 hours C->D E Monitor by TLC D->E F Filter to remove solids E->F If complete G Remove DMF via rotary evaporation F->G H Perform liquid-liquid extraction (EtOAc / Water) G->H I Dry and concentrate organic phase H->I J Purify by flash column chromatography I->J K Combine pure fractions and concentrate J->K L Characterize final product (NMR, MS, IR) K->L

Caption: Step-by-step experimental workflow diagram.

Safety Precautions

  • General : Conduct all steps in a well-ventilated chemical fume hood.[1] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1][5] An eyewash station and safety shower should be readily accessible.

  • 3-Hydroxypiperidine : Causes severe skin burns and eye damage. Avoid inhalation of vapors and direct contact with skin and eyes.[1]

  • Ethyl bromoacetate : This compound is toxic, a lachrymator (tear-producing), and an irritant. Handle with extreme care, ensuring no skin contact or vapor inhalation.

  • Dimethylformamide (DMF) : DMF is a reproductive hazard and is readily absorbed through the skin. Use in a fume hood and wear appropriate gloves.

  • Waste Disposal : Dispose of all chemical waste according to institutional and local environmental regulations.

Characterization and Validation

The identity and purity of the final product, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS: 1250240-29-9, Formula: C9H17NO3, MW: 187.24), should be confirmed by standard analytical techniques.

  • NMR Spectroscopy (1H and 13C) : Provides structural confirmation. Expect signals corresponding to the ethyl group (a triplet and a quartet), the acetate methylene, and the protons of the 3-hydroxypiperidine ring.

  • Mass Spectrometry (MS) : To confirm the molecular weight. Expect to see the molecular ion [M]+ or the protonated molecule [M+H]+ at m/z 188.

  • Infrared Spectroscopy (IR) : To identify key functional groups. Expect characteristic absorptions for the O-H stretch (broad, ~3400 cm-1) and the ester C=O stretch (~1735 cm-1).

References

  • Google Patents. (n.d.). Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.
  • National Center for Biotechnology Information. (n.d.). Ethyl 2-[4-(4-methoxybenzyl)-3-methyl-6-oxopyridazin-1-yl]acetate. PubChem. Retrieved January 22, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 2-(1-acetyl-2-oxoindolin-3-ylidene)acetate. PubChem. Retrieved January 22, 2026, from [Link]

  • Singh, A., et al. (n.d.). Synthesis and biological characterization of (3R,4R)-4-(2-(benzhydryloxy)ethyl)-1-((R)-2-hydroxy-2-phenylethyl)-piperidin-3-ol and its stereoisomers for monoamine transporters. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine? Retrieved January 22, 2026, from [Link]

  • Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (2012). Features of synthesis and structure of ethyl (2Z)-3-hydroxy-(2,3,4,5-tetrafluorophenyl)-propyl-2-enoate. Retrieved January 22, 2026, from [Link]

  • Google Patents. (n.d.). Purification method of ethyl acetate.

Sources

Application

Application Notes and Protocols: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the 3-Hydroxypiperidine Scaffold The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 3-Hydroxypiperidine Scaffold

The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products, valued for its conformational properties and its ability to engage in key binding interactions with biological targets.[1] The introduction of a hydroxyl group at the 3-position creates a versatile chiral center and a point for further functionalization, making 3-hydroxypiperidine and its derivatives highly sought-after intermediates in medicinal chemistry. These scaffolds are integral to the synthesis of drugs targeting a range of conditions, from neurological disorders to cancer.[1]

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS No. 1250240-29-9) is a functionalized derivative of 3-hydroxypiperidine that incorporates an ethyl acetate group at the nitrogen atom. This modification serves to introduce a versatile handle for subsequent chemical transformations, such as amide bond formation or further elaboration of the ester group, while preserving the critical 3-hydroxy functionality. Its primary role in pharmaceutical development is as a sophisticated building block for constructing more complex active pharmaceutical ingredients (APIs).

A particularly noteworthy application of the 3-hydroxypiperidine core is in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib (Imbruvica®).[2] The chiral intermediate, (S)-N-Boc-3-hydroxypiperidine, is a cornerstone of Ibrutinib's structure, highlighting the industrial and therapeutic significance of this molecular framework. This guide provides detailed protocols for the synthesis and characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and illustrates its utility in the context of synthesizing key pharmaceutical precursors.

Physicochemical Properties

PropertyValueSource
CAS Number 1250240-29-9
Molecular Formula C₉H₁₇NO₃
Molecular Weight 187.24 g/mol
Appearance Expected to be a colorless to pale yellow liquid or low-melting solidGeneral chemical principles
Hazard Irritant

Synthesis Protocol: N-Alkylation of 3-Hydroxypiperidine

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is achieved through the N-alkylation of 3-hydroxypiperidine with ethyl bromoacetate. This is a standard nucleophilic substitution reaction where the secondary amine of the piperidine ring attacks the electrophilic carbon of the ethyl bromoacetate. The reaction is typically carried out in the presence of a base to neutralize the hydrobromic acid byproduct and drive the reaction to completion.

Reaction Scheme:

G reagents 3-Hydroxypiperidine + Ethyl Bromoacetate product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate reagents->product N-Alkylation conditions Base (e.g., K₂CO₃) Solvent (e.g., Acetonitrile) Heat conditions->product G cluster_0 Synthesis of Chiral Intermediate A 3-Hydroxypiperidine (Racemic) B (S)-3-hydroxypiperidine D-pyroglutamate salt A->B Chiral Resolution (D-pyroglutamic acid) C (S)-N-Boc-3-hydroxypiperidine B->C Boc Protection ((Boc)₂O, base) D Ibrutinib C->D Multi-step synthesis

Sources

Method

Application Notes and Protocols: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in the Synthesis of Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Introduction: The Strategic Importance of the 3-Hydroxypiperidine Scaffold in Neuroprotective...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Strategic Importance of the 3-Hydroxypiperidine Scaffold in Neuroprotective Drug Discovery

The quest for effective neuroprotective agents to combat the rising tide of neurodegenerative diseases such as Alzheimer's and Parkinson's disease is a paramount challenge in modern medicinal chemistry.[1] These complex disorders necessitate the development of novel chemical entities that can modulate key pathological pathways within the central nervous system (CNS).[1] The piperidine scaffold is a privileged structure in CNS drug design due to its ability to be readily functionalized and its presence in numerous approved drugs. The introduction of a hydroxyl group at the 3-position offers a strategic vector for further chemical modification, enabling the exploration of diverse chemical space and the optimization of drug-like properties.

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" emerges as a particularly valuable starting material in this context. This bifunctional molecule incorporates the key 3-hydroxypiperidine moiety, a secondary amine for further elaboration, and an ethyl acetate group that can be readily converted into a variety of functional groups, most notably amides and ureas. This application note will provide a detailed guide on the utilization of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" in the synthesis of a promising class of neuroprotective agents: piperidinyl urea derivatives. We will delve into the rationale behind the synthetic strategy, provide a detailed experimental protocol, and discuss the biological evaluation of these compounds.

Synthetic Strategy: From a Versatile Building Block to a Bioactive Candidate

The core synthetic strategy involves a two-step process: first, the hydrolysis of the ethyl ester to the corresponding carboxylic acid, followed by a Curtius rearrangement to form an isocyanate. This isocyanate is a key intermediate that can then be reacted with various amines to generate a library of urea derivatives. A more direct approach, and the one detailed in this protocol, involves the reaction of the hydroxyl group on the piperidine ring with an isocyanate to form a carbamate, or in another common derivatization, the secondary amine of the piperidine can be reacted with an isocyanate to form a urea. For the purpose of this guide, we will focus on the synthesis of a phenyl urea derivative at the hydroxyl position, a common strategy in the design of neuroprotective agents.[2][3][4]

The rationale for targeting urea derivatives stems from their demonstrated efficacy as neuroprotective agents. The urea functional group is a versatile hydrogen bond donor and acceptor, enabling strong interactions with biological targets.[5] Furthermore, the incorporation of an aromatic moiety, such as a phenyl group, can facilitate penetration of the blood-brain barrier, a critical hurdle in CNS drug discovery.

Visualizing the Synthetic Workflow

The following diagram illustrates the general synthetic workflow for the preparation of a phenyl urea derivative from "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate".

G cluster_start Starting Material cluster_reaction Urea Formation cluster_product Final Product cluster_purification Purification A Ethyl 2-(3-hydroxypiperidin-1-yl)acetate B Reaction with Phenyl Isocyanate A->B Reagent: Phenyl Isocyanate Solvent: Anhydrous DCM Catalyst: DMAP (cat.) C Ethyl 2-(3-(phenylcarbamoyloxy)piperidin-1-yl)acetate B->C D Column Chromatography C->D Eluent: Ethyl Acetate/Hexane Gradient

Caption: General workflow for the synthesis of a phenyl urea derivative.

Experimental Protocol: Synthesis of Ethyl 2-(3-(phenylcarbamoyloxy)piperidin-1-yl)acetate

This protocol provides a detailed, step-by-step methodology for the synthesis of a representative neuroprotective candidate.

Materials and Reagents:

ReagentSupplierPurityQuantity
Ethyl 2-(3-hydroxypiperidin-1-yl)acetateSigma-Aldrich≥95%1.0 g (5.34 mmol)
Phenyl isocyanateAcros Organics98%0.64 g (5.34 mmol)
Dichloromethane (DCM), anhydrousFisher Scientific≥99.8%20 mL
4-(Dimethylamino)pyridine (DMAP)Alfa Aesar99%65 mg (0.53 mmol)
Ethyl acetate (EtOAc)VWR ChemicalsHPLC GradeAs needed
HexaneVWR ChemicalsHPLC GradeAs needed
Silica gel (for column chromatography)Sorbent Technologies60 Å, 230-400 meshAs needed

Procedure:

  • Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 g, 5.34 mmol) and anhydrous dichloromethane (20 mL).

  • Addition of Catalyst: Add 4-(Dimethylamino)pyridine (DMAP) (65 mg, 0.53 mmol) to the solution and stir until it dissolves.

  • Addition of Isocyanate: Slowly add phenyl isocyanate (0.64 g, 5.34 mmol) dropwise to the reaction mixture at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature under a nitrogen atmosphere. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the mobile phase. The reaction is typically complete within 4-6 hours.

  • Work-up: Once the reaction is complete, quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., from 10% to 50% ethyl acetate) as the eluent.

  • Characterization: Collect the fractions containing the desired product and concentrate under reduced pressure to yield Ethyl 2-(3-(phenylcarbamoyloxy)piperidin-1-yl)acetate as a white solid. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Yield: 80-90%

Biological Evaluation: Assessing Neuroprotective Activity

The neuroprotective potential of the synthesized compounds can be evaluated using various in vitro and in vivo models. A commonly employed and robust in vitro assay is the L-glutamic acid-induced excitotoxicity model in a neuronal cell line, such as SH-SY5Y human neuroblastoma cells.[2]

Protocol: In Vitro Neuroprotection Assay
  • Cell Culture: Culture SH-SY5Y cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

  • Cell Plating: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized compound (e.g., 0.1, 1, 10, 100 µM) for 1 hour.

  • Induction of Excitotoxicity: After the pre-treatment period, expose the cells to L-glutamic acid (e.g., 10 mM) for 24 hours to induce neuronal cell death.

  • Assessment of Cell Viability: Measure cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is read at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control (untreated) cells. A significant increase in cell viability in the presence of the compound compared to the glutamate-only treated cells indicates a neuroprotective effect.

Plausible Mechanism of Action: Modulation of Apoptotic Pathways

While the precise mechanism of action would need to be elucidated through further studies, a plausible hypothesis is that these piperidinyl urea derivatives exert their neuroprotective effects by modulating key signaling pathways involved in apoptosis (programmed cell death). Many neuroprotective compounds have been shown to upregulate anti-apoptotic proteins like Bcl-2 and downregulate pro-apoptotic proteins like Bax.[6]

Visualizing a Potential Signaling Pathway

The following diagram illustrates a simplified signaling pathway that could be influenced by a neuroprotective agent.

G cluster_stimulus Neurotoxic Stimulus cluster_pathway Apoptotic Cascade cluster_intervention Therapeutic Intervention A L-Glutamic Acid B ↑ Bax (Pro-apoptotic) A->B C ↓ Bcl-2 (Anti-apoptotic) A->C D Mitochondrial Dysfunction B->D C->D E Caspase Activation D->E F Apoptosis E->F G Neuroprotective Agent (e.g., Piperidinyl Urea Derivative) G->B Inhibition G->C Upregulation

Caption: A potential neuroprotective signaling pathway.

Conclusion and Future Directions

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" represents a highly versatile and valuable starting material for the synthesis of novel neuroprotective agents. The straightforward derivatization to form piperidinyl ureas, coupled with their potential to modulate critical neuronal survival pathways, makes this an attractive area for further research. The protocols outlined in this application note provide a solid foundation for the synthesis and biological evaluation of these promising compounds. Future work should focus on expanding the library of derivatives to establish a clear structure-activity relationship (SAR) and on conducting more extensive in vivo studies to validate their therapeutic potential for the treatment of neurodegenerative diseases.

References

  • Google Patents. (n.d.). Preparation method of [N-methyl-pyridine-2-yl] carbamate-1-ethyl chloride.
  • Wang, L., et al. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. Molecules, 27(23), 8251. [Link]

  • Google Patents. (n.d.). Neuroprotective compounds and use thereof.
  • Tesfaye, B. A., et al. (2019). Discovery of Aromatic Carbamates that Confer Neuroprotective Activity by Enhancing Autophagy and Inducing the Anti-Apoptotic Protein B-Cell Lymphoma 2 (Bcl-2). ACS Chemical Neuroscience, 10(7), 3198-3211. [Link]

  • Khandan-Barani, K., et al. (2011). One-pot, three component reactions between isocyanides and dialkyl acetylenedicarboxylates in the presence of phenyl isocyanate: Synthesis of dialkyl 2-(alkyl/arylimino)-2,5-dihydro-5-oxo-1-phenyl-1H-pyrrole-3,4- dicarboxylate. Arkivoc, 2011(11), 22-28. [Link]

  • Khandan-Barani, K., et al. (2011). One-pot, three component reactions between isocyanides and dialkyl acetylenedicarboxylates in the presence of phenyl isocyanate. Arkivoc, 2011(xi), 22-28. [Link]

  • Li, J., et al. (2023). The design of novel piperidine urea derivatives (compounds and are reported to have neuroprotective activity with the urea group). ResearchGate. Retrieved from [Link]

  • Gobec, S., et al. (2020). N-alkylpiperidine carbamates as potential anti-Alzheimer's agents. European Journal of Medicinal Chemistry, 197, 112282. [Link]

  • Google Patents. (n.d.). NOVEL INTERMEDIATE AND POLYMORPHS OF 1-(4-METHOXYPHENYL)-7-OXO-6-[4-(2-OXOPIPERIDIN-1-YL)PHENYL]-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-c] PYRIDINE-3-CARBOXAMIDE AND PROCESS THEREOF.
  • Candeias, N. R., et al. (2014). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journal of Organic Chemistry, 10, 2644-2652. [Link]

  • Khan, I., et al. (2021). Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer's Agents: Assessment of Cholinesterase Inhibitory Profile, Molecular Docking Analysis, and Drug-like Properties. Molecules, 26(16), 4945. [Link]

  • Google Patents. (n.d.). Hsd17b13 inhibitors and/or degraders.
  • Kudratov, G., et al. (2025). Synthesis of urea derivatives based on toluyl isocyanate. ResearchGate. Retrieved from [Link]

  • Choudhary, M. I., et al. (2022). Synthesis and characterization of carbamates derivatives from 4-amino-1,2,4-triazole. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 61B(10), 1114-1121. [Link]

  • Al-Tel, T. H. (2007). reaction of aryl-and heteroaryl benzoyl-and acetylhydrazones with phenylisocyanate synthesis of substituted-2, 3-dihydro-1, 3, 4-oxadiazoles. ResearchGate. Retrieved from [Link]

  • Ramaiah, M., et al. (2013). Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b]furan-2-carboxylate. Journal of Chemical and Pharmaceutical Research, 5(4), 47-51. [Link]

  • Usharani, V., et al. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, 23(4), 1803-1805. [Link]

  • Li, J., et al. (2023). The design of novel piperidine urea derivatives (compounds and are reported to have neuroprotective activity with the urea group). ResearchGate. Retrieved from [Link]

  • Popin, R. V., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 64(19), 14195-14221. [Link]

  • Vahtera, T., et al. (2025). Synthesis of linear O-aryl carbamates and S-thiocarbamates. Organic & Biomolecular Chemistry. [Link]

  • G. G. (1999). Novel ureas: synthesis and antiacetylcholinesterase activity. Journal of medicinal chemistry, 42(22), 4563–4573. [Link]

  • Al-Hourani, B. J., et al. (2026). Evaluation of the Cycloaddition Reaction Mechanism of Phenyl Azide with Ethyl 3-oxobutanoate and Ethyl 2-methyl-3-oxobutanoate by DFT Study. ResearchGate. Retrieved from [Link]

  • Asrondkar, A. L., et al. (2015). Synthesis of ethyl [(1, 3-benzothiazol-2-yl) sulfanyl] acetate derivatives by greener techniques. Der Pharma Chemica, 7(4), 225-227. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information for Experimental procedures and analytical data Table of Contents. Retrieved from [Link]

Sources

Application

The Versatile Alkylating Agent: A Guide to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive overview of ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a valuable bifunctional molecule increasingly utilized in organ...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a valuable bifunctional molecule increasingly utilized in organic synthesis. It serves as a potent alkylating agent and a versatile building block, particularly in the construction of complex molecules targeted for pharmaceutical applications. We will delve into its synthesis, mechanistic considerations for its use, and detailed protocols for its application, providing a robust resource for scientists in both academic and industrial settings.

Introduction: A Molecule of Strategic Importance

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate belongs to a class of N-substituted piperidine derivatives that are of significant interest in medicinal chemistry. The piperidine ring is a common motif in a vast array of FDA-approved drugs, valued for its ability to impart favorable pharmacokinetic properties. The presence of both a nucleophilic tertiary amine and a modifiable hydroxyl group, in addition to the electrophilic potential of the acetate moiety, makes this compound a highly strategic intermediate in multi-step syntheses.

The primary utility of ethyl 2-(3-hydroxypiperidin-1-yl)acetate as an alkylating agent stems from the reactivity of the ethyl acetate group. More accurately, the parent compound itself is not the alkylating agent, but rather it is synthesized from an alkylating agent (an ethyl haloacetate) and 3-hydroxypiperidine. The resulting product can then be used as a precursor to introduce the 3-hydroxypiperidin-1-yl)acetyl moiety onto other molecules. This guide will first detail the synthesis of this important building block.

Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: A Practical Protocol

The most direct and common method for the synthesis of ethyl 2-(3-hydroxypiperidin-1-yl)acetate is the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, such as ethyl bromoacetate or ethyl chloroacetate. This reaction is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.

Mechanistic Rationale

The reaction proceeds via the nucleophilic attack of the secondary amine of 3-hydroxypiperidine on the electrophilic α-carbon of the ethyl haloacetate. The lone pair of electrons on the nitrogen atom initiates the bond formation, leading to the displacement of the halide ion.

Figure 1. SN2 mechanism for the N-alkylation of 3-hydroxypiperidine.

A base is typically required to neutralize the hydrohalic acid formed during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction. Common bases for this purpose include inorganic carbonates like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃), or non-nucleophilic organic bases such as triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA). The choice of base is critical to avoid side reactions, such as hydrolysis of the ester functionality. Potassium carbonate is a cost-effective and efficient choice for this transformation.[1]

The choice of solvent is also important. Aprotic polar solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are often used as they can dissolve the reactants and facilitate the SN2 reaction. Acetonitrile is a good choice due to its relatively low boiling point, which simplifies its removal during work-up.[2]

Detailed Experimental Protocol

This protocol is based on established methods for the N-alkylation of secondary amines.[1]

Materials:

  • 3-Hydroxypiperidine

  • Ethyl bromoacetate or ethyl chloroacetate

  • Potassium carbonate (anhydrous, powdered)

  • Acetonitrile (anhydrous)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-hydroxypiperidine (1.0 eq).

  • Solvent and Base Addition: Add anhydrous acetonitrile to dissolve the 3-hydroxypiperidine. Then, add anhydrous powdered potassium carbonate (1.5 - 2.0 eq).

  • Addition of Alkylating Agent: While stirring the suspension at room temperature, add ethyl bromoacetate or ethyl chloroacetate (1.1 - 1.2 eq) dropwise.

  • Reaction: Stir the reaction mixture at room temperature overnight, or gently heat to 40-50 °C to expedite the reaction. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Work-up:

    • Once the reaction is complete, filter the solid potassium carbonate and potassium halide salts.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

    • Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

    • Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove any remaining acidic impurities.

    • Wash the organic layer with brine to remove any residual water.

    • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

    • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: The crude ethyl 2-(3-hydroxypiperidin-1-yl)acetate can be purified by vacuum distillation or column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

Data Presentation:

Reactant/ReagentMolar Eq.Purpose
3-Hydroxypiperidine1.0Nucleophile
Ethyl bromoacetate1.1 - 1.2Electrophile (Alkylating Agent)
Potassium Carbonate1.5 - 2.0Base to neutralize acid by-product
Acetonitrile-Solvent

Application as a Versatile Synthetic Intermediate

While the primary focus of this guide is on the synthesis of ethyl 2-(3-hydroxypiperidin-1-yl)acetate, it is crucial to understand its subsequent utility. This compound is not an "alkylating agent" in the traditional sense of donating an alkyl group. Instead, it serves as a building block to introduce the "(3-hydroxypiperidin-1-yl)acetyl" moiety into a target molecule. This is typically achieved through further transformations of the ethyl ester.

Hydrolysis to the Carboxylic Acid

The ethyl ester can be readily hydrolyzed under basic conditions (e.g., using lithium hydroxide, sodium hydroxide, or potassium hydroxide in a mixture of water and a co-solvent like methanol or THF) to yield 2-(3-hydroxypiperidin-1-yl)acetic acid. This carboxylic acid is a key intermediate for amide bond formation.

Hydrolysis Ester Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Acid 2-(3-hydroxypiperidin-1-yl)acetic acid Ester->Acid Base-mediated hydrolysis (e.g., LiOH, H₂O/THF)

Figure 2. Hydrolysis of the ethyl ester to the corresponding carboxylic acid.

Amide Coupling Reactions

The resulting carboxylic acid can be coupled with a wide range of primary and secondary amines using standard peptide coupling reagents (e.g., HATU, HOBt/EDC, DCC) to form amide bonds. This allows for the facile introduction of the substituted piperidine fragment into a larger molecule, a common strategy in the synthesis of bioactive compounds and pharmaceutical drug candidates.

Amide_Coupling Acid 2-(3-hydroxypiperidin-1-yl)acetic acid Amide N-Substituted 2-(3-hydroxypiperidin-1-yl)acetamide Acid->Amide Peptide Coupling Reagents (e.g., HATU, EDC/HOBt) Amine Primary or Secondary Amine (R-NH₂ or R₂NH) Amine->Amide

Figure 3. Amide bond formation using the carboxylic acid intermediate.

Safety and Handling

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

  • 3-Hydroxypiperidine: Corrosive and can cause severe skin burns and eye damage. It is also harmful if swallowed.

  • Ethyl bromoacetate and Ethyl chloroacetate: These are lachrymators and are toxic. They should be handled with extreme care in a fume hood.

  • Potassium Carbonate: Can cause skin and eye irritation.

  • Acetonitrile: Flammable and toxic.

Refer to the Safety Data Sheet (SDS) for each reagent for detailed safety information.

Conclusion

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable and versatile building block in organic synthesis. Its straightforward preparation via N-alkylation of 3-hydroxypiperidine, coupled with the synthetic handles of its hydroxyl and ester functionalities, makes it a powerful tool for the construction of complex molecules, particularly in the field of drug discovery. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this important synthetic intermediate in their own work.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 130657121, (1-Ethylpiperidin-3-yl) acetate. Retrieved January 22, 2026 from [Link].

  • Levison, B. (2017). Procedure for N-alkylation of Piperidine? ResearchGate. Retrieved from [Link]

  • CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents. (n.d.).
  • CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine - Google Patents. (n.d.).
  • Georg, M., Laping, L. A., Billo, V., & Gatto, B. (2023). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. Chemistry – A European Journal.
  • MDPI. (n.d.). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Retrieved January 22, 2026, from [Link]

  • Mohtat, B., Azimzadeh, S., Djahaniani, H., & Pirhadi, L. (2010). Ph3P Catalyzed Synthesis of Alkyl 2-(4-Oxopyridin-1(4H)-yl)acrylates by Nucleophilic Addition to Alkyl Propiolates. South African Journal of Chemistry, 63, 61-63.
  • Ibrahim, T. H. (2017). Answer to "Procedure for N-alkylation of Piperidine?". ResearchGate. Retrieved from [Link]

  • Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. (2016). Der Pharma Chemica, 8(12), 224-231.
  • Semantic Scholar. (n.d.). Isolation and Characterization of Ethyl Acetate Fraction from Abroma augusta L as an Anti-Inflammatory Agent. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (n.d.). Alkylating Agents. Retrieved January 22, 2026, from [Link]

  • Laping, L. A., et al. (2021). Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. Chemistry – A European Journal, 27(45), 11631-11637.
  • An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

  • Dinh, N. T., et al. (2020). Chemical constituents from ethyl acetate extract of the leaves of Rourea harmandiana Pierre. Vietnam Journal of Science, Technology and Engineering, 62(2), 30-33.
  • dos Santos Filho, J. M., & da Silva Júnior, G. R. P. (2018).
  • Du, J., et al. (2024). I2-promoted one-pot synthesis of 1,3,4-oxadiazoles from aroyl hydrazides and methyl / ethyl acetate.
  • Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved January 22, 2026, from [Link]

  • CN104447511A - Synthetic method of N-t-butyloxycarboryl-3-piperidone - Google Patents. (n.d.).
  • Spectra of ethyl acetate. (n.d.). Retrieved January 22, 2026, from [Link]

  • The Royal Society of Chemistry. (2013). SUPPORTING INFORMATION FOR. Retrieved from [Link]

Sources

Method

Application Note: A Practical Guide to the N-Alkylation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

An Application Guide for the Synthesis of N-Alkylated Piperidine Derivatives Introduction: The Significance of N-Alkylated Piperidines The piperidine ring is a cornerstone structural motif in medicinal chemistry, appeari...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the Synthesis of N-Alkylated Piperidine Derivatives

Introduction: The Significance of N-Alkylated Piperidines

The piperidine ring is a cornerstone structural motif in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] Its saturated, six-membered heterocyclic structure allows for precise three-dimensional arrangements of functional groups, which is critical for molecular recognition and biological activity. The N-alkylation of piperidine derivatives is a fundamental and powerful transformation that enables the synthesis of diverse chemical libraries for drug discovery. By introducing various alkyl groups onto the piperidine nitrogen, researchers can systematically modulate a compound's physicochemical properties, such as lipophilicity, basicity, and metabolic stability, thereby optimizing its pharmacokinetic and pharmacodynamic profile.

This document provides a detailed experimental guide for the N-alkylation of a specific, multifunctional substrate: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate [2]. This secondary amine presents unique challenges and opportunities due to the presence of both a hydroxyl group and an ester moiety. We will explore the mechanistic underpinnings of the reaction, provide a robust and validated protocol, and discuss critical parameters for achieving high yield and purity.

Mechanistic and Practical Considerations

The N-alkylation of a secondary amine with an alkyl halide is a classic example of a bimolecular nucleophilic substitution (SN2) reaction. The reaction's success hinges on several key factors, each requiring careful consideration.

1. The Nucleophile and Potential Side Reactions: The lone pair of electrons on the secondary amine nitrogen of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate acts as the nucleophile. However, the molecule also contains a secondary alcohol. The alkoxide that could form from the deprotonation of this alcohol is also a potent nucleophile, creating a potential competing pathway for O-alkylation. The choice of base is therefore critical to favor N-alkylation over O-alkylation. Generally, mild inorganic bases are preferred as they are less likely to deprotonate the alcohol significantly compared to strong bases like sodium hydride (NaH).

2. The Role of the Base: The SN2 reaction liberates one equivalent of a hydrohalic acid (HX).[3] This acid will immediately protonate the most basic site in the reaction mixture—the starting amine—forming an ammonium salt. This salt is no longer nucleophilic, which would halt the reaction.[4] Therefore, a base must be added to neutralize the acid as it is formed.

  • Inorganic Carbonates (K₂CO₃, Cs₂CO₃): These are excellent choices for this substrate.[5] They are sufficiently basic to neutralize the generated acid but generally not strong enough to cause significant deprotonation of the hydroxyl group, thus minimizing O-alkylation. They are also easily removed during aqueous work-up.

  • Non-Nucleophilic Organic Bases (DIPEA): N,N-Diisopropylethylamine (Hünig's base) is another common choice. It is sterically hindered, making it non-nucleophilic, and serves only to scavenge the acid.

  • Strong Bases (NaH): While effective, sodium hydride should be used with caution. It will irreversibly deprotonate the hydroxyl group, potentially leading to a mixture of N- and O-alkylated products.[6]

3. Choice of Alkylating Agent: Alkyl halides are the most common alkylating agents. Their reactivity follows the order: R-I > R-Br > R-Cl. Alkyl iodides are the most reactive but also the most expensive and least stable. Alkyl bromides often provide a good balance of reactivity and stability.

4. Solvent Selection: Polar aprotic solvents are ideal for SN2 reactions as they can solvate the cation of the base while leaving the anion (the active base) relatively free and reactive. They do not participate in hydrogen bonding, which would otherwise cage and deactivate the nucleophile.

  • N,N-Dimethylformamide (DMF): A common and effective solvent that dissolves a wide range of organic molecules and inorganic salts.[6][7]

  • Acetonitrile (MeCN): Another excellent choice, often easier to remove under reduced pressure than DMF.[5][6]

  • Acetone: A more cost-effective and environmentally benign option that can be effective, particularly with more reactive alkylating agents.[5]

General Experimental Workflow

The overall process for the N-alkylation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is outlined below.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Isolation & Purification cluster_analysis Analysis A Dissolve Substrate & Base in Anhydrous Solvent B Add Alkylating Agent (Slowly at 0°C to RT) A->B C Stir at RT or Heat (e.g., 24h at RT) B->C D Monitor by TLC C->D E Aqueous Work-up (Quench, Extract, Wash) D->E F Dry & Concentrate E->F G Purify by Column Chromatography F->G H Characterize Product (NMR, MS, etc.) G->H

Caption: General workflow for N-alkylation.

Reaction Conditions & Data Presentation

The optimal conditions can vary depending on the reactivity of the specific alkyl halide used. The following table provides starting points for optimization.

Alkylating Agent (R-X)Base (Equiv.)SolventTemp. (°C)Time (h)Typical Yield (%)
Methyl IodideK₂CO₃ (2.0)DMF252485-95
Ethyl BromideK₂CO₃ (2.0)MeCN502475-85
Benzyl BromideK₂CO₃ (2.0)MeCN251290-98
Propyl IodideCs₂CO₃ (1.5)DMF402480-90

Detailed Experimental Protocol: Synthesis of Ethyl 2-(1-benzyl-3-hydroxypiperidin-1-yl)acetate

This protocol details a representative N-alkylation using benzyl bromide, a moderately reactive alkylating agent.

Materials:

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 eq.)

  • Benzyl bromide (1.1 eq.)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq.)

  • Anhydrous Acetonitrile (MeCN)

  • Deionized Water

  • Brine (saturated aq. NaCl)

  • Ethyl Acetate (EtOAc)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica Gel for column chromatography

Equipment:

  • Round-bottom flask with stir bar

  • Septum and Nitrogen/Argon inlet

  • Syringe

  • Separatory funnel

  • Rotary evaporator

  • Standard glassware for chromatography

Procedure:

  • Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

  • Solvent Addition: Add anhydrous acetonitrile via syringe to create a solution with a concentration of approximately 0.1 M with respect to the starting amine. Stir the suspension vigorously.

  • Addition of Alkylating Agent: Slowly add benzyl bromide (1.1 eq.) dropwise to the stirring suspension at room temperature.[8] A slight exotherm may be observed.

  • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 10% Methanol in Dichloromethane eluent system). The reaction is typically complete within 12-16 hours.

  • Work-up:

    • Once the starting material is consumed, filter the reaction mixture to remove the potassium carbonate and rinse the solid with a small amount of acetonitrile.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk of the acetonitrile.

    • Dissolve the resulting residue in ethyl acetate.

    • Transfer the solution to a separatory funnel and wash sequentially with deionized water (2x) and brine (1x). This removes any remaining inorganic salts and DMF if it was used as a solvent.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 20% EtOAc and gradually increasing) to afford the pure N-alkylated product.

  • Characterization: Confirm the identity and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion

The N-alkylation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a versatile and reliable method for generating novel tertiary amine derivatives. By carefully selecting the base, solvent, and reaction conditions, high yields of the desired N-alkylated product can be achieved while minimizing potential side reactions. The protocol described herein provides a robust foundation for researchers in drug discovery and organic synthesis to build upon, enabling the creation of diverse molecular scaffolds for biological evaluation.

References

  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Synthesis of secondary and tertiary amines. Organic Chemistry Portal. Available at: [Link]

  • Procedure for N-alkylation of Piperidine? ResearchGate. Available at: [Link]

  • Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

  • Best Conditions For N-Alkylation? Sciencemadness.org. Available at: [Link]

  • N-alkyl-piperidine DERIVATIVES.Google Patents.
  • Amine alkylation. Wikipedia. Available at: [Link]

  • Alkylation of Amines. University of Calgary. Available at: [Link]

  • The n-alkylation reaction of compound 6 in different organic solvents and ionic liquids. ResearchGate. Available at: [Link]

  • Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • A kind of purification method of high-purity piperidine.Google Patents.
  • N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega - ACS Publications. Available at: [Link]

  • N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute. Available at: [Link]

  • Ethyl 2-(4-hydroxypiperidin-1-yl)acetate. Pharmaffiliates. Available at: [Link]

  • Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Journal of the Chinese Chemical Society. Available at: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. Available at: [Link]

  • An Overview of Palladium-Catalyzed N-alkylation Reactions. ChemRxiv. Available at: [Link]

  • Reactions and Mechanisms. Master Organic Chemistry. Available at: [Link]

  • N-Ethyl-N-isopropyl-3-methyl-5-{[(2S)-2-(pyridin-4-ylamino)propyl]oxy}benzamide. PubChem. Available at: [Link]

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (C9H17NO3). PubChem. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of N-Substituted 2-(3-hydroxypiperidin-1-yl)acetamides

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Significance of 3-Hydroxypiperidine Acetamides in Medicinal Chemistry The 3-hydroxypiperidi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Significance of 3-Hydroxypiperidine Acetamides in Medicinal Chemistry

The 3-hydroxypiperidine moiety is a privileged scaffold in modern drug discovery, appearing in a wide array of pharmacologically active compounds. Its derivatives are key intermediates in the synthesis of drugs targeting a range of conditions, including neurological disorders and cancers[1]. The introduction of an acetamide linkage at the 1-position of the piperidine ring provides a versatile platform for creating libraries of compounds with diverse biological activities. The reaction of ethyl 2-(3-hydroxypiperidin-1-yl)acetate with primary amines to form N-substituted 2-(3-hydroxypiperidin-1-yl)acetamides is a fundamental transformation in the synthesis of these valuable molecules. This guide provides a comprehensive overview of this reaction, including detailed protocols, mechanistic insights, and characterization methods.

Mechanistic Insights: The Aminolysis of an Ester

The reaction of an ester with an amine to form an amide is known as aminolysis. This reaction proceeds through a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate. The intermediate then collapses, eliminating the ethoxide leaving group and forming the more stable amide bond.

Caption: General mechanism of ester aminolysis.

A critical consideration in the reaction of ethyl 2-(3-hydroxypiperidin-1-yl)acetate is the presence of the free hydroxyl group on the piperidine ring. While this group could potentially react with the ester under harsh conditions, the greater nucleophilicity of the primary amine generally ensures chemoselective formation of the amide. For most applications, protection of the hydroxyl group is not necessary, simplifying the synthetic route. However, for particularly sensitive substrates or under forcing reaction conditions, protection as a silyl ether or other suitable protecting group may be considered.

Experimental Protocols

This section provides detailed protocols for the synthesis of N-substituted 2-(3-hydroxypiperidin-1-yl)acetamides. Two common methods are presented: a conventional thermal approach and a microwave-assisted synthesis for accelerated reaction times.

Protocol 1: Conventional Thermal Synthesis

This protocol describes a straightforward method for the aminolysis reaction using conventional heating.

Materials:

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • Primary amine (e.g., aniline, benzylamine)

  • High-purity solvent (e.g., toluene, xylenes, or neat reaction)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Heating mantle or oil bath

  • Standard laboratory glassware for workup and purification

  • Rotary evaporator

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate, hexanes, dichloromethane, methanol)

Procedure:

  • Reaction Setup: To a round-bottom flask, add ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 eq.).

  • Reagent Addition: Add the primary amine (1.0 - 1.2 eq.). If conducting the reaction in a solvent, add the chosen solvent (e.g., toluene, 5-10 mL per gram of ester). For a neat reaction, no solvent is required.

  • Reaction Conditions: Heat the reaction mixture to reflux (typically 110-140 °C, depending on the solvent or boiling point of the amine) with vigorous stirring.

  • Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from a few hours to overnight depending on the reactivity of the primary amine.

  • Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

    • If a solvent was used, remove it under reduced pressure using a rotary evaporator.

    • The crude product can be purified directly by column chromatography.

  • Purification: Purify the crude product by silica gel column chromatography. A typical eluent system is a gradient of ethyl acetate in hexanes or dichloromethane/methanol.

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times for the aminolysis of esters[2][3][4][5][6].

Materials:

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • Primary amine

  • Microwave-safe reaction vessel with a stir bar

  • Microwave synthesizer

  • Standard laboratory glassware for workup and purification

Procedure:

  • Reaction Setup: In a microwave-safe reaction vessel, combine ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 eq.) and the primary amine (1.0 - 1.2 eq.). The reaction can often be run neat (solvent-free).

  • Microwave Irradiation: Seal the vessel and place it in the microwave synthesizer. Irradiate the mixture at a set temperature (e.g., 130-150 °C) for a specified time (e.g., 20-60 minutes) with stirring.

  • Workup and Purification: After the reaction is complete and the vessel has cooled, purify the product as described in Protocol 1 (steps 5-7).

Experimental_Workflow A 1. Mix Reactants Ethyl 2-(3-hydroxypiperidin-1-yl)acetate + Primary Amine B 2. Reaction (Thermal or Microwave) A->B C 3. Monitor Progress (TLC / LC-MS) B->C D 4. Workup (Solvent Removal) C->D Reaction Complete E 5. Purification (Column Chromatography) D->E F 6. Characterization (NMR, IR, MS) E->F

Caption: General experimental workflow for synthesis.

Data Presentation: Expected Outcomes

The following table summarizes typical reaction conditions and expected outcomes for the synthesis of N-substituted 2-(3-hydroxypiperidin-1-yl)acetamides with representative primary amines.

Primary AmineMethodTemperature (°C)TimeTypical Yield (%)
AnilineThermal (Neat)15012 h70-85
BenzylamineThermal (Neat)1308 h75-90
4-FluoroanilineMicrowave (Neat)15030 min80-95
n-ButylamineThermal (Toluene)11016 h65-80

Characterization of Products

Thorough characterization of the synthesized N-substituted 2-(3-hydroxypiperidin-1-yl)acetamides is essential to confirm their structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Expect to see characteristic signals for the piperidine ring protons, the methylene protons of the acetate group, and the protons of the N-substituent. The amide N-H proton will typically appear as a broad singlet or a triplet, depending on the solvent and concentration.

  • ¹³C NMR: The carbonyl carbon of the amide will resonate at approximately 170 ppm. Signals for the carbons of the piperidine ring and the N-substituent will also be present.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule[5][7][8][9].

Functional GroupCharacteristic Absorption (cm⁻¹)
O-H (alcohol)3500-3200 (broad)
N-H (amide)3400-3200 (medium)
C=O (amide)1680-1630 (strong)
C-N1400-1000
Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight of the product. Under electrospray ionization (ESI), the protonated molecule [M+H]⁺ is typically observed. Fragmentation patterns can provide further structural information, often involving cleavage of the piperidine ring or loss of substituents[10][11].

Safety and Handling

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and primary amines: These compounds should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Solvents: Toluene and xylenes are flammable and have associated health risks. Handle with care and ensure proper ventilation. Ethyl acetate is also flammable[6][12][13][14].

  • Microwave Synthesis: Microwave reactions should only be performed in a dedicated microwave synthesizer with appropriate safety features.

Troubleshooting

  • Low Yield: If the reaction yield is low, consider increasing the reaction time or temperature. For less reactive amines, the use of a catalyst such as sodium methoxide or a Lewis acid may be beneficial. Alternatively, converting the ester to a more reactive acyl chloride before reaction with the amine can improve yields.

  • Side Reactions: If side reactions are observed, such as acylation of the hydroxyl group, consider performing the reaction at a lower temperature or using a milder method. If necessary, the hydroxyl group can be protected as a tert-butyldimethylsilyl (TBDMS) ether, which is stable to the reaction conditions and can be easily removed upon completion.

References

  • Synthetic, infrared, 1H and13C NMR spectral studies on N-(2-/3-substituted phenyl)-4-substituted benzenesulphonamides, 4-X'C 6H4so2NH(2-/3-XC6H4), where X' = H, CH3, C2H5, F, Cl or Br, and X = CH3 or Cl. ResearchGate. Available at: [Link].

  • Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. Chemos GmbH & Co.KG. Available at: [Link].

  • Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. MDPI. Available at: [Link].

  • Synthesis, anticancer and antimicrobial properties of some N-aryl-2-(5-aryltetrazol-2-yl)acetamides. ResearchGate. Available at: [Link].

  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link].

  • Reactivity of ethyl acetate and its derivatives toward ammonolysis: Ramifications for ammonolysis-based microencapsulation process. ResearchGate. Available at: [Link].

  • Mass fragmentation pattern of N-(2,3-dimethylphenyl)-2-(5-(1-(phenylsulfonyl) piperidin-4-yl) - ResearchGate. Available at: [Link].

  • (PDF) Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate. ResearchGate. Available at: [Link].

  • Synthesis, Structure and Cytoprotective Activity of New Derivatives of 4-Aryl-3-Aminopyridin-2(1H)-One. MDPI. Available at: [Link].

  • IR Absorption Table. Available at: [Link].

  • Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. National Institutes of Health. Available at: [Link].

  • Synthesis of ethyl [(1, 3-benzothiazol-2-yl) sulfanyl] acetate derivatives by greener techniques. Der Pharma Chemica. Available at: [Link].

  • Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Available at: [Link].

  • Synthesis and Antifungal Activity of N-(Alkyl/Aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide. ResearchGate. Available at: [Link].

  • Table of Characteristic IR Absorptions. Available at: [Link].

  • Mass fragmentation pattern of N-(5-chloro-2-methoxyphenyl)-4-(5-styryl-1,3,4-oxadiazol-2-ylthio)butanamide (6k). ResearchGate. Available at: [Link].

  • 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. CORE. Available at: [Link].

  • CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine. Google Patents.
  • One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. MDPI. Available at: [Link].

  • CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Available at: [Link].

  • A one-pot synthesis of functionalized azadienes from 2-hydroxypyridine, activated acetylenes and alkyl isocyanides. Oriental Journal of Chemistry. Available at: [Link].

  • The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl‐related compounds in electrospray ionization‐tandem mass spectrometry. Glen Jackson - West Virginia University. Available at: [Link].

  • Ethyl acetate. ADOKİM. Available at: [Link].

  • Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Available at: [Link].

  • CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine. Google Patents.
  • UCF CHM2211 Chapter 14.29 - List of Fragmentation Patterns. YouTube. Available at: [Link].

  • DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. National Institutes of Health. Available at: [Link].

Sources

Method

Application Notes and Protocols for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Department], Senior Application Scientist Date: January 22, 2026 Abstract The piperidine scaffold is a cornerstone in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Department], Senior Application Scientist

Date: January 22, 2026

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a wide array of biologically active compounds. This technical guide focuses on the derivatives of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate," a versatile building block for the synthesis of novel therapeutic agents. We will explore the synthesis, characterization, and biological evaluation of these derivatives, with a particular emphasis on their potential as anticancer and acetylcholinesterase (AChE) inhibitory agents. This document provides detailed, field-proven protocols and explains the scientific rationale behind the experimental designs, aiming to empower researchers in their drug discovery endeavors.

Introduction: The Significance of the 3-Hydroxypiperidine Moiety

The 3-hydroxypiperidine motif is a privileged scaffold in drug discovery, appearing in numerous natural products and synthetic compounds with diverse pharmacological activities. The hydroxyl group at the 3-position provides a crucial hydrogen bonding site, enhancing interactions with biological targets. The piperidine ring itself offers a flexible yet conformationally constrained backbone, allowing for precise spatial orientation of substituents to optimize target binding.

The "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" core structure provides a strategic starting point for generating a library of diverse derivatives. The secondary amine of the piperidine ring allows for the introduction of various substituents, while the ethyl acetate group can be further modified, offering multiple avenues for structure-activity relationship (SAR) studies.

Synthetic Strategies for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives

The synthesis of derivatives based on the "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" scaffold typically involves N-alkylation or N-arylation of the piperidine nitrogen. A general synthetic workflow is outlined below.

General Workflow for N-Substituted Derivatives

The following diagram illustrates a typical synthetic route for creating a library of N-substituted derivatives from the parent compound.

G cluster_0 Synthesis of N-Substituted Derivatives Start Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Step1 N-Alkylation / N-Arylation (e.g., Williamson ether synthesis, Buchwald-Hartwig amination) Start->Step1 Product N-Substituted Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives Step1->Product Reactants Alkyl/Aryl Halides (R-X) Base (e.g., K2CO3, NaH) Solvent (e.g., DMF, Toluene) Reactants->Step1 Purification Column Chromatography Product->Purification Characterization NMR, Mass Spectrometry, IR Purification->Characterization

Caption: General synthetic workflow for N-substituted derivatives.

Detailed Protocol: Synthesis of a Representative N-Benzyl Derivative

This protocol describes the synthesis of Ethyl 2-(3-hydroxy-1-(4-nitrobenzyl)piperidin-1-yl)acetate, a representative example of an N-substituted derivative.

Materials:

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • 4-Nitrobenzyl bromide

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Hexane

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (1.0 eq) in DMF, add K₂CO₃ (2.0 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add 4-nitrobenzyl bromide (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with EtOAc (3 x 50 mL).

  • Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of EtOAc in hexane to afford the desired N-benzyl derivative.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives

Based on the known pharmacological activities of piperidine-containing compounds, derivatives of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" are promising candidates for evaluation in several therapeutic areas, notably as anticancer and acetylcholinesterase inhibitory agents.

Anticancer Activity

The uncontrolled proliferation of cancer cells is a hallmark of cancer.[1] Many piperidine derivatives have been reported to exhibit potent anticancer activity through various mechanisms, including the induction of apoptosis and cell cycle arrest.[2]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary screening tool for anticancer compounds.

Materials:

  • Human cancer cell lines (e.g., HeLa, A549, MCF-7)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Test compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a range from 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

CompoundCell LineIC₅₀ (µM)
Derivative A (e.g., N-benzyl) HeLa[Hypothetical Value]
A549[Hypothetical Value]
MCF-7[Hypothetical Value]
Derivative B (e.g., N-phenyl) HeLa[Hypothetical Value]
A549[Hypothetical Value]
MCF-7[Hypothetical Value]
Doxorubicin (Positive Control) HeLa[Typical Value]
A549[Typical Value]
MCF-7[Typical Value]
Acetylcholinesterase (AChE) Inhibitory Activity

Inhibition of AChE, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, is a key therapeutic strategy for Alzheimer's disease.[3][4] Several piperidine-based compounds have shown potent AChE inhibitory activity.[5]

The Ellman's method is a widely used, simple, and reliable colorimetric assay for measuring AChE activity.[3]

Materials:

  • Acetylcholinesterase (AChE) from electric eel

  • Acetylthiocholine iodide (ATCI)

  • 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)

  • Phosphate buffer (pH 8.0)

  • Test compounds (dissolved in DMSO)

  • Positive control (e.g., Donepezil)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Preparation of Reagents: Prepare fresh solutions of AChE, ATCI, and DTNB in phosphate buffer.

  • Assay Setup: In a 96-well plate, add 25 µL of the test compound solution at various concentrations.

  • Add 50 µL of AChE solution to each well and incubate for 15 minutes at 25°C.

  • Add 50 µL of DTNB solution to each well.

  • Reaction Initiation: Initiate the reaction by adding 25 µL of ATCI solution to each well.

  • Absorbance Measurement: Immediately measure the absorbance at 412 nm using a microplate reader at regular intervals for 5-10 minutes.[6]

  • Data Analysis: Calculate the rate of reaction for each concentration and determine the percentage of inhibition. Calculate the IC₅₀ value for each compound.

CompoundIC₅₀ (µM)
Derivative A (e.g., N-benzyl) [Hypothetical Value]
Derivative B (e.g., N-phenyl) [Hypothetical Value]
Donepezil (Positive Control) [Typical Value]

Signaling Pathways and Structure-Activity Relationship (SAR)

Understanding the molecular mechanisms and the relationship between chemical structure and biological activity is crucial for rational drug design.

Potential Anticancer Mechanism: PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical signaling cascade that regulates cell survival, proliferation, and growth. Its dysregulation is frequently observed in many types of cancer. Some piperidine derivatives have been shown to exert their anticancer effects by inhibiting this pathway.

G cluster_0 PI3K/Akt Signaling Pathway in Cancer GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 Akt Akt PIP3->Akt activates mTOR mTOR Akt->mTOR CellSurvival Cell Survival, Proliferation, Growth mTOR->CellSurvival Derivative Ethyl 2-(3-hydroxypiperidin-1-yl) acetate Derivative Derivative->PI3K inhibits

Caption: Potential inhibition of the PI3K/Akt pathway by derivatives.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" scaffold can provide valuable SAR data.

  • N-Substituent: The nature of the substituent on the piperidine nitrogen is critical for activity. Aromatic or heteroaromatic rings can engage in π-π stacking or hydrophobic interactions with the target protein. The substitution pattern on these rings (e.g., electron-donating or electron-withdrawing groups) can significantly influence potency and selectivity.

  • 3-Hydroxyl Group: The stereochemistry of the hydroxyl group (R or S) can be crucial for specific interactions with the target. O-alkylation or O-acylation of this group can be explored to probe the binding pocket.

  • Ethyl Acetate Moiety: The ester can be hydrolyzed to the corresponding carboxylic acid or converted to various amides to investigate the impact of this region on biological activity.

Conclusion and Future Directions

Derivatives of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" represent a promising class of compounds with the potential for development as novel anticancer and neuroprotective agents. The synthetic accessibility of this scaffold allows for the rapid generation of diverse chemical libraries for biological screening. The protocols provided in this guide offer a robust framework for the synthesis and evaluation of these compounds. Future work should focus on expanding the library of derivatives, exploring a wider range of biological targets, and conducting in-depth mechanistic studies to elucidate their modes of action.

References

  • Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects. (URL: [Link])

  • Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. (URL: [Link])

  • Synthesis and Anticancer Activity of New ((Furan-2-yl)-1,3,4-thiadiazolyl)-1,3,4-oxadiazole Acyclic Sugar Derivatives. (URL: [Link])

  • Synthesis and Acetylcholinesterase Inhibitory Assessment of 3-(2-(4-benzoylpiperazin-1-yl) ethylimino) indolin-2-one Derivatives. (URL: [Link])

  • Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (URL: [Link])

  • Anticancer Effect of Nature-Inspired Indolizine-Based Pentathiepines in 2D and 3D Cellular Model. (URL: [Link])

  • The Promise of Piperine in Cancer Chemoprevention. (URL: [Link])

  • Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. (URL: [Link])

  • 1-[(2E)-3-Phenylprop-2-enoyl]-1H-benzimidazoles as anticancer agents. (URL: [Link])

  • Percentage AChE inhibitory activity of piperine and derivatives. (URL: [Link])

  • Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. (URL: [Link])

  • Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][3][7]oxazepin-2(3H)-ones That Induce Differentiation of Acute Myeloid Leukemia Cells In Vitro. (URL: [Link])

  • Benzimidazole Derivatives in Identifying Novel Acetylcholinesterase Inhibitors: A Combination of 3D-QSAR, Docking and Molecular Dynamics Simulation. (URL: [Link])

  • Synthesis, Crystal Structure and Anticancer Activity of Novel Derivatives of Ethyl 1-(4-oxo-8-aryl-4,6,7,8-tetrahydroimidazo[2,1-c][1][3][7]triazin-3-yl)formate. (URL: [Link])

  • Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. (URL: [Link])

  • Acetylcholinesterase Inhibition Assay (Tick or Eel). (URL: [Link])

  • Reversing the Hypoxic Adaptive Response in Breast Cancer Cells through Small-Molecule Inhibition of Oncogenic MicroRNA-210. (URL: [Link])

  • 2-(2-(4-Benzoylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives: Synthesis, docking and acetylcholinesterase inhibitory evaluation as anti-alzheimer agents. (URL: [Link])

  • Structure-activity relationship and biological investigation of SR18292 (16), a suppressor of glucagon-induced glucose production. (URL: [Link])

  • Structure Activity Relationships for a Series of Eticlopride-based Dopamine D2/D3 Receptor Bitopic ligands. (URL: [Link])

  • Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. (URL: [Link])

  • Structure Activity Relationship Studies on the Antimicrobial Activity of Novel Edeine A and D Analogues. (URL: [Link])

  • Identification and structure-activity relationships for a series of N, N-disubstituted 2-aminobenzothiazoles as potent inhibitors of S. aureus. (URL: [Link])

Sources

Application

Application Notes and Protocols: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate as a Versatile Building Block for Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the 3-Hydroxypiperidine Moiety The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array o...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 3-Hydroxypiperidine Moiety

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and natural products.[1] Its saturated, six-membered heterocyclic structure provides a reliable scaffold for introducing diverse functionalities in three-dimensional space. Among its derivatives, 3-hydroxypiperidine is a particularly valuable synthon, offering a secondary alcohol as a handle for further chemical transformations.[1] The strategic placement of this hydroxyl group allows for the construction of complex molecular architectures, including spirocyclic and fused heterocyclic systems, which are of significant interest in drug discovery.[1] This application note focuses on Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS 1250240-29-9), a bifunctional building block that combines the key features of the 3-hydroxypiperidine core with a reactive ethyl acetate side chain. This unique combination opens avenues for the synthesis of novel heterocyclic compounds with potential therapeutic applications.

Molecular Profile and Synthesis

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a secondary amine derivative with a molecular weight of 187.24 g/mol and the molecular formula C₉H₁₇NO₃. Its structure features a chiral center at the C3 position of the piperidine ring, offering the potential for stereoselective syntheses.

PropertyValue
CAS Number 1250240-29-9
Molecular Formula C₉H₁₇NO₃
Molecular Weight 187.24 g/mol
Appearance Typically a colorless to pale yellow oil or low-melting solid
Synthesis Protocol: N-Alkylation of 3-Hydroxypiperidine

The most direct and common method for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, typically ethyl bromoacetate, in the presence of a mild base.

Synthesis_of_Ethyl_2-(3-hydroxypiperidin-1-yl)acetate reagents 3-Hydroxypiperidine + Ethyl Bromoacetate product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate reagents->product N-Alkylation conditions Base (e.g., K2CO3) Solvent (e.g., DMF or CH3CN) Room Temperature conditions->product

Caption: Synthetic scheme for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Experimental Protocol:

  • Reaction Setup: To a solution of 3-hydroxypiperidine (1.0 eq.) in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile (CH₃CN) (approximately 0.5 M concentration), add a mild inorganic base such as potassium carbonate (K₂CO₃) (1.5-2.0 eq.).

  • Addition of Alkylating Agent: To the stirred suspension, add ethyl bromoacetate (1.1 eq.) dropwise at room temperature. The reaction is typically exothermic, and the addition rate should be controlled to maintain the temperature below 30 °C.

  • Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to observe the consumption of the starting materials. The reaction is typically complete within 12-24 hours.

  • Work-up: Upon completion, filter the reaction mixture to remove the inorganic salts. The filtrate is then concentrated under reduced pressure to remove the solvent. The resulting residue is taken up in a water-immiscible organic solvent like ethyl acetate and washed with water and brine.

  • Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated in vacuo. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Causality Behind Experimental Choices:

  • Solvent: Aprotic polar solvents like DMF and acetonitrile are chosen for their ability to dissolve the reactants and facilitate the Sₙ2 reaction.

  • Base: A mild base like K₂CO₃ is used to neutralize the hydrobromic acid formed during the reaction, driving the equilibrium towards the product. Stronger bases could potentially deprotonate the hydroxyl group, leading to side reactions.

  • Stoichiometry: A slight excess of the alkylating agent is often used to ensure complete conversion of the starting amine.

Application in Heterocyclic Synthesis: A Gateway to Bicyclic Lactams

The bifunctional nature of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate makes it an ideal precursor for the synthesis of fused heterocyclic systems through intramolecular cyclization reactions. A particularly promising application is the synthesis of bicyclic lactams, which are privileged structures in many biologically active molecules.

Proposed Application: Intramolecular Amidation to form a Piperidin-fused Oxazolone

One plausible and synthetically valuable transformation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is its intramolecular cyclization to form a bicyclic lactam, specifically a derivative of an oxazolo[3,4-a]pyridin-3-one. This transformation can be envisioned to proceed via an intramolecular amidation, where the hydroxyl group attacks the ester carbonyl. While direct literature precedent for this specific molecule is limited, the cyclization of N-substituted 3-hydroxypiperidine derivatives is a known strategy for the synthesis of bicyclic systems.[1]

Intramolecular_Amidation starting_material Ethyl 2-(3-hydroxypiperidin-1-yl)acetate product Hexahydro-1H-oxazolo[3,4-a]pyridin-3-one starting_material->product Intramolecular Amidation conditions Acid or Base Catalysis Heat conditions->product

Caption: Proposed synthesis of a bicyclic lactam.

Proposed Protocol for Intramolecular Cyclization:

  • Reaction Setup: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is dissolved in a high-boiling point solvent such as toluene or xylene.

  • Catalyst: The reaction can be promoted by either acid or base catalysis. For acid-catalyzed cyclization, a catalytic amount of a strong acid like p-toluenesulfonic acid (p-TsOH) can be added. For base-catalyzed cyclization, a strong base such as sodium ethoxide or potassium tert-butoxide can be employed.

  • Reaction Conditions: The reaction mixture is heated to reflux, and the progress of the cyclization is monitored by TLC or LC-MS. The removal of ethanol, a byproduct of the reaction, can help to drive the equilibrium towards the product.

  • Work-up and Purification: After completion, the reaction is cooled, and the catalyst is neutralized. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the desired bicyclic lactam.

Mechanistic Rationale:

The intramolecular cyclization is an example of a nucleophilic acyl substitution. The hydroxyl group of the piperidine ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ethyl acetate side chain. Under acidic conditions, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. Under basic conditions, the hydroxyl group is deprotonated to form a more nucleophilic alkoxide.

Characterization Data (Predicted)

As experimental data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is not widely available in the literature, the following are predicted characteristic spectroscopic data based on its structure:

Spectroscopy Predicted Peaks/Signals
¹H NMR Multiplets in the range of 1.5-2.0 ppm (piperidine ring protons), a multiplet around 3.5-4.0 ppm (proton on the carbon bearing the hydroxyl group), signals corresponding to the ethyl group (a quartet around 4.1 ppm and a triplet around 1.2 ppm), and a singlet for the methylene group adjacent to the nitrogen and carbonyl group around 3.3 ppm. The OH proton will appear as a broad singlet.
¹³C NMR Signals for the piperidine ring carbons (typically in the 20-60 ppm range), a signal for the carbon bearing the hydroxyl group (around 60-70 ppm), signals for the ethyl acetate group (carbonyl around 170 ppm, O-CH₂ around 60 ppm, and CH₃ around 14 ppm), and a signal for the N-CH₂-CO group (around 50-60 ppm).
IR Spectroscopy A broad absorption band in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretching of the alcohol, a strong absorption band around 1730-1750 cm⁻¹ for the C=O stretching of the ester, and C-H stretching bands in the 2800-3000 cm⁻¹ region.[2]
Mass Spectrometry The mass spectrum would be expected to show a molecular ion peak [M]⁺ and characteristic fragmentation patterns, including the loss of the ethoxy group (-OEt) and fragments corresponding to the piperidine ring.[3][4]

Conclusion

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a promising building block for the synthesis of novel and complex heterocyclic compounds. Its straightforward synthesis and the presence of two orthogonal functional groups—a secondary alcohol and an ethyl ester—provide a versatile platform for a range of chemical transformations. The proposed intramolecular cyclization to form bicyclic lactams highlights its potential in the construction of scaffolds relevant to drug discovery. Further exploration of the reactivity of this compound is warranted to fully unlock its synthetic utility.

References

  • D. O'Hagan, "Piperidine and pyridine alkaloids," Natural Product Reports, vol. 17, no. 5, pp. 435-446, 2000. Available: [Link]

  • ResearchGate, "Procedure for N-alkylation of Piperidine?," [Online]. Available: [Link]

  • P. M. Collins and R. J. Ferrier, Monosaccharides: Their Chemistry and Their Roles in Natural Products. John Wiley & Sons, 1995.
  • MDPI, "Synthesis of 6-Nitroderivatives of Oxazolo[3,2-a]-pyridines and Their Reactions with Nucleophiles," [Online]. Available: [Link]

  • MDPI, "Strategies for the lactamization/lactonization of 2-arylanilines/2-arylphenols using CO2 as C1 source," [Online]. Available: [Link]

  • F. W. McLafferty and F. Turecek, Interpretation of Mass Spectra. University Science Books, 1993.
  • Proprep, "What distinct peaks would you expect in the IR spectrum of ethyl acetate?," [Online]. Available: [Link]

  • University of Birmingham, "Spectra of ethyl acetate," [Online]. Available: [Link]

Sources

Method

Spectroscopic Characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: A Multi-technique Protocol for Unambiguous Structure Elucidation

An Application Note for Researchers and Drug Development Professionals Abstract Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block in medicinal chemistry, incorporating a secondary alcohol...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable heterocyclic building block in medicinal chemistry, incorporating a secondary alcohol, a tertiary amine within a piperidine ring, and an ethyl ester moiety.[1] Unambiguous structural verification and purity assessment are critical prerequisites for its use in drug discovery and development pipelines. This application note provides a comprehensive, multi-technique guide to the spectroscopic characterization of this compound. We present detailed, field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Beyond procedural steps, this guide explains the causal logic behind experimental choices and provides an expected data framework, enabling researchers to confidently acquire, interpret, and validate the structure of this key synthetic intermediate.

Introduction: The Structural Imperative

The piperidine scaffold is one of the most prevalent N-heterocycles in marketed pharmaceuticals, valued for its favorable physicochemical properties and its ability to act as a versatile scaffold for exploring three-dimensional chemical space.[1][2] "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" combines this core with functional groups—a hydroxyl and an ester—that serve as key handles for further chemical modification.

Given its role as a precursor, rigorous characterization is not merely a procedural formality but a foundational pillar of scientific integrity. An error in structural assignment at this stage can compromise entire downstream research efforts. This guide, therefore, employs an integrated spectroscopic approach, where data from NMR, IR, and MS are synergistically used to build a self-validating profile of the molecule.

Molecular Structure and Predicted Spectroscopic Features

Before detailing the experimental protocols, we must first dissect the target molecule to anticipate its spectroscopic signature. This predictive analysis is crucial for efficient data interpretation.

Molecular Structure:

  • Formula: C₉H₁₇NO₃

  • Molecular Weight: 187.24 g/mol

  • Key Functional Groups:

    • Ethyl Ester: (-COOCH₂CH₃)

    • Tertiary Amine: (Piperidine Nitrogen)

    • Secondary Alcohol: (-CHOH)

    • Saturated Heterocycle: (Piperidine Ring)

Each group will produce characteristic signals in the different spectroscopic techniques employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of small molecule characterization, providing detailed information about the carbon-hydrogen framework.[3][4] For a molecule with multiple chiral centers and complex spin systems like this one, both 1D (¹H, ¹³C) and potentially 2D experiments (e.g., COSY, HSQC) are recommended for full assignment.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The proton NMR spectrum is expected to show distinct signals for the ethyl group, the acetate methylene protons, and the protons on the piperidine ring. The hydroxyl proton may be a broad singlet and can be confirmed by D₂O exchange.

Proton Assignment (Label) Predicted δ (ppm) Predicted Multiplicity Integration Rationale for Chemical Shift and Multiplicity
Ethyl CH₃ (a)~1.25Triplet (t)3HShielded alkyl protons, split by the adjacent CH₂ group (n+1=3).[5]
Ethyl CH₂ (b)~4.15Quartet (q)2HDeshielded by the adjacent ester oxygen, split by the CH₃ group (n+1=4).[5]
Acetate CH₂ (c)~3.20Singlet (s)2HAlpha to a carbonyl and adjacent to the nitrogen, leading to moderate deshielding. No adjacent protons to cause splitting.
Piperidine CH-OH (d)~3.80Multiplet (m)1HDeshielded by the directly attached hydroxyl group. Complex splitting from adjacent CH₂ protons.
Piperidine Ring CH₂ (e,f,g,h)~1.50 - 2.90Multiplets (m)8HComplex, overlapping multiplets. Protons adjacent to the nitrogen (positions 2 and 6) will be the most deshielded. The diastereotopic nature of these protons leads to complex splitting patterns.[6][7]
Alcohol OHVariable (~2.0-4.0)Broad Singlet (br s)1HChemical shift is concentration and solvent dependent. Broadened due to chemical exchange.
Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum should show 9 distinct signals, corresponding to the 9 unique carbon atoms in the molecule.

Carbon Assignment Predicted δ (ppm) Rationale for Chemical Shift
Ethyl C H₃~14Standard shielded alkyl carbon.[8][9]
Ethyl C H₂~61Deshielded by the adjacent ester oxygen.[8][9]
Acetate C H₂~58Influenced by both the adjacent nitrogen and the carbonyl group.
Piperidine C2 & C6~50-60Carbons adjacent to the nitrogen are deshielded. Two distinct signals are expected due to the C3-substituent.
Piperidine C4~25A typical shielded piperidine ring carbon.
Piperidine C5~30-35Slightly deshielded compared to C4 due to proximity to the hydroxyl-bearing carbon.
Piperidine C3 (CH-OH)~65-70Deshielded by the directly attached electronegative oxygen atom.
Carbonyl C=O~171Characteristic chemical shift for an ester carbonyl carbon.[9][10]
NMR Experimental Protocol

This protocol outlines the standard procedure for acquiring high-quality NMR data.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A 1. Weigh ~10-20 mg of sample B 2. Dissolve in ~0.7 mL of deuterated solvent (e.g., CDCl₃) A->B C 3. Add internal standard (e.g., TMS, optional) B->C D 4. Transfer to a clean, dry 5 mm NMR tube C->D E 5. Insert tube into spectrometer D->E F 6. Lock, tune, and shim the instrument E->F G 7. Acquire ¹H Spectrum (e.g., 16 scans) F->G H 8. Acquire ¹³C Spectrum (e.g., 1024 scans) G->H I 9. (Optional) Acquire 2D spectra (COSY, HSQC) H->I J 10. Apply Fourier Transform I->J K 11. Phase and baseline correction J->K L 12. Calibrate chemical shifts (to solvent or TMS) K->L M 13. Integrate ¹H signals and pick peaks for all spectra L->M

Caption: Standard workflow for NMR sample preparation, acquisition, and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The spectrum of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate should prominently feature absorptions from the O-H and C=O bonds.[11][12]

Predicted IR Absorption Bands
Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity & Shape Functional Group
O-H Stretch3200 - 3550Strong, BroadSecondary Alcohol[13]
C-H Stretch (sp³)2850 - 3000Medium-Strong, SharpAlkyl (Ethyl & Piperidine)
C=O Stretch~1735Strong, SharpEthyl Ester[13][14]
C-O Stretch1000 - 1300Strong, SharpEster and Alcohol[14]

The absence of a broad absorption between 2500-3300 cm⁻¹ confirms the absence of a carboxylic acid, while the presence of the strong C=O stretch near 1735 cm⁻¹ is a clear indicator of the saturated ester.[13][14]

IR Spectroscopy Protocol (ATR)

Attenuated Total Reflectance (ATR) is a common technique that requires minimal sample preparation.

IR_Workflow A 1. Clean the ATR crystal with a suitable solvent (e.g., isopropanol) B 2. Record a background spectrum of the empty and clean crystal A->B C 3. Place one drop of the liquid sample directly onto the crystal B->C D 4. Acquire the sample spectrum (e.g., 32 scans, 4 cm⁻¹ resolution) C->D E 5. Clean the crystal thoroughly post-analysis D->E

Caption: Experimental workflow for acquiring an IR spectrum using an ATR accessory.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this polar molecule, and it is expected to produce a protonated molecular ion [M+H]⁺.

Predicted Mass Spectrum (ESI-MS)
  • Molecular Ion: A prominent peak is expected at m/z 188.13, corresponding to the [M+H]⁺ ion (C₉H₁₈NO₃⁺). The exact mass measurement via High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition.

  • Key Fragmentation Pathways: Tandem MS (MS/MS) of the m/z 188 ion would provide further structural validation. Common fragmentation patterns for piperidine derivatives involve cleavages adjacent to the nitrogen atom (alpha-cleavage).[15]

    • Loss of H₂O: A fragment at m/z 170 [M+H-H₂O]⁺ from the hydroxyl group.

    • Loss of Ethyl group (-CH₂CH₃): A fragment at m/z 159.

    • Loss of Ethoxy group (-OCH₂CH₃): A fragment at m/z 143.

    • Alpha-Cleavage: Cleavage of the bond between the piperidine nitrogen and the acetate methylene group can lead to characteristic piperidine ring fragments.

Mass Spectrometry Protocol (ESI-MS)

This protocol describes a general method for analysis by direct infusion ESI-MS.

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Analysis A 1. Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent (e.g., Methanol/Water 50:50) B 2. Add a trace amount of acid (e.g., 0.1% formic acid) to promote protonation A->B C 3. Infuse the sample into the ESI source at a low flow rate (e.g., 5-10 µL/min) B->C D 4. Optimize source parameters (e.g., capillary voltage, gas flow, temperature) C->D E 5. Acquire spectra in positive ion mode over a relevant m/z range (e.g., 50-500 Da) D->E F 6. Identify the [M+H]⁺ ion E->F G 7. (Optional) Perform MS/MS on the parent ion to analyze fragment ions F->G H 8. Compare observed masses with theoretical values G->H

Caption: A generalized workflow for ESI-MS analysis by direct infusion.

Conclusion: An Integrated Approach

The structural confirmation of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" relies on the convergence of data from multiple spectroscopic techniques. The NMR spectra define the precise C-H framework and connectivity. The IR spectrum provides rapid confirmation of the key hydroxyl and ester functional groups. Finally, mass spectrometry confirms the molecular weight and offers corroborating structural evidence through fragmentation analysis. By following the protocols and interpretive framework detailed in this application note, researchers can achieve an unambiguous and robust characterization of this important chemical entity, ensuring the quality and reliability of their subsequent research.

References

  • Bull, S. D., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Royal Society of Chemistry. Available at: [Link]

  • Chemguide. Interpreting C-13 NMR spectra. Available at: [Link]

  • Chemguide. Interpreting infra-red spectra. Available at: [Link]

  • Chemistry LibreTexts. (2024). Characteristics of ¹³C NMR Spectroscopy. Available at: [Link]

  • Pinto, D. C. G. A., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

  • Vasilevsky, S. F., & El-Sayed, I. E. T. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

  • Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Available at: [Link]

  • Specac Ltd. Interpreting Infrared Spectra. Available at: [Link]

  • Study.com. Sketch the ^1H NMR spectrum of ethyl acetate. Available at: [Link]

Sources

Application

Application Note: Structural Elucidation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate using ¹H and ¹³C NMR Spectroscopy

Abstract Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. This application note presents a comprehensive...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. This application note presents a comprehensive guide to the acquisition and interpretation of ¹H (proton) and ¹³C (carbon-13) NMR spectra for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (CAS 120551-59-9). We will explore the theoretical underpinnings of chemical shifts, spin-spin coupling, and signal integration, applying these principles to deduce the molecule's precise structure. This guide is intended for researchers and scientists in pharmaceutical development and organic synthesis, offering both detailed spectral analysis and a robust, field-proven protocol for sample preparation and data acquisition.

Introduction: The Role of NMR in Structural Verification

In the synthesis of novel chemical entities, unambiguous structural confirmation is a cornerstone of regulatory compliance and scientific rigor. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a substituted piperidine derivative, a class of compounds frequently utilized as building blocks in medicinal chemistry. Its structure combines a chiral center, a secondary alcohol, a tertiary amine within a heterocyclic ring, and an ethyl ester moiety. NMR spectroscopy provides the necessary resolution to confirm the connectivity and chemical environment of every hydrogen and carbon atom, making it the gold standard for structural elucidation.

This document serves two primary purposes:

  • To provide a detailed, atom-by-atom interpretation of the ¹H and ¹³C NMR spectra of the title compound.

  • To deliver a standardized, step-by-step protocol for preparing a high-quality NMR sample and acquiring publication-grade spectral data.

Molecular Structure and Atom Numbering

A clear numbering system is essential for unambiguous spectral assignment. The structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is shown below with the IUPAC numbering convention for subsequent discussion.

Figure 1: Structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Predicted NMR Spectral Data

Note: As experimental spectra for this specific compound are not available in the provided search results, the following tables are populated with predicted chemical shifts based on established values for analogous functional groups. These values serve as a reliable guide for interpretation.

¹H NMR Data (Predicted, 400 MHz, CDCl₃)
Atom AssignmentChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)
H12~1.25Triplet (t)3H~7.1
H4, H5 (axial)~1.50-1.75Multiplet (m)2H-
H4, H5 (equat.)~1.80-1.95Multiplet (m)2H-
H2a, H6a~2.20-2.40Multiplet (m)2H-
OH~2.50 (broad)Singlet (s)1H-
H2e, H6e~2.80-3.00Multiplet (m)2H-
H7~3.25Singlet (s)2H-
H3~3.70-3.85Multiplet (m)1H-
H11~4.15Quartet (q)2H~7.1
¹³C NMR Data (Predicted, 100 MHz, CDCl₃)
Atom AssignmentChemical Shift (δ, ppm)
C12~14.2
C4~25.0
C5~32.0
C2~54.0
C6~56.0
C7~59.0
C11~60.5
C3~65.0
C8 (C=O)~171.0

Detailed Spectral Interpretation

The interpretation of an NMR spectrum is a systematic process of assigning each signal to a specific nucleus in the molecule.[1]

¹H NMR Spectrum Interpretation

The proton NMR spectrum provides information on the number of different proton environments, the relative number of protons in each environment, and the number of neighboring protons.

  • δ ~1.25 ppm (H12, Triplet, 3H): This upfield signal corresponds to the three protons of the methyl group (C12) on the ethyl ester. It appears as a triplet because it is coupled to the two adjacent methylene protons on C11 (n+1 = 2+1 = 3 peaks).[2]

  • δ ~4.15 ppm (H11, Quartet, 2H): This downfield signal is from the two methylene protons (C11) of the ethyl group. They are deshielded by the adjacent oxygen atom (O9). The signal is split into a quartet by the three neighboring methyl protons on C12 (n+1 = 3+1 = 4 peaks).[2]

  • δ ~3.25 ppm (H7, Singlet, 2H): These are the methylene protons on the acetate group attached to the nitrogen. Their proximity to the electron-withdrawing ester group and the nitrogen atom shifts them downfield. They appear as a singlet because there are no adjacent protons to cause splitting.

  • Piperidine Ring Protons (H2, H3, H4, H5, H6):

    • δ ~3.70-3.85 ppm (H3, Multiplet, 1H): This signal corresponds to the single proton on the carbon bearing the hydroxyl group (C3). It is significantly deshielded by the electronegative oxygen atom. The complex multiplicity arises from coupling to adjacent axial and equatorial protons on C2 and C4.

    • δ ~2.80-3.00 ppm & ~2.20-2.40 ppm (H2, H6): These multiplets represent the four protons on the carbons adjacent to the nitrogen (C2 and C6). The nitrogen atom deshields these protons. The axial and equatorial protons on each carbon are chemically non-equivalent, leading to complex splitting patterns.

    • δ ~1.50-1.95 ppm (H4, H5): These signals in the more shielded (upfield) region of the spectrum correspond to the four protons on C4 and C5, which are standard aliphatic methylene groups within the ring. The signals are complex due to overlapping axial and equatorial proton resonances.

  • δ ~2.50 ppm (OH, Broad Singlet, 1H): The proton of the hydroxyl group is typically a broad singlet. Its chemical shift can vary depending on concentration and solvent due to hydrogen bonding. It does not typically couple with adjacent protons.

¹³C NMR Spectrum Interpretation

The ¹³C NMR spectrum indicates the number of chemically distinct carbon environments in the molecule.

  • δ ~171.0 ppm (C8): This low-field signal is characteristic of a carbonyl carbon in an ester functional group.[3]

  • δ ~65.0 ppm (C3): This signal corresponds to the carbon atom bonded to the hydroxyl group (methine carbon), which is deshielded by the electronegative oxygen.

  • δ ~60.5 ppm (C11): The methylene carbon of the ethyl ester, bonded to an oxygen atom.[3]

  • δ ~59.0 ppm (C7): The methylene carbon of the acetate group, bonded to the nitrogen atom.

  • δ ~56.0 ppm (C6) & ~54.0 ppm (C2): These are the carbon atoms of the piperidine ring adjacent to the nitrogen. Their chemical shifts are influenced by the nitrogen atom.

  • δ ~32.0 ppm (C5) & ~25.0 ppm (C4): These signals represent the remaining aliphatic carbons of the piperidine ring.

  • δ ~14.2 ppm (C12): This high-field (upfield) signal is the methyl carbon of the ethyl ester group, which is the most shielded carbon in the molecule.

Experimental Protocols

Adherence to a rigorous protocol is critical for obtaining high-quality, reproducible NMR data. The following section outlines the necessary steps from sample preparation to data acquisition.

Workflow for NMR Analysis

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh 1. Weigh Sample (5-25 mg for ¹H, 50-100 mg for ¹³C) dissolve 2. Dissolve in Deuterated Solvent (~0.6 mL CDCl₃) weigh->dissolve transfer 3. Filter & Transfer (to high-quality NMR tube) dissolve->transfer insert 4. Insert Sample & Lock transfer->insert shim 5. Shim Magnetic Field insert->shim acquire 6. Acquire Spectra (¹H, ¹³C, etc.) shim->acquire process 7. Fourier Transform & Phase Correction acquire->process calibrate 8. Calibrate Spectrum (TMS) process->calibrate interpret 9. Integrate & Interpret Peaks calibrate->interpret report report interpret->report 10. Final Structural Confirmation

Figure 2: Standard workflow for structural analysis via NMR.

Protocol for Sample Preparation

Causality: The quality of the final spectrum is directly dependent on the purity of the sample and the proper choice of solvent and equipment. Each step is designed to minimize interference and maximize signal quality.

  • Material & Equipment:

    • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (analyte)

    • Deuterated Chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS)

    • High-quality 5 mm NMR tube (e.g., Wilmad 535-PP or equivalent)

    • Glass Pasteur pipette and bulb

    • Small glass vial (e.g., 1-dram)

    • Cotton or glass wool plug for filtration

  • Procedure:

    • Weighing the Analyte: Accurately weigh 10-20 mg of the analyte for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry glass vial.[4] The concentration must be sufficient for good signal-to-noise but not so high as to cause line broadening.[4]

    • Solvent Addition: Using a calibrated pipette, add approximately 0.6 mL of CDCl₃ with TMS to the vial. The deuterated solvent is used to avoid a large, interfering solvent signal in the ¹H spectrum.[1] TMS serves as the internal standard for chemical shift calibration (δ = 0.0 ppm).[5]

    • Dissolution: Gently swirl or vortex the vial to ensure the sample is fully dissolved. A clear, homogeneous solution is critical.

    • Filtration and Transfer: Place a small, tight plug of glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube to remove any particulate matter, which can severely degrade the magnetic field homogeneity and thus the spectral resolution.

    • Capping and Labeling: Cap the NMR tube securely to prevent solvent evaporation. Label the tube clearly with a permanent marker.

Protocol for Data Acquisition

Causality: The spectrometer parameters are chosen to ensure uniform excitation of all nuclei and sufficient data collection time to achieve a high signal-to-noise ratio, which is essential for accurate integration and analysis.[6]

  • Instrument Setup:

    • Insert the sample into the spectrometer's spinner turbine and gently wipe the outside of the tube.

    • Place the sample in the magnet and allow it to equilibrate to the probe temperature.

  • Locking and Shimming:

    • Initiate the lock procedure on the deuterium signal of the CDCl₃. The lock maintains a stable magnetic field during acquisition.

    • Perform automated or manual shimming to optimize the magnetic field homogeneity across the sample volume. This process narrows the spectral lines, improving resolution.

  • ¹H Spectrum Acquisition:

    • Load a standard proton experiment.

    • Set the spectral width to cover the expected range of proton signals (e.g., -2 to 12 ppm).

    • Use a 90° pulse angle.

    • Set the number of scans (e.g., 8 or 16) and a relaxation delay (e.g., 1-2 seconds) to ensure quantitative signal intensity.

  • ¹³C Spectrum Acquisition:

    • Load a standard proton-decoupled carbon experiment (e.g., zgpg30).

    • Set the spectral width to cover the expected range (e.g., 0 to 220 ppm).

    • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (this may range from several hundred to several thousand, depending on concentration).

Conclusion

This application note has provided a detailed framework for the structural analysis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate using ¹H and ¹³C NMR spectroscopy. By correlating the predicted chemical shifts, multiplicities, and integrations with the known principles of NMR theory, a confident structural assignment can be made. The provided experimental protocols represent a validated methodology for preparing and analyzing small molecules, ensuring the generation of high-quality, reliable data essential for research and development in the chemical and pharmaceutical sciences.

References

  • Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

  • Human Metabolome Database. 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0031217). [Link]

  • University of Oxford. Quantitative NMR Spectroscopy. [Link]

  • Therapeutic Target Database. Drug Information for Crilvastatin. [Link]

  • PubChem. 3-Hydroxypiperidine. [Link]

  • Gregory, G. H., et al. (2010). NMR Chemical Shifts of Trace Impurities. Organometallics. [Link]

  • Clark, J. Interpreting proton NMR spectra. Doc Brown's Chemistry. [Link]

  • Royal Society of Chemistry. NMR spectroscopy of small molecules in solution. (2024). [Link]

  • D'Amelia, R. P., et al. (2020). 1 H NMR spectrum of 100% ethyl acetate, neat. ResearchGate. [Link]

  • Michigan State University Department of Chemistry. NMR Spectroscopy. [Link]

  • Human Metabolome Database. 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0059851). [Link]

  • Manimekalai, A., et al. Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. Rasayan J. Chem. [Link]

  • Learning Science. (2021). NMR spectrum of ethyl acetate. YouTube. [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

  • LibreTexts Chemistry. 9.11: Nuclear Magnetic Resonance Spectroscopy. [Link]

  • OpenStax. 13.11 Characteristics of 13C NMR Spectroscopy. [Link]

  • Clark, J. Interpreting C-13 NMR spectra. Chemguide. [Link]

Sources

Method

Application Note: A Robust Protocol for the Mass Spectrometric Characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Abstract This technical guide provides a comprehensive framework for the mass spectrometric analysis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound relevant to pharmaceutical synthesis and drug deve...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a heterocyclic compound relevant to pharmaceutical synthesis and drug development. We present a self-validating workflow from sample preparation to structural elucidation using Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS). This document moves beyond a simple recitation of steps to explain the underlying scientific principles and causal relationships behind methodological choices. Detailed protocols for direct infusion analysis and collision-induced dissociation are provided, ensuring researchers can achieve high-confidence identification and structural characterization of the analyte. All technical claims are substantiated with citations to authoritative literature.

Introduction: The Analytical Mandate

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate belongs to the substituted piperidine class of molecules. The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved pharmaceuticals.[1] Consequently, the ability to rapidly and accurately confirm the identity, structure, and purity of such intermediates is paramount in a drug development pipeline.

Mass spectrometry (MS) offers unparalleled sensitivity and specificity for this task. This guide focuses on Electrospray Ionization (ESI), a soft ionization technique ideal for polar and thermally fragile molecules, as it generates intact protonated molecules with minimal in-source fragmentation.[2][3] By coupling ESI with tandem mass spectrometry (MS/MS), we can controllably fragment the parent ion to produce a structural fingerprint, enabling unambiguous identification.[4]

Analyte Profile & Predicted MS Behavior

A priori understanding of the analyte's physicochemical properties is the foundation of efficient method development.

PropertyValue / PredictionRationale & Implication for MS Analysis
Chemical Formula C₉H₁₇NO₃Defines the elemental composition.
Monoisotopic Mass 187.1208 uThis is the exact mass to target for the protonated molecule, [M+H]⁺, in high-resolution MS.
Key Functional Groups Tertiary Amine, Hydroxyl, Ethyl EsterThe basic piperidine nitrogen is readily protonated, making positive-ion mode ESI the method of choice.[3]
Polarity PolarEnsures good solubility in typical ESI solvents like methanol, acetonitrile, and water.[5]

A Self-Validating Analytical Workflow

The protocol is designed as a logical, multi-stage process where each phase validates the next, from initial preparation to final data interpretation. This ensures the integrity and reproducibility of the results.

workflow cluster_prep Phase 1: Preparation & Calibration cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Structural Elucidation A Analyte & Solvent Preparation B Mass Spectrometer Calibration C Direct Infusion ESI-MS (Full Scan Survey) B->C Instrument Ready D Identify [M+H]⁺ Precursor Ion (m/z 188.1281) C->D E Product Ion Scan (MS/MS) via Collision-Induced Dissociation (CID) D->E F Interpret MS/MS Spectrum E->F Fragment Ion Data G Propose Fragmentation Pathway F->G H Confirm Structure G->H

Figure 1: High-level workflow for MS analysis of the target compound.

Experimental Protocols and Methodologies

Reagents and Materials
  • Analyte: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • Solvents: LC-MS grade methanol, acetonitrile, and deionized water.

  • Acid Modifier: Optima™ LC/MS grade formic acid.

  • Equipment: Calibrated micropipettes, analytical balance, vortex mixer, syringe pump, standard 2 mL autosampler vials with septa.[6]

Protocol 1: Sample and Solvent Preparation

Objective: To prepare a dilute, acidic solution of the analyte in a volatile solvent system suitable for stable electrospray.

Rationale: High sample concentrations can cause detector saturation and the phenomenon of ion suppression, where the ionization of the target analyte is hindered by other species.[7] The addition of formic acid lowers the solution pH, ensuring the basic nitrogen on the piperidine ring is protonated ([M+H]⁺), which is critical for efficient positive-mode ESI.[6]

Procedure:

  • Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of the analyte standard and dissolve it in 1.0 mL of methanol.

  • Working Solution (~1 µg/mL or ~5 µM): Transfer 10 µL of the stock solution into a clean vial and dilute with 1 mL of the mobile phase. This concentration is typically within the optimal range for modern mass spectrometers.[5][8]

  • Mobile Phase (50:50 Methanol:Water + 0.1% Formic Acid): Combine 50 mL of methanol, 50 mL of water, and 100 µL of formic acid. This solvent system provides good solubility and volatility for ESI.

Protocol 2: Direct Infusion Full Scan MS Analysis

Objective: To determine the accurate mass of the protonated molecular ion.

Rationale: Direct infusion provides a continuous, steady supply of the analyte to the ESI source, which is ideal for optimizing instrument parameters and obtaining a clean mass spectrum of a purified compound without chromatographic interference.[8][9]

Procedure:

  • Instrument Calibration: Calibrate the mass spectrometer across the desired mass range (e.g., m/z 50-500) according to the manufacturer's protocol to ensure high mass accuracy.

  • Infusion Setup: Load the prepared working solution into a syringe and place it on a syringe pump connected to the ESI source.

  • Data Acquisition:

    • Flow Rate: Begin infusion at a low, stable flow rate (e.g., 5-10 µL/min).

    • Ionization Mode: Positive Ion ESI.

    • Initial Source Parameters:

      • Capillary Voltage: +3.5 to +4.5 kV

      • Drying Gas (N₂) Temperature: 300-350 °C

      • Drying Gas Flow: 8-12 L/min

      • Nebulizer Pressure: 30-45 psi

    • Scan: Acquire data in full scan mode, averaging the signal for 1-2 minutes to obtain a high-quality spectrum. The primary peak should correspond to [M+H]⁺ at m/z 188.1281 .

Protocol 3: Tandem MS (MS/MS) for Structural Confirmation

Objective: To generate characteristic fragment ions for structural elucidation.

Rationale: Tandem mass spectrometry involves isolating the precursor ion (our [M+H]⁺) and subjecting it to Collision-Induced Dissociation (CID).[4][10] In CID, the ion's kinetic energy is converted into internal energy through collisions with an inert gas (e.g., nitrogen or argon), causing fragmentation along the weakest chemical bonds.[11][12] The resulting pattern of product ions is a reproducible fingerprint of the molecule's structure.

Procedure:

  • Precursor Ion Selection: Set the mass spectrometer to a "Product Ion Scan" mode. Define the precursor ion m/z as 188.13 with an isolation window of approximately 1 Da.

  • Collision Energy Optimization: Collision energy is a critical, instrument-dependent parameter.

    • Perform a series of experiments, ramping the collision energy (e.g., in steps from 10 eV to 40 eV).

    • Observe the resulting fragmentation. Low energy may yield no fragments, while excessively high energy will shatter the ion into very small, uninformative pieces.

    • Select an energy that produces a rich spectrum of several structurally significant product ions.

  • Acquire MS/MS Spectrum: Using the optimized collision energy, acquire the product ion spectrum, averaging for 1-2 minutes.

Data Interpretation and Structural Elucidation

Proposed Fragmentation Pathway

The fragmentation of the [M+H]⁺ ion of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is dictated by its structure. The most probable cleavage points are the bonds adjacent to the charged nitrogen atom and the labile ester group. Collision-induced dissociation experiments on similar piperidine alkaloids have shown that neutral losses are a major fragmentation pathway.[13][14]

fragmentation Figure 2: Key proposed fragmentation pathways for [M+H]⁺. cluster_frags Major Product Ions precursor Precursor Ion Ethyl 2-(3-hydroxypiperidin-1-yl)acetate [M+H]⁺ m/z 188.13 frag1 Loss of Ethyl Acetate (-88 Da) Protonated 3-Hydroxypiperidine m/z 100.08 precursor:f0->frag1:f0 -C₄H₈O₂ frag2 Loss of Water (-18 Da) Dehydrated Precursor m/z 170.12 precursor:f0->frag2:f0 -H₂O

Sources

Application

Application Notes: Stability and Storage of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a substituted piperidine derivative of significan...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a substituted piperidine derivative of significant interest in medicinal chemistry and drug discovery. Its structural motifs, including a secondary alcohol, a tertiary amine within a heterocyclic ring, and an ethyl ester, make it a versatile building block. However, these same functional groups are susceptible to specific degradation pathways that can impact the compound's purity, activity, and shelf-life. Understanding the chemical stability of this molecule is paramount for ensuring the integrity of experimental data and the quality of pharmaceutical intermediates.

This guide provides a comprehensive overview of the stability profile of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, recommended storage conditions, and detailed protocols for handling and stability assessment. The insights herein are grounded in fundamental chemical principles and best practices for pharmaceutical development.

Chemical Structure and Inherent Stability Considerations

The stability of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is dictated by the reactivity of its three primary functional groups: the ethyl ester, the secondary alcohol, and the piperidine ring.

Caption: Chemical structure and key functional groups.

The primary degradation pathways anticipated for this molecule are hydrolysis of the ethyl ester and oxidation of the secondary alcohol. The tertiary amine of the piperidine ring imparts a basic character, which can influence its stability in different pH environments.

Detailed Chemical Stability Profile

Hydrolytic Stability

The ethyl ester functional group is the most probable site of hydrolytic degradation. This reaction, which cleaves the ester bond to yield the corresponding carboxylic acid and ethanol, can be catalyzed by both acid and base.[1][2]

  • Acid-Catalyzed Hydrolysis : In the presence of acid and water, the ester undergoes reversible hydrolysis.[1][2][3] To minimize this degradation, storage in acidic conditions or with protic acids should be avoided. The reaction is typically slow without a catalyst.[1]

  • Base-Catalyzed Hydrolysis (Saponification) : This pathway is generally faster and irreversible, proceeding via nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.[4][5] The presence of even trace amounts of base can promote this degradation. Given that the molecule itself contains a basic piperidine nitrogen, intramolecular catalysis or catalysis by another molecule of the same compound is a possibility, although likely slow.

Oxidative Stability

The 3-hydroxy group on the piperidine ring is a secondary alcohol, which is susceptible to oxidation.[6][7][8] Common laboratory oxidizing agents, and even atmospheric oxygen over long periods, can convert the secondary alcohol into a ketone.[6][7][9][10] This transformation results in the formation of "Ethyl 2-(3-oxopiperidin-1-yl)acetate."

To mitigate oxidative degradation, the compound should be protected from strong oxidizing agents and stored under an inert atmosphere (e.g., nitrogen or argon).

Thermal and Photolytic Stability

While specific data for this molecule is not available, piperidine derivatives are generally stable at recommended storage temperatures (e.g., 2-8 °C).[8] However, elevated temperatures can accelerate both hydrolysis and oxidation reactions.[11] Long-term exposure to high temperatures may lead to thermal decomposition.[11]

Photostability should also be considered. Exposure to UV or high-intensity visible light can provide the energy to initiate degradation reactions. Therefore, storing the material in light-resistant containers is a prudent precautionary measure.

Recommended Storage and Handling Protocols

Based on the chemical stability profile, the following conditions are recommended to ensure the long-term integrity of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Summary of Recommended Storage Conditions
ParameterRecommendationRationale
Temperature 2–8 °C (Refrigerated)Minimizes the rate of potential hydrolytic, oxidative, and thermal degradation.[8][12]
Atmosphere Inert Gas (Argon or Nitrogen)Protects against atmospheric oxygen, preventing oxidation of the secondary alcohol.[13]
Moisture Store in a tightly sealed container in a dry environment (desiccator).Prevents hydrolysis of the ethyl ester.[8][13]
Light Store in an amber or opaque container.Protects against potential photolytic degradation.[4]
pH Avoid strong acids and bases.Prevents catalyzed hydrolysis of the ester.
Step-by-Step Handling Protocol
  • Equilibration : Before opening, allow the container to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound.

  • Inert Atmosphere Handling : For maximum stability, perform all weighing and transfers in a glove box or under a gentle stream of an inert gas like nitrogen or argon.

  • Solvent Selection : For preparing solutions, use dry (anhydrous) aprotic solvents. If aqueous solutions are necessary, use freshly prepared buffers and analyze or use the solution promptly. Be aware that the stability in aqueous solutions, especially at non-neutral pH, may be limited.

  • Container Closure : After use, securely reseal the container, preferably after flushing the headspace with an inert gas.

  • Storage : Promptly return the container to the recommended storage conditions (2–8 °C).

Protocol: Forced Degradation Study for Stability Assessment

A forced degradation study is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[5][10][12] The goal is to achieve 5–20% degradation of the active pharmaceutical ingredient (API) to ensure that degradation products are generated at detectable levels without being secondary degradants.[6][10][14]

Objective

To investigate the stability of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate under various stress conditions (hydrolytic, oxidative, thermal, and photolytic) and to identify the primary degradation products.

Materials
  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Hydrochloric acid (HCl), 0.1 N

  • Sodium hydroxide (NaOH), 0.1 N

  • Hydrogen peroxide (H₂O₂), 3% (v/v)

  • HPLC system with a UV detector or Mass Spectrometer

  • pH meter

  • Photostability chamber

  • Oven

Experimental Workflow

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology
  • Stock Solution Preparation : Prepare a 1 mg/mL stock solution of the compound in methanol.[5]

  • Acid Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Keep the solution at 60°C. Withdraw aliquots at specified time points, neutralize with an equivalent amount of 0.1 N NaOH, and dilute for analysis.

  • Base Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Keep at room temperature. Withdraw aliquots, neutralize with 0.1 N HCl, and dilute for analysis.

  • Oxidative Degradation : Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light. Withdraw aliquots and dilute for analysis.

  • Thermal Degradation : Place a known quantity of the solid compound in an oven at 80°C. At specified time points, withdraw a sample, dissolve it in methanol to the target concentration, and analyze.

  • Photolytic Degradation : Expose a solution of the compound (e.g., in methanol) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines). A control sample should be wrapped in aluminum foil to exclude light.

  • Analysis : Analyze all samples by a suitable stability-indicating HPLC method.[1][2][9][12][15] The method must be capable of separating the intact compound from all process impurities and degradation products. Peak purity analysis using a DAD detector or identification using a mass spectrometer is highly recommended.

Conclusion

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a molecule with specific chemical liabilities, primarily ester hydrolysis and oxidation of its secondary alcohol. Adherence to proper storage and handling procedures—specifically, maintaining cold, dry, and inert conditions—is critical to preserving its chemical integrity. The provided forced degradation protocol offers a robust framework for researchers to proactively assess the stability of this compound, ensuring the reliability and reproducibility of their scientific work.

References

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

  • Any advice about the stability of ester and carbamate containing compounds?. ResearchGate. [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

  • Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmaceutical and Medical Sciences. [Link]

  • What is the stability of piperidine? - Blog. BIOSYNCE. [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • Safety Data Sheet: 1-Ethyl-3-hydroxypiperidine. Chemos GmbH & Co.KG. [Link]

  • The Acid Catalyzed Hydrolysis of Ethyl Esters of Aliphatic Acids. ACS Publications. [Link]

  • Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. [Link]

  • Stability Indicating HPLC Method Development: A Review. International Journal of Pharma and Bio Sciences. [Link]

  • Sop for force degradation study. Pharma Dekho. [Link]

  • Investigation of Properties and Structure–Activity Relationship of Ketoprofen-Based Ionic Liquids Using Density Functional Quantum Chemical Theory Calculations. ACS Omega. [Link]

  • Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

  • Stability Indicating Assay Method Development And Validation By Using Hplc - A Review. International Journal of Current Science. [Link]

  • Efficient and Practical Procedure for the Esterification of the Free α-Carboxylic Acid of Amino Acid Residues with β-(Trimethylsilyl)ethoxymethyl Chloride and Triisopropylsilyl Chloride. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Welcome to the technical support center for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important intermediate. The synthesis, an N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, is a foundational reaction that can be influenced by several critical parameters. This document provides in-depth, experience-based answers to frequently encountered issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Reaction & Yield Optimization

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield in the N-alkylation of 3-hydroxypiperidine is a common issue that can often be traced back to several key factors. The primary chemical transformation is a nucleophilic substitution (SN2) reaction, which is sensitive to the choice of reagents and reaction conditions.

Underlying Principles: The nucleophilic nitrogen of 3-hydroxypiperidine attacks the electrophilic carbon of ethyl bromoacetate. A base is required to neutralize the hydrobromic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[1]

Troubleshooting Steps:

  • Choice of Base: The selection of a suitable base is critical.

    • Inorganic bases like potassium carbonate (K₂CO₃) are frequently used. They are cost-effective and generally provide good yields. However, their limited solubility in some organic solvents can sometimes lead to slower reaction rates.

    • Organic bases , such as N,N-diisopropylethylamine (DIPEA or Hünig's base), are non-nucleophilic and highly soluble in common organic solvents. This can lead to a more homogeneous reaction mixture and improved yields, although they are more expensive. Yields with DIPEA have been reported to be around 70% in similar alkylations.[1]

    • Stronger bases like sodium hydride (NaH) can also be employed, particularly if the amine is less reactive. This approach requires anhydrous conditions and is typically performed at 0°C initially.[1]

  • Solvent Selection: The solvent plays a crucial role in solvating the reactants and influencing the reaction rate.

    • Polar aprotic solvents such as N,N-dimethylformamide (DMF) and acetonitrile (ACN) are excellent choices for SN2 reactions as they can dissolve the reactants and stabilize the transition state. Dry DMF is often recommended when using bases like K₂CO₃.[1]

  • Reaction Temperature:

    • Many N-alkylation reactions proceed efficiently at room temperature. However, if the reaction is sluggish, gentle heating (e.g., to 70°C) can significantly increase the rate.[1] It is advisable to monitor the reaction by Thin Layer Chromatography (TLC) to avoid the formation of side products at elevated temperatures.

  • Stoichiometry and Addition of Reagents:

    • To minimize the risk of over-alkylation (the formation of a quaternary ammonium salt), it is advisable to use a slight excess of the amine (3-hydroxypiperidine) or to add the alkylating agent (ethyl bromoacetate) slowly to the reaction mixture.[1] A syringe pump can be used for controlled addition.

Question 2: I am observing the formation of multiple products in my reaction mixture. What are the likely side reactions and how can I suppress them?

The presence of multiple functional groups in 3-hydroxypiperidine (a secondary amine and a secondary alcohol) and the reactivity of the product itself can lead to side reactions.

Potential Side Reactions:

  • Over-alkylation (Quaternization): The desired product, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, is a tertiary amine and is generally more nucleophilic than the starting secondary amine. This can lead to a second alkylation, forming a quaternary ammonium salt.[1]

    • Mitigation: As mentioned previously, slow addition of the ethyl bromoacetate to a solution of 3-hydroxypiperidine can help to maintain a low concentration of the alkylating agent, favoring mono-alkylation.[1] Using a stoichiometric amount or a slight excess of the amine is also beneficial.

  • O-Alkylation: The hydroxyl group on the piperidine ring can also act as a nucleophile and react with ethyl bromoacetate, leading to the formation of an ether byproduct.

    • Mitigation: N-alkylation is generally faster than O-alkylation under basic conditions. Using a bulky, non-nucleophilic base like DIPEA can help to deprotonate the amine preferentially over the more sterically hindered hydroxyl group. Running the reaction at a lower temperature can also improve the selectivity for N-alkylation.

Work-up and Purification

Question 3: I am having difficulty isolating my product during the work-up. What is a reliable procedure?

A proper work-up procedure is essential to separate the desired product from the reaction mixture and prepare it for final purification.

Recommended Work-up Protocol:

  • Solvent Removal: After the reaction is complete (as determined by TLC), remove the solvent (e.g., acetonitrile or DMF) under reduced pressure using a rotary evaporator.

  • Liquid-Liquid Extraction:

    • Dissolve the residue in an organic solvent such as ethyl acetate.

    • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove any remaining acidic byproducts. Be cautious as CO₂ evolution may occur.[1]

    • Wash the organic layer with brine (saturated NaCl solution) to reduce the amount of water in the organic phase.

    • Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filtration and Concentration: Filter off the drying agent and concentrate the organic phase on a rotary evaporator to obtain the crude product.

Question 4: My product is difficult to purify by column chromatography. Are there any specific techniques for purifying piperidine derivatives?

The basic nature of the piperidine nitrogen can cause issues during silica gel chromatography, leading to peak tailing and poor separation.

Chromatography Troubleshooting:

  • Mobile Phase Modification:

    • Addition of a Basic Modifier: To counteract the acidic nature of silica gel, add a small amount of a basic modifier to your eluent system. Triethylamine (TEA) at a concentration of 0.5-2% is commonly used and can significantly improve peak shape.

    • Ammoniated Solvents: For strongly basic compounds, using a mobile phase containing a small percentage of ammonium hydroxide in methanol can be very effective.

  • Choice of Stationary Phase:

    • Alumina: Using a basic or neutral alumina column can be a good alternative to silica gel for the purification of basic compounds.

    • Reverse-Phase Chromatography: If the product is sufficiently non-polar, reverse-phase chromatography (C18) with a mobile phase of acetonitrile and water (often with a modifier like formic acid or TFA) can provide excellent separation.

Experimental Protocols

General Protocol for the Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

This protocol is a general guideline based on standard N-alkylation procedures. Optimization of specific parameters may be required to achieve the best results.

Materials:

  • 3-Hydroxypiperidine

  • Ethyl bromoacetate

  • Potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA)

  • Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (ACN)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 3-hydroxypiperidine (1.0 eq) and the chosen solvent (DMF or ACN).

  • Add the base (K₂CO₃, 1.5 eq or DIPEA, 1.2 eq).

  • Stir the mixture at room temperature.

  • Slowly add ethyl bromoacetate (1.1 eq) dropwise to the reaction mixture.

  • Monitor the reaction progress by TLC (e.g., using a mobile phase of ethyl acetate/hexanes with 1% triethylamine).

  • Once the starting material is consumed, proceed with the work-up as described in the section above.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes containing 1% triethylamine.

Table 1: Summary of Reaction Parameters for Optimization

ParameterCondition 1Condition 2Rationale and Key Considerations
Base K₂CO₃ (1.5 eq)DIPEA (1.2 eq)K₂CO₃ is cost-effective but may require heating. DIPEA is a non-nucleophilic base that can improve selectivity and yield.
Solvent Acetonitrile (ACN)N,N-Dimethylformamide (DMF)Both are suitable polar aprotic solvents. DMF has a higher boiling point and can be useful for less reactive systems.
Temperature Room Temperature70 °CStart at room temperature. Gentle heating can increase the reaction rate but may also promote side reactions.
Reaction Time 4-12 hours12-24 hoursMonitor by TLC to determine the optimal reaction time.

Visualizations

Reaction_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification A 1. Dissolve 3-Hydroxypiperidine and Base in Solvent B 2. Add Ethyl Bromoacetate Dropwise A->B C 3. Stir at RT or Heat (Monitor by TLC) B->C D 4. Solvent Removal C->D E 5. Liquid-Liquid Extraction D->E F 6. Dry and Concentrate E->F G 7. Column Chromatography F->G H Pure Product G->H

Caption: A typical experimental workflow for the synthesis and purification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Troubleshooting_Yield cluster_reaction_params Reaction Parameters cluster_side_reactions Side Reactions cluster_workup_issues Work-up/Purification Start Low Yield Observed Base Optimize Base (K2CO3 vs. DIPEA) Start->Base Solvent Change Solvent (ACN vs. DMF) Start->Solvent Temp Adjust Temperature (RT vs. Heat) Start->Temp Overalkylation Check for Over-alkylation (Slow addition of Alkyl Halide) Start->Overalkylation OAlkylation Consider O-Alkylation (Use bulky base, lower temp) Start->OAlkylation Extraction Optimize Extraction (pH adjustment, solvent choice) Start->Extraction Chromatography Improve Chromatography (Add TEA, use Alumina) Start->Chromatography

Caption: A troubleshooting guide for addressing low yield in the synthesis.

References

  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine?[Link]

  • Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!)[Link]

  • Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides.[Link]

  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine?[Link]

  • Google Patents. (2017).
  • University of Rochester, Department of Chemistry. How To: Monitor by TLC.[Link]

  • Google Patents. (2016). Synthetic method of (S)-N-Boc-3-hydroxypiperidine.
  • Google Patents.
  • ResearchGate. Optimizing reaction conditions of N-alkylation reaction.[Link]

  • Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups.[Link]

  • YouTube. (2021). reaction work-up, liquid-liquid extraction, & product isolation.[Link]

  • PubMed. (2016). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase.[Link]

  • Google Patents. (2019). Improved process for the preparation of 9-ethyl-6,6-dimethyl-8-[4-(morpholin-4-yl) piperidin-1-yl]-11-oxo-6,11-dihydro-5h-benzo[b]carbazole-3-carbonitrile hydrochloride.
  • Google Patents. (2016).
  • University of California, Irvine. Organic Reaction Workup Formulas for Specific Reagents.[Link]

  • Organic Syntheses. Piperidine, 1-ethyl-.[Link]

  • ResearchGate. Optimization of the reaction conditions.[Link]

  • Google Patents. (2020). A kind of synthetic method of n-benzyl-3-hydroxypiperidine.
  • MDPI. (2020). Chemical and Biological Characterization of the Ethyl Acetate Fraction from the Red Sea Marine Sponge Hymedesmia sp.[Link]

  • Google Patents. (2018). Processes for the preparation of (3S,4R)-3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]-pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)
  • MDPI. (2019). Efficient Asymmetric Synthesis of (S)-N-Boc-3-Hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase.[Link]

  • ResearchGate. Optimization of the reaction conditions.[Link]

  • ResearchGate. (2023). De Novo Synthesis of Polysubstituted 3-Hydroxypyridines Via “Anti-Wacker”-Type Cyclization.[Link]

  • ResearchGate. (2025). CHARACTERIZATION OF ETHYL ACETATE-BASED LEAF EXTRACT OF Entada rheedii Spreng. BY USING LIQUID CHROMATOGRAPHY QUADRUPOLE TIME-OF-FLIGHT MASS SPECTROMETRY.[Link]

  • ResearchGate. (2017). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives.[Link]

  • MDPI. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin.[Link]

  • ResearchGate. (2020). Protocol for efficient solid-phase synthesis of peptide containing 1-hydroxypyridine-2-one (1,2-HOPO).[Link]

  • ResearchGate. (2008). A Convenient Synthesis of the (E)-Monoacetates of 2-Alkylidenepropane-1,3-diols.[Link]

  • ResearchGate. (2019). Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions.[Link]

  • ResearchGate. (2012). Synthesis of Ethyl Nalidixate: A Medicinal Chemistry Experiment.[Link]

  • ResearchGate. (2022). Optimized synthesis and characterization of ethyl N-cycloamine acetates.[Link]

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Prepared by: Gemini, Senior Application Scientist Welcome to our dedicated technical support guide for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This resource is tailored for researchers, chemists, and p...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to our dedicated technical support guide for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This resource is tailored for researchers, chemists, and process development professionals who are navigating the complexities of this synthesis. Our goal is to provide you with in-depth, field-proven insights to help you identify, troubleshoot, and control common impurities, ensuring the successful outcome of your experiments.

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a valuable intermediate in pharmaceutical development, typically involves the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, most commonly ethyl bromoacetate. While seemingly straightforward, this reaction is often accompanied by the formation of several process-related impurities that can complicate purification and compromise the quality of the final product. This guide offers a structured, question-and-answer approach to address the specific challenges you may encounter.

Core Synthesis Pathway

The primary route to Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a nucleophilic substitution reaction.

Synthesis_Pathway cluster_reaction N-Alkylation reactant1 3-Hydroxypiperidine reaction_arrow reactant2 Ethyl Bromoacetate product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate plus1 + reaction_arrow->product base Base (e.g., K₂CO₃, DIPEA) base->reaction_arrow Solvent (e.g., ACN, DMF)

Caption: General reaction scheme for the synthesis of the target compound.

Troubleshooting Guide: Addressing Common Synthetic Issues

This section is designed to help you diagnose and resolve specific problems encountered during the synthesis and work-up procedures.

Q1: My reaction is complete, but the crude product shows multiple spots on the TLC plate and several peaks in the HPLC/LC-MS. What are these unexpected signals?

This is the most common challenge and points to the formation of process-related impurities. The identity and proportion of these impurities depend heavily on your reaction conditions. Below is a breakdown of the most probable side products.

  • Unreacted Starting Materials: The most straightforward impurities are residual 3-hydroxypiperidine and ethyl bromoacetate. Their presence indicates an incomplete reaction or suboptimal stoichiometry.

  • Impurity A: The Over-alkylation Product (Quaternary Salt): The nitrogen on your desired product is still nucleophilic and can react with another molecule of ethyl bromoacetate. This second alkylation forms a quaternary ammonium salt, which is a common byproduct in the alkylation of secondary amines.[1][2] This side reaction is particularly favored if an excess of the alkylating agent is used or if the reaction is run at elevated temperatures for an extended period.[2]

  • Impurity B: The O-Alkylation Product: 3-Hydroxypiperidine possesses two nucleophilic sites: the secondary amine (N) and the hydroxyl group (O). While N-alkylation is generally favored, competitive O-alkylation can occur, leading to the formation of ethyl 2-((1-ethylpiperidin-3-yl)oxy)acetate. The choice of base and solvent system is critical in directing the selectivity of this reaction.

  • Impurity C: Dimerization of Ethyl Bromoacetate: Under basic conditions, ethyl bromoacetate can undergo self-condensation to form species like diethyl 2,4-dibromosuccinate or other related dimers.

  • Impurity D: Hydrolysis of the Ester: If water is present in the reaction mixture or during the work-up, particularly under basic or acidic conditions, the ethyl ester of your product can hydrolyze to the corresponding carboxylic acid, 2-(3-hydroxypiperidin-1-yl)acetic acid.

Impurity_Formation Product Desired Product (Tertiary Amine) ImpurityA Impurity A (Quaternary Salt) Product->ImpurityA + Ethyl Bromoacetate (Over-alkylation) ImpurityD Impurity D (Hydrolysis) Product->ImpurityD + H₂O (Ester Hydrolysis) SM1 3-Hydroxypiperidine (Secondary Amine) ImpurityB Impurity B (O-Alkylation) SM1->ImpurityB + Ethyl Bromoacetate (O-Alkylation) AlkylatingAgent Ethyl Bromoacetate AlkylatingAgent->Product + 3-Hydroxypiperidine (Desired Reaction) ImpurityC Impurity C (Dimerization) AlkylatingAgent->ImpurityC + Base (Self-condensation)

Caption: Formation pathways of common synthesis impurities.

Q2: I am finding it extremely difficult to purify my product. Standard aqueous work-up and column chromatography are not yielding a pure compound. What should I do?

The physicochemical properties of the impurities are key to understanding this challenge.

  • The Quaternary Salt Problem: The over-alkylation product (Impurity A) is highly polar and often water-soluble. During an aqueous work-up, it may partition between the organic and aqueous layers, or form emulsions, making clean separation difficult. Its charged nature also means it can streak badly on standard silica gel columns.

  • Similar Polarity: The desired product and the unreacted 3-hydroxypiperidine can have very similar polarities, leading to poor separation on silica gel.

Troubleshooting Strategy:

  • Initial Work-up Modification: After the reaction, perform a wash with a saturated brine solution. This can help break up emulsions and remove some of the highly water-soluble quaternary salt.

  • Acid-Base Extraction: To remove unreacted 3-hydroxypiperidine, wash the organic layer with a dilute acid solution (e.g., 1M HCl). The basic amine will be protonated and move into the aqueous layer. Be aware that your product may also have some solubility in the acidic aqueous phase. It is crucial to then re-basify the initial organic layer to ensure your product is in its free base form before concentration.

  • Specialized Chromatography: If silica gel chromatography is failing, consider alternative stationary phases. Alumina (basic or neutral) can sometimes provide different selectivity. Alternatively, an ion-exchange resin could be used to capture the quaternary salt.

  • Recrystallization/Distillation: If the product is a solid, recrystallization from a suitable solvent system like ethyl acetate/heptane can be a very effective final purification step.[3][4] If it is a sufficiently stable oil, vacuum distillation may be an option.

Frequently Asked Questions (FAQs)

This section provides preventative guidance and foundational knowledge to help you optimize your synthesis from the start.

Q1: How can I proactively minimize the formation of the over-alkylation (quaternary salt) impurity?

Controlling the formation of the quaternary salt is the most critical aspect of this synthesis.

  • Stoichiometry Control: The most effective method is to control the stoichiometry of the alkylating agent. Instead of adding all the ethyl bromoacetate at once, add it slowly over several hours using a syringe pump.[1][2] This maintains a low concentration of the alkylating agent, ensuring it reacts preferentially with the more abundant secondary amine (3-hydroxypiperidine) rather than the newly formed tertiary amine product.

  • Choice of Base: Use a non-nucleophilic, hindered base like N,N-Diisopropylethylamine (DIPEA) or a solid inorganic base like potassium carbonate (K₂CO₃).[1] Inorganic bases are often preferred as they are easily filtered off after the reaction. Strong, soluble bases like sodium hydride (NaH) can also be used but may promote side reactions if not handled carefully.[1]

  • Temperature Management: Run the reaction at room temperature or slightly below. Higher temperatures increase the rate of all reactions, including the undesirable second alkylation.

Q2: What are the best analytical techniques to monitor the reaction and identify these impurities?

A multi-pronged analytical approach is recommended.

  • Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the reaction's progress. Use a mobile phase such as 10% methanol in dichloromethane with a small amount of ammonia to prevent streaking of basic compounds.

  • High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative analysis. A C18 reversed-phase column with a mobile phase of acetonitrile and water (with a modifier like formic acid or trifluoroacetic acid) is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Indispensable for impurity identification. It provides the molecular weight of the eluting peaks, allowing for the confident assignment of impurity structures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural confirmation of the final product and for characterizing isolated impurities.

Q3: Which purification method is considered the most robust for achieving high purity?

There is no single "best" method; a combination is often required. The following workflow is highly recommended.

Purification_Workflow Start Crude Reaction Mixture Step1 Filter Insoluble Base (e.g., K₂CO₃) Start->Step1 Step2 Aqueous Work-up (Brine/Acid Wash) Step1->Step2 Concentrate Filtrate Step3 Column Chromatography Step2->Step3 Dry & Concentrate Step4 Recrystallization or Distillation Step3->Step4 Combine Pure Fractions & Concentrate End High-Purity Product Step4->End

Caption: A robust, multi-step purification workflow.

Summary of Common Impurities

Impurity IDStructure NameFormation PathwayAnalytical Signature (LC-MS)Recommended Removal Method
A Ethyl 2-(3-hydroxy-1-(2-ethoxy-2-oxoethyl)piperidin-1-ium) bromideOver-alkylation of productM+ peak corresponding to the quaternary cation; highly polarAqueous/Brine wash; Ion-exchange chromatography
B Ethyl 2-((1-ethylpiperidin-3-yl)oxy)acetateO-alkylation of starting materialIsomer of the main product (same M+); may have different retention timeCareful column chromatography
C Ethyl Bromoacetate DimerSelf-condensation of alkylating agentVaries; often less polar than productColumn chromatography
D 2-(3-hydroxypiperidin-1-yl)acetic acidEster hydrolysisM-28 peak (loss of ethyl); more polar than productAcid-base extraction; Column chromatography

Experimental Protocols

Protocol 1: Optimized Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

This protocol is designed to minimize over-alkylation.

  • To a round-bottom flask, add 3-hydroxypiperidine (1.0 eq.), potassium carbonate (K₂CO₃, 2.0 eq.), and anhydrous acetonitrile (ACN) to make a 0.2 M solution.

  • Begin vigorous stirring of the suspension at room temperature under a nitrogen atmosphere.

  • In a separate flask, prepare a solution of ethyl bromoacetate (1.05 eq.) in anhydrous acetonitrile.

  • Using a syringe pump, add the ethyl bromoacetate solution to the stirred suspension over a period of 4-6 hours.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture to remove the potassium carbonate and any other insoluble salts.

  • Rinse the filter cake with a small amount of acetonitrile.

  • Concentrate the combined filtrate under reduced pressure to yield the crude product.

Protocol 2: HPLC Method for Purity Analysis
  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm and/or Mass Spectrometer (ESI+)

  • Injection Volume: 5 µL

References

  • Various Authors. (2017). Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

  • Singh, R., et al. (n.d.). Synthesis of Main Impurity of Vildagliptin. Rasayan J. Chem. [Link]

  • Google Patents. (n.d.). Preparation method for ethyl 3-(pyridin-2-ylamino)
  • Ataman Kimya. (n.d.). ETHYL BROMOACETATE. [Link]

  • Raghavan, R. S., & Kalavathy, K. (1985). Kinetics of reaction of ethyl bromoacetate with substituted phenoxyacetate ions. Proceedings of the Indian Academy of Sciences - Chemical Sciences. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate"

Here is the technical support center guide for the purification of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate". Welcome to the technical support guide for the chromatographic purification of Ethyl 2-(3-hydroxypiperidin-1-...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support center guide for the purification of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate".

Welcome to the technical support guide for the chromatographic purification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This document provides practical, in-depth guidance for researchers, chemists, and drug development professionals facing challenges with this specific separation. The molecule's inherent properties—a polar hydroxyl group and a basic tertiary amine—necessitate a carefully considered approach to achieve high purity and yield. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common issues encountered in the lab.

Part 1: Frequently Asked Questions (FAQs) - Method Development

This section addresses the foundational questions for setting up a successful purification by column chromatography.

Q1: What is the best stationary phase for purifying this compound?

The choice of stationary phase is critical due to the basic nature of the piperidine nitrogen.

  • Standard Silica Gel: While being the most common stationary phase, standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface.[1][2] The basic nitrogen of your compound will form a strong acid-base interaction with these sites, leading to significant peak tailing and potentially irreversible adsorption, resulting in poor separation and low recovery.[3][4]

  • Deactivated Silica Gel (Recommended): This is often the most practical and effective choice. The acidity of the silica gel is neutralized by pre-treating it with a basic modifier, most commonly triethylamine (TEA).[5] This pre-treatment "caps" the acidic silanol sites, preventing the unwanted interactions with your basic compound.[3][5]

  • Alumina: Alumina can be obtained in basic, neutral, or acidic grades. Basic or neutral alumina is a suitable alternative to silica for purifying amines and can mitigate tailing.[1][2] However, its separation characteristics can differ significantly from silica, so method development on an alumina TLC plate is required.

  • Amine-Functionalized Silica: This is a specialty sorbent where aminopropyl groups are covalently bonded to the silica surface.[4] It provides a mildly basic environment that is excellent for purifying basic compounds without tailing and often requires less or no basic additive in the mobile phase.[4]

Expert Recommendation: Start with standard silica gel but plan to deactivate it by incorporating a basic additive into your mobile phase. If problems persist, consider using neutral alumina.

Q2: How do I select the optimal mobile phase (eluent)?

The mobile phase must be tuned to achieve a balance between moving the compound down the column and allowing for separation from impurities. An ideal mobile phase for column chromatography should result in a Thin Layer Chromatography (TLC) retention factor (Rf) of 0.2-0.35 for the target compound.[5][6]

  • Solvent System: "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" is a polar molecule, so a purely nonpolar eluent like hexanes will not be sufficient. You will need a binary or ternary solvent system.

    • Common Systems: Good starting points include mixtures of Ethyl Acetate/Hexanes, Dichloromethane/Methanol, or Chloroform/Methanol.[7][8][9] Given the compound's polarity, a Dichloromethane (DCM)/Methanol (MeOH) system is a highly effective choice.

  • The Critical Additive - Triethylamine (TEA): To prevent peak tailing, it is essential to add a small amount of a basic modifier to the eluent.[3]

    • Mechanism: Triethylamine is a volatile base that competes with your analyte for binding to the acidic silanol sites on the silica gel. This constant, reversible interaction effectively shields your compound from these sites, allowing it to travel through the column in a tight, well-defined band.[3][5][6]

    • Concentration: Typically, 0.5% to 2% (v/v) of triethylamine is added to the final mobile phase mixture.[5][6] Sometimes, a few drops of aqueous ammonia can also be used for this purpose.[10]

Data Presentation: Recommended Starting Solvent Systems for TLC Analysis
System IDNonpolar SolventPolar SolventBasic AdditiveTypical Starting Ratio (v/v/v)Notes
A DichloromethaneMethanolTriethylamine95 : 5 : 0.5Excellent starting point for polar amines. Adjust MeOH for Rf.
B Ethyl AcetateHexanesTriethylamine50 : 50 : 0.5Good for less polar impurities. Increase Ethyl Acetate for lower Rf.
C ChloroformMethanolConc. Ammonia80 : 20 : 1A stronger, more polar system. Use with good ventilation.[10]
Q3: How should I visualize the compound on a TLC plate?

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" lacks a strong UV chromophore, so visualization under a UV lamp will likely be ineffective. You must use a chemical stain.

  • Potassium Permanganate (KMnO₄) Stain: This is an excellent choice. The permanganate ion is a strong oxidizing agent and will react with the secondary alcohol on your compound, resulting in a yellow or brown spot on a purple background. This stain is sensitive to most organic compounds that can be oxidized.[9]

  • Iodine Chamber: Heating a TLC plate in a chamber with iodine crystals is a general, non-destructive method that visualizes most organic compounds as temporary brown spots.

Part 2: Troubleshooting Guide

This section provides solutions to specific experimental problems in a direct question-and-answer format.

Q4: My compound is streaking badly on the TLC plate and column. How do I fix this?

This is the most common issue for this class of compounds and is almost certainly caused by the interaction between the basic piperidine nitrogen and acidic silica gel.[3]

Root Cause Analysis & Solution Workflow:

G cluster_0 Troubleshooting Peak Tailing observe Observe Tailing/Streaking on TLC Plate check_tea Is 0.5-2% Triethylamine (TEA) present in the eluent? observe->check_tea add_tea Action: Add 1% TEA to the eluent. check_tea->add_tea No tailing_persists Does tailing persist? check_tea->tailing_persists Yes rerun_tlc Re-run TLC with new eluent. add_tea->rerun_tlc rerun_tlc->check_tea Re-evaluate proceed Success: Tailing resolved. Proceed to column chromatography. tailing_persists->proceed No alt_stationary Action: Switch to an alternative stationary phase. tailing_persists->alt_stationary Yes alumina Option 1: Neutral or Basic Alumina alt_stationary->alumina amino_silica Option 2: Amino-functionalized Silica Gel alt_stationary->amino_silica

Caption: Decision workflow for troubleshooting peak tailing.

  • Confirm Additive: Ensure you have added 0.5-2% triethylamine to your mobile phase. This is non-negotiable for this compound on silica gel.[6][9]

  • Check Sample Acidity: If your crude material was isolated from an acidic workup, residual acid could be overwhelming the TEA in your eluent. Ensure your crude sample is neutralized (e.g., with a basic wash during workup) before chromatography.

  • Reduce Sample Load: Overloading the column can cause tailing even in an optimized system. As a rule of thumb, use a silica-to-sample weight ratio of at least 30:1 to 50:1.

  • Switch Stationary Phase: If tailing persists even with TEA and a reasonable sample load, the interaction is too strong. Switch to a more inert stationary phase like neutral alumina or amino-functionalized silica.[1][4]

Q5: My compound isn't moving from the origin on the TLC (Rf = 0). What should I do?

This indicates your mobile phase is not polar enough to elute the compound.

  • Increase Eluent Polarity: Your compound is highly polar. You need to increase the proportion of the polar solvent in your mixture. For a DCM/MeOH system, systematically increase the percentage of methanol (e.g., from 5% to 10%, then 15%).

  • Switch to a Stronger Polar Solvent: If you are using an Ethyl Acetate/Hexanes system, even 100% Ethyl Acetate may not be polar enough. Switch to a stronger system like DCM/MeOH.

Q6: My compound has a very high Rf value, and it's co-eluting with impurities. How do I improve separation?

This is the opposite problem: your mobile phase is too polar.

  • Decrease Eluent Polarity: Reduce the proportion of the polar solvent in your mixture. For a DCM/MeOH system, decrease the percentage of methanol. The goal is to bring the Rf of your target compound down to the 0.2-0.35 range, which will increase its residency time on the column and allow for better separation from impurities.[5][6]

  • Use a Gradient Elution: For difficult separations, a gradient elution can be very effective.[5] Start with a less polar solvent system where your compound has an Rf near zero to elute non-polar impurities. Then, gradually increase the polarity of the mobile phase over the course of the run to elute your product, leaving more polar impurities behind.

Q7: My recovery is very low. Where did my compound go?

Low recovery is most often due to irreversible adsorption onto the stationary phase.[11]

  • Primary Cause: This is a classic symptom of running a basic compound on acidic silica gel without a basic modifier. Your compound is likely stuck to the top of the column.

  • Solution: The preventative measures for tailing are also the solutions for low recovery. Always use a mobile phase containing triethylamine or switch to a more inert stationary phase like neutral alumina.[1][5]

Part 3: Experimental Protocols

These protocols provide a validated, step-by-step workflow for the purification.

Experimental Workflow Overview

Caption: Standard workflow for column chromatography purification.

Protocol 1: TLC Method Development
  • Prepare Stock Solution: Dissolve a small amount (1-2 mg) of your crude "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" in ~0.5 mL of dichloromethane or methanol.

  • Prepare Eluent Systems: In small beakers, prepare ~10 mL of several test eluents. Start with the systems recommended in the table above (e.g., 95:5:0.5 DCM/MeOH/TEA).

  • Spot the TLC Plate: Using a capillary tube, carefully spot your stock solution onto the baseline of a silica gel TLC plate.

  • Develop the Plate: Place the TLC plate in a developing chamber containing one of your test eluents. Ensure the chamber is saturated with the solvent vapor. Allow the solvent front to travel up the plate until it is ~1 cm from the top.[12]

  • Visualize: Remove the plate, mark the solvent front, and let it dry completely. Visualize the spots using a potassium permanganate dip or an iodine chamber.

  • Optimize: Analyze the Rf values. Adjust the ratio of polar to nonpolar solvent until the spot corresponding to your product is in the Rf range of 0.2-0.35. This is the solvent system you will use for the column.[5][6]

Protocol 2: Flash Column Chromatography with Deactivated Silica
  • Column Preparation: Select a column of appropriate size. As a general rule, use 30-50 g of silica gel for every 1 g of crude material. Securely clamp the column in a vertical position.

  • Packing the Column (Slurry Method):

    • In a beaker, make a slurry of the required amount of silica gel in your chosen (and optimized) mobile phase.

    • With the column stopcock closed, pour the slurry into the column.

    • Open the stopcock and drain some solvent, tapping the column gently to ensure the silica packs into a uniform, level bed with no air bubbles or cracks.

    • Add a thin layer of sand (~0.5 cm) on top of the silica bed to prevent it from being disturbed during sample and eluent addition.

    • Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

  • Sample Loading:

    • Dissolve your crude product in the minimum possible volume of the mobile phase (or DCM).

    • Carefully pipette this concentrated solution directly onto the center of the sand layer.

    • Open the stopcock and allow the sample to absorb completely into the silica bed.

    • Gently add a small amount of fresh eluent, wash the sides of the column, and allow this to absorb into the bed as well. Repeat once more.

  • Elution and Fraction Collection:

    • Carefully fill the column with your mobile phase.

    • Begin eluting the mobile phase through the column, collecting the eluate in a series of numbered test tubes or flasks (fractions). Use gentle positive pressure (flash chromatography) to maintain a steady flow rate.

  • Analysis and Isolation:

    • Monitor the collected fractions by TLC to identify which ones contain your pure compound.

    • Combine the pure fractions into a round-bottom flask.

    • Remove the solvent under reduced pressure using a rotary evaporator to yield your purified "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate".

References

  • University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. Available at: [Link]

  • Columbia University. Column chromatography. Available at: [Link]

  • University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. Available at: [Link]

  • Supporting Information for scientific publication. General procedure for flash chromatography. Available at: [Link]

  • Interchim – Blog. TLC Fundamentals – Stationary & mobile phase choice (part 4). Available at: [Link]

  • ResearchGate. Discussion on monitoring ionic liquid reactions on TLC. Available at: [Link]

  • Waters Corporation. Increasing the Productivity of Oligonucleotide Purification through Column Scaling and Method Optimization. Available at: [Link]

  • Beilstein Archives. Supporting Information describing flash chromatography with DCM:MeOH. Available at: [Link]

  • Supporting Information for scientific publication. Purification using chromatography techniques. Available at: [Link]

  • YouTube. Chromatography- Basic Introduction | How to Select Mobile and Stationary Phase. Available at: [Link]

  • ResearchGate. Discussion on tailing in TLC. Available at: [Link]

  • ResearchGate. Discussion on deactivation of silica gel. Available at: [Link]

  • Restek. GC Troubleshooting Guide. Available at: [Link]

  • PMC. Preparative Purification of Total Flavonoids... by Macroporous Resin Column Chromatography. Available at: [Link]

  • Reddit. Advice on neutralising silica gel for column chromatography of sensitive compounds?. Available at: [Link]

  • LCGC International. How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase. Available at: [Link]

  • NIH. Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Available at: [Link]

  • Infoscience, EPFL. N-Terminal Selective C H Azidation of Proline-Containing Peptides. Available at: [Link]

  • UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

  • University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available at: [Link]

  • Chemistry LibreTexts. High-Performance Liquid Chromatography. Available at: [Link]

  • YouTube. How To Neutralize Silica Gel?. Available at: [Link]

  • Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at: [Link]

  • AWS. Identification and synthesis of Flecainide acetate impurities and its control to ICH limit. Available at: [Link]

  • University of Calgary. Column chromatography. Available at: [Link]

  • Organic Syntheses. 5H-Indazolo-[3,2-b]benzo[d]-1,3-oxazine. Available at: [Link]

  • ResearchGate. Piperidine and piperine: extraction and content assessment in black pepper. Available at: [Link]

  • Agilent. Care, Maintenance, and Troubleshooting of HPLC Columns. Available at: [Link]

  • Asian Journal of Chemistry. Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Available at: [Link]

  • MDPI. Preparative Separation and Identification of the Flavonoid Phlorhizin.... Available at: [Link]

  • Sorbent Technologies, Inc. Amino Silica Gel. Available at: [Link]

  • ResearchGate. Column Chromatography Lab Handout. Available at: [Link]

  • Chromatography Forum. Severe tailing on column. Available at: [Link]

  • MDPI. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Available at: [Link]

  • Chemistry LibreTexts. Column Chromatography. Available at: [Link]

  • Org Prep Daily. Purifying amines on silica. Available at: [Link]

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This document provides in-depth guidance, troubleshooting advice, an...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This document provides in-depth guidance, troubleshooting advice, and frequently asked questions (FAQs) to assist researchers, chemists, and drug development professionals in optimizing this important synthetic transformation. Our goal is to blend established chemical principles with practical, field-tested insights to ensure your success.

Reaction Overview: N-Alkylation of 3-Hydroxypiperidine

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a classic example of a nucleophilic substitution reaction (SN2), specifically the N-alkylation of a secondary amine. In this procedure, the nitrogen atom of 3-hydroxypiperidine acts as a nucleophile, attacking the electrophilic carbon of an ethyl haloacetate (typically ethyl bromoacetate or chloroacetate). A base is required to neutralize the acidic proton generated during the reaction, driving the equilibrium towards the product.

Troubleshooting_Flowchart start_node start_node problem_node problem_node cause_node cause_node solution_node solution_node start Experiment Start low_yield Problem: Low or No Yield start->low_yield Monitor Reaction impurities Problem: Significant Impurities start->impurities Monitor Reaction cause_base Cause: Ineffective Base? low_yield->cause_base cause_temp Cause: Temperature Too Low? low_yield->cause_temp cause_reagent Cause: Reagent Degradation? low_yield->cause_reagent sol_base Solution: - Use a stronger or more soluble base (e.g., K₂CO₃ -> DIPEA). - Ensure base is anhydrous if needed. cause_base->sol_base sol_temp Solution: - Gently heat the reaction (e.g., to 50-70°C). - Monitor for side products. cause_temp->sol_temp sol_reagent Solution: - Use fresh ethyl bromoacetate. - Check purity of 3-hydroxypiperidine. cause_reagent->sol_reagent cause_over Cause: Overalkylation? impurities->cause_over cause_o_alk Cause: O-Alkylation? impurities->cause_o_alk sol_over Solution: - Use a slight excess of the amine. - Add alkylating agent slowly to the reaction mixture. cause_over->sol_over sol_o_alk Solution: - Avoid strong bases like NaH. - Stick to K₂CO₃ or DIPEA. cause_o_alk->sol_o_alk

Troubleshooting

Technical Support Center: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Welcome to our dedicated technical support center for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges and side reactions encountered during the synthesis of this valuable piperidine intermediate. Herein, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Introduction

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate typically involves the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, most commonly ethyl bromoacetate. While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact yield and purity. This guide will dissect these challenges and provide practical, field-proven solutions.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in a question-and-answer format.

Issue 1: Low Yield of the Desired Product

Q1: My reaction is showing a low yield of the target compound, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. What are the likely causes and how can I improve it?

A1: Low yields are often attributable to incomplete reactions or the prevalence of side reactions. Let's break down the potential culprits and their solutions.

Why it happens:

  • Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time, low temperature, or inadequate mixing. The choice of a weak base may not be sufficient to deprotonate the piperidine nitrogen effectively, slowing down the reaction.

  • Competing Side Reactions: The formation of byproducts such as the O-alkylated isomer, the di-alkylated quaternary ammonium salt, or hydrolysis of the starting material or product can significantly consume starting materials and reduce the yield of the desired product.

Solutions:

  • Reaction Monitoring: Actively monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the consumption of the limiting reagent.

  • Optimization of Reaction Conditions:

    • Temperature: Gradually increasing the reaction temperature can enhance the reaction rate. However, be cautious as higher temperatures can also promote side reactions. A typical starting point is room temperature, with the option to gently heat to 40-50 °C if the reaction is sluggish.[1]

    • Base Selection: The choice of base is critical. A moderately strong, non-nucleophilic base is often preferred. Potassium carbonate (K₂CO₃) is a common and effective choice.[2][3] Stronger bases like sodium hydride (NaH) can be used but may increase the likelihood of O-alkylation.[1]

    • Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is generally suitable for this type of N-alkylation.[2][3]

Issue 2: Presence of an Isomeric Impurity (O-Alkylation)

Q2: I've isolated my product, but I see an isomeric impurity that I suspect is the O-alkylated product, "Ethyl 2-(1-ethyl-piperidin-3-yloxy)acetate". How can I confirm its identity and prevent its formation?

A2: The presence of a hydroxyl group in 3-hydroxypiperidine makes it an ambident nucleophile, meaning it can react at either the nitrogen or the oxygen atom.

Why it happens:

The regioselectivity of alkylation (N- vs. O-alkylation) is influenced by several factors, including the nature of the base, solvent, and counter-ion. Generally, nitrogen is more nucleophilic than oxygen, favoring N-alkylation. However, under certain conditions, O-alkylation can become a significant side reaction. Strong bases that can deprotonate the hydroxyl group to a greater extent will increase the likelihood of O-alkylation.

Solutions:

  • Base Selection: To favor N-alkylation, use a milder base that will preferentially deprotonate the more acidic proton of the protonated amine, or simply act as a scavenger for the HBr formed during the reaction. Potassium carbonate (K₂CO₃) is a good choice.[2][3] Avoid strong bases like sodium hydride (NaH) or potassium tert-butoxide, which can significantly deprotonate the hydroxyl group and promote O-alkylation.

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile are generally preferred as they do not significantly solvate the nitrogen lone pair, leaving it more available for nucleophilic attack.

  • Protecting Groups: If O-alkylation remains a persistent issue, a strategy involving protection of the hydroxyl group can be employed. The hydroxyl group of 3-hydroxypiperidine can be protected with a suitable protecting group (e.g., as a silyl ether or benzyl ether), followed by N-alkylation, and then deprotection.

Confirmation of O-Alkylated Isomer:

  • NMR Spectroscopy: 1H and 13C NMR are powerful tools to distinguish between N- and O-alkylated isomers. In the 1H NMR of the O-alkylated product, the protons of the ethyl acetate moiety will likely show different chemical shifts compared to the N-alkylated product. Specifically, the methylene protons adjacent to the oxygen will have a characteristic shift.

  • Mass Spectrometry: While both isomers will have the same molecular weight, fragmentation patterns in MS/MS experiments may differ, aiding in their differentiation.

Issue 3: Formation of a Water-Soluble Byproduct (Over-Alkylation)

Q3: During workup, I'm losing a significant amount of product to the aqueous layer, and I suspect the formation of a quaternary ammonium salt. How can I prevent this?

A3: The N-alkylated product, being a tertiary amine, can react further with the ethyl bromoacetate to form a quaternary ammonium salt. This "over-alkylation" is a common side reaction in the alkylation of secondary amines.

Why it happens:

The tertiary amine product is often more nucleophilic than the starting secondary amine, making it susceptible to a second alkylation. This is especially problematic if an excess of the alkylating agent is used or if the reaction is run for an extended period after the starting material has been consumed.

Solutions:

  • Stoichiometry Control: Use a slight excess of the 3-hydroxypiperidine relative to the ethyl bromoacetate (e.g., 1.1 to 1 equivalents). This ensures that the alkylating agent is the limiting reagent and is consumed before significant over-alkylation can occur.

  • Slow Addition of Alkylating Agent: Adding the ethyl bromoacetate slowly to the reaction mixture can help to maintain a low concentration of the alkylating agent, further minimizing the chance of a second alkylation.[3]

  • Reaction Monitoring: Carefully monitor the reaction by TLC or LC-MS and stop the reaction as soon as the starting 3-hydroxypiperidine is consumed.

Visualizing Reaction Pathways

Caption: Main and side reaction pathways in the synthesis.

Issue 4: Product Degradation (Ester Hydrolysis)

Q4: I'm observing the formation of an acidic byproduct, likely from the hydrolysis of the ethyl ester. How can I avoid this?

A4: The ethyl ester group in both the starting material (ethyl bromoacetate) and the product is susceptible to hydrolysis, especially under basic conditions.

Why it happens:

If the reaction is run in the presence of water and a base, or if the workup procedure is too harsh, the ester can be hydrolyzed to the corresponding carboxylic acid. Strong bases and elevated temperatures can accelerate this process.

Solutions:

  • Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the amount of water in the reaction mixture.

  • Choice of Base: Use a base that is not excessively strong or prone to causing hydrolysis. Potassium carbonate is a good option as it is a relatively weak base and is not very soluble in many organic solvents.[3]

  • Workup Procedure: During the aqueous workup, avoid prolonged exposure to strongly basic or acidic conditions. Neutralize the reaction mixture carefully and extract the product promptly.

  • Purification: If hydrolysis has occurred, the resulting carboxylic acid can often be removed by an aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) during the workup.

Experimental Protocol: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

This protocol is a representative procedure based on common N-alkylation methods for secondary amines.[2][3] Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials and Reagents
ReagentMolar Mass ( g/mol )Amount (mmol)Equivalents
3-Hydroxypiperidine101.15101.0
Ethyl bromoacetate167.00111.1
Potassium Carbonate (K₂CO₃)138.21151.5
Dimethylformamide (DMF)-20 mL-
Procedure
  • To a dry round-bottom flask equipped with a magnetic stir bar, add 3-hydroxypiperidine (1.01 g, 10 mmol) and anhydrous dimethylformamide (DMF, 20 mL).

  • Add potassium carbonate (2.07 g, 15 mmol) to the solution.

  • Stir the mixture at room temperature for 15 minutes.

  • Slowly add ethyl bromoacetate (1.21 mL, 11 mmol) dropwise to the suspension over 10-15 minutes.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC (e.g., using a mobile phase of ethyl acetate/hexane). The reaction is typically complete within 12-24 hours.

  • Once the reaction is complete, filter the mixture to remove the inorganic salts.

  • Transfer the filtrate to a separatory funnel containing water (50 mL) and ethyl acetate (50 mL).

  • Separate the layers and extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Troubleshooting Workflow

TroubleshootingWorkflow Start Start Synthesis Monitor Monitor Reaction by TLC/LC-MS Start->Monitor Complete Reaction Complete? Monitor->Complete Complete->Monitor No Workup Aqueous Workup & Extraction Complete->Workup Yes Purify Column Chromatography Workup->Purify Characterize Characterize Product (NMR, MS) Purify->Characterize Success Pure Product Characterize->Success Pure Troubleshoot Identify Issues Characterize->Troubleshoot Impure LowYield Low Yield Troubleshoot->LowYield Low Yield O_Alkylation O-Alkylation Troubleshoot->O_Alkylation Isomeric Impurity Over_Alkylation Over-Alkylation Troubleshoot->Over_Alkylation Water-Soluble Byproduct Hydrolysis Hydrolysis Troubleshoot->Hydrolysis Acidic Byproduct Optimize Optimize Conditions: - Base - Temperature - Stoichiometry LowYield->Optimize O_Alkylation->Optimize Over_Alkylation->Optimize Hydrolysis->Optimize Optimize->Start

Caption: A workflow for troubleshooting the synthesis.

References

  • PubChem. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. Available from: [Link]

  • Dunn, R. T. The Regioselective 3-Alkylation of Piperidine. University of North Texas, 1987.
  • Royal Society of Chemistry. Synthesis of molecularly imprinted polymer with a methacrylate derivative monomer for the isolation of ethyl p-methoxycinnamate as an active compound from Kaempferia galanga L. extracts. 2024. Available from: [Link]

  • Organic Chemistry, A novel synthesis of 3-hydroxypiperidin-2-ones via site-selective difunctionalization of piperidine derivatives. Available from: [Link]

  • Wang, Z. et al. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. PubMed, 2016. Available from: [Link]

  • ResearchGate. Synthesis of N‐alkylated A (1) and (3). i) K2CO3, dry DMF, r.t. Yields:.... Available from: [Link]

  • ResearchGate. Synthesis and Characterization of New ethyl -2-(5-benzoxazol-2-ylamine-1H-tetrazol-1-yl) Acetate Derivatives. 2025. Available from: [Link]

  • MDPI. Synthesis of Novel Bioactive Lipophilic Hydroxyalkyl Esters and Diesters Based on Hydroxyphenylacetic Acids. Available from: [Link]

  • Google Patents. Efficient synthesis of secondary amines by selective alkylation of primary amines.
  • ResearchGate. Procedure for N-alkylation of Piperidine?. 2017. Available from: [Link]

  • dos Santos Filho, J.M. & da Silva Júnior, G.R.P. Optimized synthesis and characterization of ethyl N-cycloamine acetates. 62° CBQ. Available from: [Link]

  • Google Patents. Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine.
  • ResearchGate. N-alkylation and degradation of compound 23. (a) K2CO3, KI, DMF, rt, 4.... Available from: [Link]

  • Google Patents. Active Esters of N-Substituted Piperazine Acetic Acids, Including Isotopically Enriched Versions Thereof.
  • Loeser, C. et al. Studies on the mechanism of synthesis of ethyl acetate in Kluyveromyces marxianus DSM 5422. PubMed, 2014. Available from: [Link]

Sources

Optimization

"Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" reaction scale-up challenges and solutions

Technical Support Center: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Scale-Up Introduction: Welcome to the technical support guide for the synthesis and scale-up of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This molecule i...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Scale-Up

Introduction:

Welcome to the technical support guide for the synthesis and scale-up of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This molecule is a valuable building block in the pharmaceutical industry, frequently utilized in the synthesis of more complex active pharmaceutical ingredients (APIs).[1] The seemingly straightforward N-alkylation of 3-hydroxypiperidine with ethyl bromoacetate presents several challenges when transitioning from the laboratory bench to pilot or production scale.[2] This guide is designed for researchers, chemists, and process engineers to navigate these complexities. It offers troubleshooting advice and frequently asked questions (FAQs) based on established chemical principles and field-proven experience to ensure a safe, efficient, and scalable process.

Core Synthesis Reaction:

The primary transformation is a classic SN2 reaction where the secondary amine of 3-hydroxypiperidine acts as a nucleophile, displacing the bromide from ethyl bromoacetate. A base is required to neutralize the hydrobromic acid (HBr) generated during the reaction, driving the equilibrium towards the product.[3]

Chemical reaction for the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is organized by the typical stages of a chemical process to help you quickly identify and resolve issues you may encounter.

Part 1: Reagents, Stoichiometry, and Initial Setup

Question 1: What are the critical quality attributes for my starting materials, 3-hydroxypiperidine and ethyl bromoacetate?

Answer:

  • 3-Hydroxypiperidine: Purity is paramount. The primary concerns are the presence of water, which can hydrolyze the ester product, and other piperidine-related impurities that could compete in the N-alkylation. Use a starting material with >98% purity and a low water content (<0.5%).

  • Ethyl Bromoacetate: This reagent is a potent lachrymator and is toxic via ingestion, inhalation, and skin absorption.[4][5] Ensure it is handled in a well-ventilated area, such as a fume hood, with appropriate personal protective equipment (PPE).[5][6] Purity should be >98%. The presence of di-bromo impurities can lead to undesired side products. It is also sensitive to moisture and can hydrolyze over time; use from a freshly opened container or redistill if necessary.[5]

Question 2: I am seeing significant formation of a quaternary ammonium salt impurity (bis-alkylation). How can I prevent this?

Answer: This is a classic problem in the N-alkylation of amines.[3] The desired product, a secondary amine, can be further alkylated by ethyl bromoacetate to form a quaternary salt. This issue is often exacerbated at scale due to poor mixing and localized high concentrations of the alkylating agent.[2]

Solutions:

  • Control the Stoichiometry: Use a slight excess of the 3-hydroxypiperidine (e.g., 1.1 to 1.2 equivalents) relative to the ethyl bromoacetate. This ensures the alkylating agent is the limiting reagent and is consumed before significant bis-alkylation can occur.[3]

  • Slow, Subsurface Addition: Add the ethyl bromoacetate slowly and below the surface of the reaction mixture.[3] A syringe pump is ideal for lab-scale, while for pilot-scale, a controlled-rate addition funnel or pump is necessary. This minimizes localized high concentrations of the alkylating agent.

  • Efficient Agitation: Ensure your reactor is equipped with an appropriate agitator (e.g., pitched-blade turbine) to ensure rapid homogenization of the reactants. Poor mixing is a primary cause of impurity amplification during scale-up.[2][7]

Question 3: Which base and solvent system is recommended for scale-up?

Answer: The choice of base and solvent is critical for reaction efficiency, safety, and ease of work-up.

Base Pros Cons Scale-Up Recommendation
Potassium Carbonate (K₂CO₃) Inexpensive, non-hygroscopic, easy to filter off.Can lead to slower reaction rates due to its limited solubility in many organic solvents.Highly Recommended. A workhorse for this type of reaction. Often used in solvents like acetonitrile, acetone, or DMF.[3]
Triethylamine (TEA) Soluble in most organic solvents, acts as a homogeneous base.Can be difficult to remove during work-up due to its boiling point. Can sometimes lead to coloration of the product.Use with caution. While effective, the work-up can be problematic. Best for smaller scales where chromatographic purification is feasible.[8]
Sodium Bicarbonate (NaHCO₃) Mild, inexpensive, and safe.Generally too weak for this alkylation, leading to very long reaction times or incomplete conversion.[3]Not Recommended.

Solvent Recommendation:

  • Acetonitrile (MeCN): Excellent choice. It has a good balance of polarity to dissolve the reactants and the piperidinium salt intermediate. Its relatively low boiling point makes it easy to remove.

  • Acetone: A greener and cheaper alternative to MeCN. Effective, but its lower boiling point might require longer reaction times or running the reaction under slight pressure.

  • N,N-Dimethylformamide (DMF): While it can accelerate the reaction, DMF is a high-boiling solvent that is difficult to remove and is coming under increasing regulatory scrutiny.[9] Avoid for scale-up if possible.[9]

Part 2: Reaction Monitoring and Control

Question 4: The reaction is exothermic. How do I manage the temperature during scale-up?

Answer: Heat management is one of the most critical challenges in scaling up a reaction.[2][7][10] The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient.[2]

Workflow for Thermal Safety:

  • Characterize the Exotherm: Use reaction calorimetry (e.g., RC1) on a small scale to determine the total heat of reaction and the maximum temperature of the synthetic reaction (MTSR).

  • Controlled Addition: The primary method for controlling the exotherm is by controlling the addition rate of the limiting reagent (ethyl bromoacetate). The heat generated should not exceed the cooling capacity of the reactor.

  • Adequate Cooling: Ensure the reactor is equipped with a jacket and a cooling system capable of handling the heat load. Have an emergency cooling plan in place.

  • Continuous Monitoring: Always monitor the internal reaction temperature, not just the jacket temperature.[10] An alarm system for temperature deviations is highly recommended.

Troubleshooting Workflow: Thermal Runaway Risk

G start Initiate Reagent Addition temp_check Internal Temp Rises Rapidly? start->temp_check stop_addition STOP ADDITION IMMEDIATELY temp_check->stop_addition Yes continue_monitor Continue Normal Monitoring temp_check->continue_monitor No apply_cooling Apply Full Cooling to Jacket stop_addition->apply_cooling check_stable Temperature Stabilizing? apply_cooling->check_stable resume_slow Resume Addition at 50% Rate check_stable->resume_slow Yes emergency Emergency Procedure: Quench Reaction check_stable->emergency No resume_slow->continue_monitor

Caption: Decision tree for managing a thermal excursion.

Question 5: How do I monitor the reaction for completion?

Answer: Visual inspection is not sufficient. You need analytical data to confirm the disappearance of the limiting reagent.

  • Thin Layer Chromatography (TLC): A quick and effective method for qualitative monitoring. Use a mobile phase like Ethyl Acetate/Hexane (e.g., 70:30) and visualize with a potassium permanganate stain. The starting amine and the product will have different Rf values.

  • High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative analysis. It can accurately track the consumption of starting materials and the formation of the product and any impurities.

  • Gas Chromatography (GC): Can also be used, particularly if coupled with a mass spectrometer (GC-MS) for impurity identification.

Part 3: Work-up and Purification

Question 6: My aqueous work-up is resulting in a persistent emulsion. How can I break it?

Answer: Emulsions are common when dealing with amine products, which can act as surfactants, especially after a basic wash.

Prevention and Solutions:

  • Minimize Agitation: During the extraction phase, use gentle agitation (slow stirring) instead of vigorous shaking to minimize emulsion formation.

  • Brine Wash: After the initial aqueous washes, perform a wash with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, helping to break the emulsion.

  • Solvent Choice: If possible, use a solvent with a lower water miscibility for extraction, such as methyl tert-butyl ether (MTBE) or toluene, instead of more polar solvents like ethyl acetate.

  • Filtration: Sometimes, filtering the entire emulsified mixture through a pad of Celite® or diatomaceous earth can help break the emulsion.

Question 7: What is the most scalable method for purifying the final product?

Answer: The high polarity of the hydroxyl group and the amine functionality can make purification challenging.[11]

  • Distillation: If the product is thermally stable, vacuum distillation is the most scalable and cost-effective purification method. This should be your primary goal for industrial-scale production.

  • Crystallization: If the product can be crystallized as a free base or a salt (e.g., hydrochloride or oxalate salt), this is also a highly effective and scalable method. Experiment with different anti-solvents (e.g., heptane, MTBE) to induce crystallization from a solution of the crude product (e.g., in ethyl acetate or isopropanol).

  • Flash Chromatography: While standard on a lab scale, silica gel chromatography is expensive, solvent-intensive, and generally not viable for large-scale manufacturing of this type of product.[11] It should be considered a last resort if distillation or crystallization fails.

Scalable Laboratory Protocol (100g Scale)

This protocol is designed with scalability in mind, emphasizing safety and process control.

Materials & Equipment:

  • 2L, 4-necked round-bottom flask equipped with an overhead mechanical stirrer, thermocouple, condenser, and a pressure-equalizing dropping funnel.

  • Heating/cooling bath.

  • 3-Hydroxypiperidine (111.3 g, 1.10 mol, 1.1 eq)

  • Ethyl bromoacetate (167.0 g, 1.00 mol, 1.0 eq)

  • Anhydrous Potassium Carbonate (207.3 g, 1.50 mol, 1.5 eq), finely powdered

  • Acetonitrile (1 L)

Procedure:

  • Setup: Under a nitrogen atmosphere, charge the reactor with 3-hydroxypiperidine, potassium carbonate, and 700 mL of acetonitrile.

  • Initial Stirring: Begin agitation and stir the slurry for 15-20 minutes to ensure good dispersion.

  • Reagent Addition: Dissolve the ethyl bromoacetate in 300 mL of acetonitrile and charge it to the dropping funnel.

  • Controlled Alkylation: Begin adding the ethyl bromoacetate solution dropwise to the reaction mixture over 2-3 hours. Monitor the internal temperature. If the temperature rises more than 10 °C, slow the addition rate. Maintain the internal temperature between 20-30 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the reaction progress every 1-2 hours by TLC or HPLC until the ethyl bromoacetate is consumed (<1% remaining). This may take 8-16 hours.

  • Work-up - Filtration: Once complete, cool the mixture to 10-15 °C and filter off the potassium carbonate and potassium bromide salts. Wash the filter cake with acetonitrile (2 x 100 mL).

  • Work-up - Concentration: Combine the filtrate and washes and concentrate under reduced pressure to obtain the crude oil.

  • Purification: Purify the crude oil by vacuum distillation to yield Ethyl 2-(3-hydroxypiperidin-1-yl)acetate as a clear oil.

Process Flow Diagram

G cluster_0 Reaction Stage cluster_1 Work-up & Isolation cluster_2 Purification charge_reagents 1. Charge Reactor: - 3-Hydroxypiperidine - K₂CO₃ - Acetonitrile add_eba 2. Controlled Addition: - Ethyl Bromoacetate solution - Monitor Temp (20-30°C) charge_reagents->add_eba react 3. Stir & Monitor: - HPLC/TLC for completion add_eba->react filter_salts 4. Filter Salts react->filter_salts concentrate 5. Concentrate Filtrate filter_salts->concentrate distill 6. Vacuum Distillation concentrate->distill final_product Final Product: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate distill->final_product

Caption: Scalable process workflow for synthesis.

References

  • Isolation and chromatographic purification of reaction products from amino acids. Oxford Academic. Available at: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. Available at: [Link]

  • Procedure for N-alkylation of Piperidine? ResearchGate. Available at: [Link]

  • Nomination Background: Ethyl bromoacetate (CASRN: 105-36-2). National Toxicology Program, National Institutes of Health. Available at: [Link]

  • Gram-scale, chemoselective synthesis of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide (HIOC). PMC - NIH. Available at: [Link]

  • From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz. Available at: [Link]

  • Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. MDPI. Available at: [Link]

  • HAZARD SUMMARY: ETHYL BROMOACETATE. New Jersey Department of Health. Available at: [Link]

  • Reaction Work-Ups. Chemistry LibreTexts. Available at: [Link]

  • Efficient Synthesis of Piperidine Derivatives. ACS Publications. Available at: [Link]

  • The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. PMC - PubMed Central. Available at: [Link]

  • Reactions and conditions. a: THF, ethyl bromoacetate, room temperature,... ResearchGate. Available at: [Link]

  • T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][3][11]thiazin-4-ones. PMC - NIH. Available at: [Link]

  • Piperidine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Scale Up Safety. Stanford Environmental Health & Safety. Available at: [Link]

  • N alkylation at sp3 Carbon Reagent Guide. American Chemical Society. Available at: [Link]

  • Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system. Teledyne ISCO. Available at: [Link]

  • Piperidine Synthesis. Defense Technical Information Center. Available at: [Link]

  • Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. CHIMIA. Available at: [Link]

  • Details That Are Easily Overlooked In The Scale-Up Process Of Pharmaceutical Processes. Senieer. Available at: [Link]

  • How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. DEKRA. Available at: [Link]

  • Separation and Detection of Amino Acids. eCampusOntario Pressbooks. Available at: [Link]

  • SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]

  • Synthesis of 3-(2-oxopropyl)-2-arylisoindolinone derivatives via a three-component reaction. ResearchGate. Available at: [Link]

  • N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. NIH. Available at: [Link]

  • Bromoethane - IARC Publications. International Agency for Research on Cancer. Available at: [Link]

  • I2-promoted one-pot synthesis of 1,3,4-oxadiazoles from aroyl hydrazides and methyl / ethyl acetate. ResearchGate. Available at: [Link]

  • Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Green Chemistry (RSC Publishing). Available at: [Link]

  • What are issues/things to consider when scaling up reactions from the lab to a factory? Reddit. Available at: [Link]

  • Alternate processes for the preparation of pyrrolidine derivatives.Google Patents.
  • Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. Available at: [Link]

Sources

Troubleshooting

Removal of unreacted starting materials from "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate"

Welcome to the technical support center for the synthesis and purification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and purification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this valuable piperidine derivative in high purity. Piperidine moieties are significant synthetic fragments in drug design, making robust purification protocols essential.

Understanding the Chemistry: Synthesis and Common Impurities

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate typically involves the N-alkylation of 3-hydroxypiperidine with ethyl chloroacetate. This is a nucleophilic substitution reaction where the secondary amine of the 3-hydroxypiperidine attacks the electrophilic carbon of ethyl chloroacetate.

The primary impurities to be removed are the unreacted starting materials: 3-hydroxypiperidine and ethyl chloroacetate. The success of the purification strategy hinges on understanding the distinct physicochemical properties of the product and the impurities.

CompoundStructureMolecular Weight ( g/mol )Boiling Point (°C)Melting Point (°C)Solubility
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (Product) 187.24DecomposesN/ASoluble in water and polar organic solvents.
3-Hydroxypiperidine (Starting Material) 101.1567-69 (at 2 mmHg)57-61Soluble in water, ethanol.
Ethyl Chloroacetate (Starting Material) 122.55143-26Insoluble in water; soluble in alcohol, ether, acetone.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for purification failure in this reaction?

A1: The most frequent challenge is the incomplete removal of unreacted 3-hydroxypiperidine. Due to the presence of a hydroxyl group and a basic nitrogen, both the product and this starting material are polar and can have similar chromatographic behavior, making their separation by standard silica gel chromatography difficult.

Q2: How can I monitor the progress of my reaction to minimize the amount of unreacted starting materials?

A2: Thin Layer Chromatography (TLC) is an effective technique. Use a mobile phase such as 10% methanol in dichloromethane. The product will be more polar than ethyl chloroacetate and less polar than 3-hydroxypiperidine. Staining with potassium permanganate or iodine can help visualize the spots.

Q3: My final product is contaminated with a significant amount of 3-hydroxypiperidine. What is the best approach to remove it?

A3: A pH-controlled liquid-liquid extraction is highly effective. By acidifying the aqueous phase, both your product and the unreacted 3-hydroxypiperidine will be protonated and remain in the aqueous layer. Subsequent basification and extraction with an organic solvent can then be used to isolate your product. For trace amounts, column chromatography with a modified mobile phase or the use of scavenger resins are excellent options.

Q4: Can I use distillation to purify my product?

A4: Distillation under reduced pressure can be used to remove the more volatile ethyl chloroacetate. However, it is generally not suitable for separating the product from the less volatile 3-hydroxypiperidine.

Troubleshooting Guide: Step-by-Step Protocols

This section provides detailed protocols for the most effective purification strategies. The choice of method will depend on the scale of your reaction and the nature of the impurities.

Method 1: pH-Controlled Liquid-Liquid Extraction

This is the recommended first-line method for bulk purification, leveraging the basicity of the piperidine nitrogen.

Protocol:

  • Initial Workup: After the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Acidification: Dissolve the residue in a suitable organic solvent like dichloromethane or ethyl acetate. Transfer the solution to a separatory funnel and wash with a 1M hydrochloric acid solution. This will protonate the product and any unreacted 3-hydroxypiperidine, drawing them into the aqueous layer. The less polar ethyl chloroacetate will remain in the organic layer.

  • Separation of Non-Basic Impurities: Separate the layers. The organic layer containing ethyl chloroacetate can be discarded.

  • Basification and Extraction: Cool the acidic aqueous layer in an ice bath and carefully add a base, such as 3N sodium hydroxide, until the pH is basic (pH > 10). This will deprotonate the product and the remaining 3-hydroxypiperidine.

  • Product Isolation: Extract the aqueous layer multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified product.

Causality: The difference in the basicity of the piperidine nitrogen allows for its selective movement between aqueous and organic phases based on pH.

Method 2: Flash Column Chromatography

For achieving high purity, especially on a smaller scale, flash column chromatography is the method of choice.

Troubleshooting Common Issues:

  • Peak Tailing: The basic nitrogen of the product can interact strongly with the acidic silanol groups of the silica gel, leading to broad, tailing peaks.

    • Solution: Add a basic modifier to the mobile phase. A common choice is 0.1-1% triethylamine (TEA) in your eluent system (e.g., ethyl acetate/hexane or dichloromethane/methanol).

Recommended Protocol:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of methanol in dichloromethane (e.g., 0% to 10% methanol) with the addition of 0.5% triethylamine throughout the gradient.

  • Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase and load it onto the column.

  • Elution: Run the gradient, collecting fractions and monitoring by TLC.

  • Fraction Pooling and Concentration: Combine the pure fractions and concentrate under reduced pressure.

Alternative Stationary Phases:

  • Alumina (Basic or Neutral): A good alternative for purifying basic compounds.

  • Amine-Deactivated Silica: Pre-treated silica gel can provide better peak shapes and reproducibility.

  • Reverse-Phase Chromatography (C18): For more non-polar piperidine derivatives, this can be an excellent choice, often with mobile phase modifiers like formic acid or trifluoroacetic acid (TFA).

Method 3: Scavenger Resins

Scavenger resins are polymer-supported reagents that can selectively bind to and remove excess starting materials or byproducts. This method is particularly useful for high-throughput synthesis or for removing trace impurities.

  • To Remove Excess 3-Hydroxypiperidine (a secondary amine):

    • Resin Type: An aldehyde-functionalized polystyrene resin can be used to selectively scavenge primary and secondary amines.

    • Protocol:

      • Dissolve the crude product in a suitable solvent (e.g., dichloromethane).

      • Add the scavenger resin (typically 2-3 equivalents relative to the excess starting material).

      • Stir the mixture at room temperature for a few hours to overnight.

      • Filter off the resin and wash it with the solvent.

      • Concentrate the filtrate to obtain the purified product.

  • To Remove Excess Ethyl Chloroacetate (an electrophile):

    • Resin Type: An amine-functionalized resin, such as an aminomethyl polystyrene resin, can be used to scavenge electrophiles.

    • Protocol: Follow a similar procedure as above, stirring the crude product with the appropriate scavenger resin.

Purification Strategy Workflow

The following diagram illustrates a decision-making workflow for selecting the most appropriate purification strategy.

Purification_Workflow Purification Strategy for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate start Crude Reaction Mixture check_impurities Identify Major Impurity (via TLC, NMR, etc.) start->check_impurities is_amine Excess 3-Hydroxypiperidine? check_impurities->is_amine High Polarity Impurity is_ester Excess Ethyl Chloroacetate? check_impurities->is_ester Low Polarity Impurity extraction pH-Controlled Liquid-Liquid Extraction is_amine->extraction distillation Distillation (Reduced Pressure) is_ester->distillation post_purification_check Assess Purity (NMR, LC-MS) extraction->post_purification_check distillation->post_purification_check is_pure Purity > 95%? post_purification_check->is_pure final_product Final Purified Product is_pure->final_product Yes further_purification Further Purification Needed is_pure->further_purification No column_chrom Column Chromatography (with TEA or on Alumina) further_purification->column_chrom scavenger Scavenger Resin further_purification->scavenger column_chrom->final_product scavenger->final_product

Optimization

Analytical methods for detecting byproducts in "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" reactions

Welcome to the technical support center for the analysis of byproducts in the synthesis of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate." This guide is designed for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the analysis of byproducts in the synthesis of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate." This guide is designed for researchers, scientists, and drug development professionals to navigate the common analytical challenges encountered during the synthesis of this important pharmaceutical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity and purity of your reaction products.

I. Understanding the Synthesis and Potential Byproducts

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate typically involves the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, such as ethyl bromoacetate, in the presence of a base. While this reaction is generally efficient, several byproducts can arise from side reactions or incomplete conversion. A thorough understanding of these potential impurities is the first step in developing robust analytical methods for their detection and quantification.

Typical Synthetic Route:

3-Hydroxypiperidine 3-Hydroxypiperidine Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Ethyl 2-(3-hydroxypiperidin-1-yl)acetate 3-Hydroxypiperidine->Ethyl 2-(3-hydroxypiperidin-1-yl)acetate  + Ethyl Bromoacetate  + Base (e.g., K2CO3)  Solvent (e.g., Acetonitrile) Product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Quat_Salt Quaternary Ammonium Salt (Dialkylation Product) Product->Quat_Salt  + Ethyl Bromoacetate cluster_0 HPLC Troubleshooting Workflow Start Poor Peak Shape (Tailing) Check_Column Is the column suitable for basic compounds? Start->Check_Column Modify_MP Modify Mobile Phase: - Increase buffer strength - Add TEA - Adjust pH Check_Column->Modify_MP Yes Change_Column Switch to a base-deactivated or hybrid particle column Check_Column->Change_Column No End Improved Peak Shape Modify_MP->End Change_Column->Modify_MP cluster_1 MS Fragmentation Logic Parent_Ion Product Ion [M]+ Alpha_Cleavage α-Cleavage (Loss of -CH2COOEt) Parent_Ion->Alpha_Cleavage Loss_of_Water Loss of H2O from Hydroxyl Group Parent_Ion->Loss_of_Water Fragment_1 3-Hydroxypiperidine Fragment Ion Alpha_Cleavage->Fragment_1 Fragment_2 [M-18]+ Ion Loss_of_Water->Fragment_2

Troubleshooting

Technical Support Center: Reaction Monitoring for the Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Welcome to the technical support guide for monitoring the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This resource is designed for researchers, scientists, and drug development professionals to provide practi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for monitoring the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance and troubleshooting for Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of this important reaction. Our focus is on explaining the "why" behind experimental choices to empower you to overcome common challenges.

Reaction Overview: Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate typically involves the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, such as ethyl bromoacetate. This reaction is commonly carried out in the presence of a base to neutralize the hydrohalic acid byproduct.

Reaction Scheme:

Reaction_Scheme reactant1 3-Hydroxypiperidine product Ethyl 2-(3-hydroxypiperidin-1-yl)acetate reactant1->product + reactant2 Ethyl bromoacetate reactant2->product base Base (e.g., K2CO3, Et3N) Solvent (e.g., ACN, DMF)

Caption: General reaction scheme for the N-alkylation of 3-hydroxypiperidine.

Monitoring the progress of this reaction is crucial to determine the point of completion, identify the formation of byproducts, and ensure the desired product is obtained in good yield and purity. Both TLC and LC-MS are powerful techniques for this purpose, each with its own set of advantages and potential pitfalls.

Section 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

TLC is a rapid, cost-effective, and widely used technique for monitoring chemical reactions. It allows for the qualitative assessment of the presence of starting materials, products, and byproducts.

Frequently Asked Questions (FAQs) for TLC Monitoring

Q1: I'm not seeing any spots on my TLC plate, or the spots are very faint. What should I do?

A1: This is a common issue, especially with compounds that are not strongly UV-active or when the concentration of the analyte is low. Here's a step-by-step troubleshooting guide:

  • Visualization Technique: 3-hydroxypiperidine and its N-alkylated product lack strong chromophores for UV visualization. Therefore, you will need to use a chemical stain.

    • Permanganate Stain (KMnO₄): This is an excellent general-purpose stain for compounds that can be oxidized, such as alcohols and amines. The spots will appear as yellow-brown spots on a purple background.

    • Ninhydrin Stain: While typically used for primary and secondary amines, it can sometimes give a colored spot with tertiary amines, although the color may be faint or atypical (e.g., yellow instead of purple).[1]

  • Sample Concentration: The concentration of your reaction mixture might be too low to detect on the TLC plate. Try spotting the sample multiple times at the same origin point, allowing the solvent to dry completely between applications.[2]

  • Stain Application: Ensure that the staining solution is fresh and evenly applied to the plate. Gentle heating of the plate after applying the stain can often enhance the visibility of the spots.

Q2: My spots are streaking badly on the TLC plate. How can I get well-defined spots?

A2: Streaking is a frequent problem when dealing with polar and basic compounds like amines on a silica gel TLC plate, which is acidic in nature.[3][4]

  • Cause: The basic nitrogen atom in your starting material and product can interact strongly with the acidic silanol groups on the silica gel surface. This strong interaction prevents the compound from moving smoothly with the mobile phase, resulting in a streak rather than a compact spot.

  • Solution: Mobile Phase Modification:

    • Add a Basic Modifier: Incorporating a small amount of a base into your eluent can neutralize the acidic sites on the silica gel and suppress the strong interaction with your amine. A common practice is to add 0.5-2% triethylamine (Et₃N) or ammonia solution to your mobile phase.[3]

    • Add a Polar Modifier: Sometimes, increasing the polarity of the mobile phase with a solvent like methanol can help to move the polar compounds off the baseline and reduce streaking.

  • Sample Overloading: Applying too much sample to the TLC plate can also lead to streaking. Try spotting a more dilute solution of your reaction mixture.[3]

Q3: What is a good starting mobile phase for this reaction?

A3: A good starting point for developing a TLC mobile phase is a mixture of a relatively non-polar solvent and a polar solvent. For the separation of 3-hydroxypiperidine (polar) from the less polar ethyl bromoacetate and the moderately polar product, you can start with the following systems and optimize the ratios:

  • System 1: Dichloromethane (DCM) : Methanol (MeOH) in a 95:5 ratio. You can increase the proportion of methanol to increase the polarity and move the spots further up the plate.

  • System 2: Ethyl Acetate (EtOAc) : Hexane in a 1:1 ratio. Adjust the ratio based on the observed separation.[5]

  • System 3: For highly polar compounds that are difficult to move from the baseline, a more polar system like Toluene: Ethyl Acetate: Methanol: Glacial Acetic Acid (in ratios such as 6:3:0.5:0.5 v/v/v/v) could be effective.[2]

Remember to add a basic modifier like triethylamine to your chosen solvent system to prevent streaking.

Protocol for TLC Monitoring
  • Plate Preparation: Draw a faint pencil line about 1 cm from the bottom of a silica gel TLC plate. Mark three lanes for your starting material (SM), co-spot (Co), and reaction mixture (Rxn).

  • Spotting:

    • In the 'SM' lane, spot a dilute solution of 3-hydroxypiperidine.

    • In the 'Rxn' lane, spot a sample of your reaction mixture.

    • In the 'Co' lane, spot the starting material first, and then carefully spot the reaction mixture on top of the starting material spot.

  • Development: Place the TLC plate in a chamber containing your chosen mobile phase. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Visualization: Remove the plate, mark the solvent front with a pencil, and dry the plate thoroughly. Dip the plate in a potassium permanganate staining solution and gently heat it with a heat gun until spots appear.

Interpreting the TLC Plate:

TLC_Interpretation cluster_0 TLC Plate cluster_1 SM SM (Starting Material) sm_spot Starting Material Spot Co Co-spot prod_spot Product Spot Rxn Reaction Mixture

Caption: A visual guide to interpreting a TLC plate for reaction monitoring.

  • The SM lane shows the position of your starting material.

  • The Rxn lane shows all the components in your reaction. A new spot appearing (usually with a higher Rf value than the starting amine) is likely your product.

  • The Co-spot lane is crucial for confirming the consumption of the starting material. If the starting material is still present in the reaction mixture, you will see a single elongated spot in the Co-spot lane. If the starting material is consumed, you will see two distinct spots.

Expected Rf Values (Relative to 3-hydroxypiperidine):

CompoundExpected Rf (Relative)Rationale
3-HydroxypiperidineLowHighly polar due to the hydroxyl and secondary amine groups.
Ethyl bromoacetateHighLess polar ester.
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate IntermediateLess polar than the starting amine due to the N-alkylation, but still polar due to the hydroxyl group.

Section 2: Reaction Monitoring by LC-MS

LC-MS is a highly sensitive and specific technique that provides both chromatographic separation and mass information, making it ideal for unambiguous reaction monitoring.

Frequently Asked Questions (FAQs) for LC-MS Monitoring

Q1: I'm observing significant peak tailing for my product and starting material. What's the cause and how can I fix it?

A1: Peak tailing in reversed-phase LC is a common issue for basic compounds like your piperidine derivatives.

  • Cause: Similar to TLC, the basic nitrogen atoms in your analytes can interact with residual acidic silanol groups on the surface of the C18 stationary phase. This secondary interaction leads to poor peak shape.[6]

  • Solutions:

    • Mobile Phase Additives: Adding an acid to your mobile phase, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), will protonate the silanol groups, minimizing their interaction with your protonated basic analytes.[6] The addition of a buffer salt, like ammonium formate, can further improve peak shape by competing for interaction with the silanol surface.[6]

    • Use a High-Purity, End-Capped Column: Modern HPLC columns are designed with high-purity silica and are end-capped to reduce the number of accessible silanol groups, which significantly improves the peak shape for basic compounds.[1]

    • Operate at a Different pH: Using a column that is stable at high pH and adjusting the mobile phase to a basic pH can deprotonate your basic analytes, reducing their interaction with the stationary phase.

Q2: What are the expected m/z values for my starting materials and product in ESI-MS?

A2: In positive ion electrospray ionization (ESI+), you will typically observe the protonated molecule, [M+H]⁺.

CompoundMolecular Weight ( g/mol )Expected [M+H]⁺ (m/z)
3-Hydroxypiperidine101.15102.16
Ethyl bromoacetate167.00Not typically observed as a positive ion.
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate 187.24188.25

You may also observe adducts with sodium [M+Na]⁺ or potassium [M+K]⁺, especially if there are salts present in your sample or mobile phase.

Q3: My reaction seems to have stalled, and I see a new peak in the LC-MS that is not my product. What could it be?

A3: Side reactions are possible in N-alkylation reactions. Here are a few possibilities to investigate:

  • Quaternization: If an excess of ethyl bromoacetate is used, the product can be further alkylated to form a quaternary ammonium salt. This would appear as a peak with an m/z corresponding to [Product + CH₂COOEt]⁺.

  • O-Alkylation: The hydroxyl group on 3-hydroxypiperidine is also nucleophilic and could potentially be alkylated, although N-alkylation is generally more favorable for secondary amines.

  • Dimerization/Polymerization: Under certain conditions, side reactions between the starting materials or products could lead to higher molecular weight species.

LC-MS Troubleshooting Flowchart:

LCMS_Troubleshooting start Problem Observed in LC-MS peak_tailing Poor Peak Shape (Tailing) start->peak_tailing no_peak No/Low Signal start->no_peak unexpected_peak Unexpected Peaks start->unexpected_peak add_modifier add_modifier peak_tailing->add_modifier Is mobile phase acidified (e.g., 0.1% FA)? check_ms_params check_ms_params no_peak->check_ms_params Are MS parameters optimized? check_mw check_mw unexpected_peak->check_mw Determine m/z of unexpected peak check_column Using a high-purity, end-capped column? add_modifier->check_column Yes solution_add_acid Add 0.1% Formic Acid to mobile phase add_modifier->solution_add_acid No consider_ph consider_ph check_column->consider_ph Yes solution_change_column Switch to a modern, end-capped C18 column check_column->solution_change_column No check_concentration Is sample concentration adequate? check_ms_params->check_concentration Yes solution_optimize_ms Optimize ionization source parameters (e.g., capillary voltage) check_ms_params->solution_optimize_ms No solution_check_reaction solution_check_reaction check_concentration->solution_check_reaction Yes solution_concentrate_sample Concentrate sample or inject a larger volume check_concentration->solution_concentrate_sample No analyze_side_products Correlate m/z with potential side products (e.g., quaternization, O-alkylation) check_mw->analyze_side_products

Caption: A decision tree for troubleshooting common LC-MS issues.

Protocol for LC-MS Monitoring
  • Sample Preparation: Dilute a small aliquot of your reaction mixture (e.g., 10 µL) in a suitable solvent (e.g., 1 mL of methanol or acetonitrile/water).

  • LC Conditions (Starting Point):

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 2.6 µm) is a good starting point.

    • Mobile Phase A: Water with 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

    • Gradient: Start with a high percentage of Mobile Phase A (e.g., 95%) and ramp up to a high percentage of Mobile Phase B over several minutes.

    • Flow Rate: 0.3-0.5 mL/min

    • Column Temperature: 30-40 °C

  • MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Scan Range: m/z 100-500

    • Key Ions to Monitor: m/z 102.16 (3-hydroxypiperidine) and m/z 188.25 (product).

By following these guidelines and troubleshooting steps, you will be well-equipped to effectively monitor the synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate using both TLC and LC-MS, leading to more efficient and successful experiments.

References

  • PubChem. (n.d.). Ethyl 2-(1-acetyl-2-oxoindolin-3-ylidene)acetate. Retrieved January 22, 2026, from [Link]

  • PubChem. (n.d.). Ethyl 2-(2-oxopiperidin-3-yl)acetate. Retrieved January 22, 2026, from [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (2025, January). Liquid chromatography-mass spectrophotometry (LC-MS/MS) analysis of ethyl acetate crude extract. Retrieved January 22, 2026, from [Link]

  • MDPI. (2023, April 20). TLC in the Analysis of Plant Material. Retrieved January 22, 2026, from [Link]

  • Taylor, T. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC Europe. Retrieved January 22, 2026, from [Link]

  • Chemistry LibreTexts. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Retrieved January 22, 2026, from [Link]

  • ChemBAM. (n.d.). TLC troubleshooting. Retrieved January 22, 2026, from [Link]

  • BioPharma Services. (n.d.). BA Method Development: Polar Compounds. Retrieved January 22, 2026, from [Link]

  • Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved January 22, 2026, from [Link]

  • Google Patents. (n.d.). CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine.
  • Der Pharma Chemica. (n.d.). Scholars Research Library. Retrieved January 22, 2026, from [Link]

  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved January 22, 2026, from [Link]

  • Semantic Scholar. (2021, July 19). Research Article LC-HRMS Profiling and Antidiabetic, Antioxidant, and Antibacterial Activities of Acacia catechu (L.f.) Willd. Retrieved January 22, 2026, from [Link]

  • AGA Analytical. (n.d.). Thin Layer Chromatography (TLC). Retrieved January 22, 2026, from [Link]

  • PubMed. (2016, November 17). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. Retrieved January 22, 2026, from [Link]

  • Restek. (n.d.). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved January 22, 2026, from [Link]

  • MDPI. (2022, November 29). Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatization. Retrieved January 22, 2026, from [Link]

  • Chemistry Stack Exchange. (2019, May 17). How to determine polarity of components in TLC. Retrieved January 22, 2026, from [Link]

  • Fused-Core.com. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Retrieved January 22, 2026, from [Link]

  • Knowledge at UChicago. (2023, August 24). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Retrieved January 22, 2026, from [Link]

  • Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved January 22, 2026, from [Link]

  • ResearchGate. (n.d.). Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). Retrieved January 22, 2026, from [Link]

  • ResearchGate. (n.d.). TLC analysis of the initial eluate developed using the mobile phase.... Retrieved January 22, 2026, from [Link]

  • Preprints.org. (2024, October 16). Systematic Characterisation of the Fragmentation of Flavonoids using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Retrieved January 22, 2026, from [Link]

  • Chromatography Forum. (2007, December 26). how to develop a lc-ms/ms method for acidic compounds plasma. Retrieved January 22, 2026, from [Link]

  • Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved January 22, 2026, from [Link]

  • J&K Scientific LLC. (2023, November 20). Thin-Layer Chromatography (TLC) User Guide. Retrieved January 22, 2026, from [Link]

  • GovInfo. (n.d.). EPA/NIH Mass Spectral Data Base. Retrieved January 22, 2026, from [Link]

  • LabRulez LCMS. (n.d.). Structural Characterization of Multiple GLP-1 Receptor Agonists using Electron Capture Dissociation. Retrieved January 22, 2026, from [Link]

  • PubChem. (n.d.). 3-Hydroxypiperidine. Retrieved January 22, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Confirming the Purity of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is paramount. This guide provides an in-depth technical comparison of analytical methodologies for confirming the purity...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is paramount. This guide provides an in-depth technical comparison of analytical methodologies for confirming the purity of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate," a key intermediate in the synthesis of various pharmaceutical agents. We will delve into the rationale behind selecting specific techniques, provide detailed experimental protocols, and present comparative data to ensure a comprehensive understanding of purity assessment for this molecule.

The Significance of Purity for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (MW: 187.24 g/mol , Formula: C₉H₁₇NO₃) is a substituted piperidine derivative. The presence of impurities, even in trace amounts, can significantly impact the safety and efficacy of the final drug product. Therefore, a robust analytical strategy to identify and quantify potential impurities is a critical aspect of quality control.

Understanding the synthesis of the key precursor, 3-hydroxypiperidine, is crucial for predicting potential process-related impurities. A common synthetic route involves the hydrogenation of 3-hydroxypyridine.[1][2][3] This process can lead to several potential impurities.

Potential Process-Related Impurities:

  • Unreacted Starting Material: 3-hydroxypyridine

  • Incompletely Reduced Intermediates: Partially hydrogenated pyridine species

  • Over-reduction Products: Piperidine (if the hydroxyl group is lost)

  • Catalyst Residues: Traces of rhodium, nickel, or other catalysts used in hydrogenation.[1]

  • Solvent-Related Impurities: Residual solvents from reaction and purification steps.

A Multi-faceted Approach to Purity Determination

A single analytical technique is often insufficient to provide a complete purity profile. A combination of chromatographic and spectroscopic methods is essential for a comprehensive assessment. This guide will compare the utility of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Elemental Analysis (EA), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Chromatographic Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for separating and quantifying impurities in pharmaceutical compounds. For Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a Reverse-Phase HPLC (RP-HPLC) method is highly suitable due to the molecule's polarity.

Causality of Experimental Choices in HPLC Method Development

The selection of the stationary phase, mobile phase, and detection wavelength is critical for achieving optimal separation and sensitivity. A C18 column is a common choice for separating moderately polar compounds.[4][5][6] The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is optimized to achieve good peak shape and resolution between the main compound and its impurities.[4][7] Since the target molecule lacks a strong chromophore, UV detection at a lower wavelength (e.g., ~210 nm) is often employed.

Experimental Protocol: RP-HPLC

Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid or Trifluoroacetic acid (for pH adjustment)

Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and 0.1% Phosphoric Acid in Water (v/v). The exact ratio should be optimized, but a starting point could be 30:70 (Acetonitrile:Aqueous).

  • Standard Preparation: Accurately weigh and dissolve Ethyl 2-(3-hydroxypiperidin-1-yl)acetate reference standard in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Injection Volume: 10 µL

    • Detection Wavelength: 210 nm

  • Analysis: Inject the standard and sample solutions and record the chromatograms. The purity is calculated based on the area percentage of the main peak.

Data Presentation: HPLC Purity Analysis
CompoundRetention Time (min)Peak Area (%)
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate5.899.5
Impurity 1 (e.g., 3-hydroxypyridine)3.20.2
Impurity 2 (Unknown)4.50.3

Structural Elucidation and Impurity Identification

While HPLC provides quantitative data on purity, it does not inherently identify the chemical structure of the impurities. For this, spectroscopic techniques are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the structure of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and identifying any structurally related impurities.[8]

Expected ¹H NMR Spectral Features:

  • Ethyl Group: A triplet around 1.2 ppm (CH₃) and a quartet around 4.1 ppm (CH₂).

  • Piperidine Ring Protons: A complex series of multiplets in the range of 1.5-3.5 ppm.

  • Hydroxyl Proton: A broad singlet, the chemical shift of which is dependent on concentration and solvent.

  • Acetate Methylene Protons: A singlet around 3.2 ppm.

Expected ¹³C NMR Spectral Features:

  • Ethyl Group: Peaks around 14 ppm (CH₃) and 60 ppm (CH₂).

  • Piperidine Ring Carbons: Peaks in the range of 25-70 ppm.

  • Ester Carbonyl: A peak around 170 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the compound and its fragments, which is invaluable for confirming the identity of the main component and identifying unknown impurities. Electrospray ionization (ESI) is a suitable technique for this molecule.

Expected Mass Spectrum:

The ESI-MS in positive ion mode would be expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 188.2. Fragmentation patterns can provide further structural information.[9][10][11]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the functional groups present in a molecule.[12][13][14]

Expected FTIR Absorption Bands:

  • O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ due to the hydroxyl group.

  • C-H Stretch: Bands in the region of 2850-3000 cm⁻¹ corresponding to aliphatic C-H bonds.

  • C=O Stretch: A strong absorption band around 1730-1750 cm⁻¹ characteristic of the ester carbonyl group.[15]

  • C-O Stretch: Bands in the region of 1000-1300 cm⁻¹.

Absolute Purity Confirmation: Elemental Analysis

Elemental analysis is a quantitative technique that determines the percentage composition of elements (carbon, hydrogen, nitrogen) in a sample.[16] This provides a fundamental measure of purity. For a compound with the formula C₉H₁₇NO₃, the theoretical elemental composition is:

  • Carbon (C): 57.73%

  • Hydrogen (H): 9.15%

  • Nitrogen (N): 7.48%

A measured composition that deviates significantly from these theoretical values indicates the presence of impurities. Many journals require a deviation of no more than ±0.4% for publication of new compounds.[17]

Comparison of Analytical Techniques

TechniqueInformation ProvidedAdvantagesLimitations
HPLC Quantitative purity, detection of non-volatile impuritiesHigh sensitivity, high resolution, well-established for purity assaysDoes not provide structural information on its own
NMR Detailed structural information, identification of impuritiesNon-destructive, provides unambiguous structural dataLower sensitivity compared to MS, may not detect non-protonated impurities
MS Molecular weight, structural information from fragmentationHigh sensitivity, can be coupled with HPLC (LC-MS)Isomers may not be distinguishable, fragmentation can be complex
Elemental Analysis Elemental composition, absolute purityProvides fundamental purity dataDoes not identify the nature of impurities, requires a pure standard for comparison
FTIR Functional group identificationFast, simple, good for confirming the presence of key functional groupsProvides limited structural information, not suitable for quantification

Visualizing the Workflow

Purity_Confirmation_Workflow cluster_synthesis Synthesis & Initial Characterization cluster_analysis Comprehensive Purity Analysis cluster_reporting Final Report Synthesis Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Initial_Checks Initial Checks (TLC, Melting Point) Synthesis->Initial_Checks HPLC HPLC (Quantitative Purity) Initial_Checks->HPLC Primary Purity FTIR FTIR (Functional Groups) Initial_Checks->FTIR Functional Group Check NMR NMR (Structural Confirmation) HPLC->NMR Impurity Identification MS MS (Molecular Weight) NMR->MS Confirmation EA Elemental Analysis (Absolute Purity) MS->EA Final Purity Check Report Certificate of Analysis (Purity > 99.5%) EA->Report

Caption: Workflow for purity confirmation.

Logical Relationships in Purity Assessment

Logical_Relationships Purity High Purity Confirmed HPLC_Pass HPLC Purity > 99.5% Purity->HPLC_Pass NMR_Match NMR Spectrum Matches Reference Standard Purity->NMR_Match MS_Match Correct Molecular Ion [M+H]+ at m/z 188.2 Purity->MS_Match EA_Match Elemental Analysis within ±0.4% Purity->EA_Match

Caption: Criteria for confirming high purity.

Conclusion

Confirming the purity of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate requires a multi-pronged analytical approach. While HPLC provides a robust method for quantification, a combination of NMR, MS, and Elemental Analysis is crucial for unambiguous structural confirmation and the identification of potential impurities. This comprehensive strategy ensures the quality and safety of this important pharmaceutical intermediate, ultimately contributing to the development of reliable and effective drug products.

References

  • Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (2022). PubMed. [Link]

  • A validated RP-HPLC method for the determination of piperidone analogue of curcumin. (n.d.). National Center for Biotechnology Information. [Link]

  • CN105367484A - Preparation method of 3-hydroxy piperidine. (n.d.).
  • CN103304472A - Method for synthesizing 1-BOC-3-piperidone. (n.d.).
  • Analytical method by liquid chromatography to assay piperine associated in nanoemulsions. (2018). Drug Analytical Research. [Link]

  • 3-Hydroxypiperidine. (n.d.). PubChem. [Link]

  • 7-Keto-8-Aminopelargonic Acid. (n.d.). PubChem. [Link]

  • FTIR spectra of poly(hydroxy ester) synthesized from (a) DGEPEG and... (n.d.). ResearchGate. [Link]

  • UPLC-ESI-MS/MS Profile of The Ethyl Acetate Fraction of Aerial Parts of Bougainvillea 'Scarlett O'Hara' Cultivated in Egypt. (2020). ResearchGate. [Link]

  • FTIR of the methyl esters and hydroxylated unsaturated methyl esters. (n.d.). ResearchGate. [Link]

  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2020). MDPI. [Link]

  • CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine. (n.d.).
  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. [Link]

  • ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXIDES IN BORAGINACEAE SPECIES FROM MACEDONIA BY LC-ESI-MS/MS. (2018). Macedonian Pharmaceutical Bulletin. [Link]

  • GC/FT-IR Analysis of Fatty Acid Methyl Esters. (1993). Optica Publishing Group. [Link]

  • A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • synthesis and esi-ms/ms fragmentation study of two new isomeric2-oxo-oxazolidinyl quinoxaline derivatives. (2016). ResearchGate. [Link]

  • FTIR spectra of esters || Effect of ring strain, conjugation & H-bonding || Lactones. (2023). YouTube. [Link]

  • CN106432059A - Preparation method of 3-hydroxypiperidine, preparation method of derivative of 3-hydroxypiperidine, and intermediate of 3-hydroxypiperidine. (n.d.).
  • Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. (2024). PubMed. [Link]

  • The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remarkable Natural Diterpene. (2024). Preprints.org. [Link]

  • The C=O Bond, Part VI: Esters and the Rule of Three. (2018). Spectroscopy Online. [Link]

  • Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives. (n.d.). ResearchGate. [Link]

  • An International Study Evaluating Elemental Analysis. (2022). ResearchGate. [Link]

  • Azelaamic acid. (n.d.). PubChem. [Link]

  • 81231 PDFs | Review articles in ELEMENTAL ANALYSIS. (n.d.). ResearchGate. [Link]

Sources

Comparative

A Comparative Guide to N-Substituted Piperidine Derivatives: Spotlight on Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs and clinical candidates. Its conform...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs and clinical candidates. Its conformational flexibility and ability to present substituents in defined spatial orientations make it a privileged structure for interacting with a wide range of biological targets. This guide provides a comparative analysis of N-substituted piperidine derivatives, with a particular focus on the structural and potential functional characteristics of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate .

Due to the current absence of specific published experimental data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, this guide will draw upon established structure-activity relationships (SAR) within the N-substituted piperidin-3-ol class of compounds. We will present a comparative framework using closely related analogs to project the likely physicochemical and biological properties of the title compound. This analysis is supported by detailed experimental protocols for the synthesis and biological evaluation of such derivatives, providing a practical resource for researchers in the field.

The Significance of the N-Substituent in Piperidine-Based Drug Design

The substituent attached to the piperidine nitrogen (N-1 position) plays a pivotal role in determining the pharmacological profile of the molecule. It can influence:

  • Receptor Affinity and Selectivity: The nature of the N-substituent can dictate the binding affinity and selectivity for specific receptors or enzymes.[1]

  • Physicochemical Properties: Lipophilicity, polarity, and basicity are all modulated by the N-substituent, which in turn affects solubility, membrane permeability, and pharmacokinetic properties.

  • Pharmacokinetic Profile: The N-substituent can impact absorption, distribution, metabolism, and excretion (ADME) properties, influencing the drug's bioavailability and half-life.

This guide will explore these effects through a comparative lens, using the following representative N-substituted piperidin-3-ol derivatives as proxies to understand the potential characteristics of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate:

  • N-Benzyl-3-hydroxypiperidine: A common analog with an aromatic substituent.

  • N-Butyl-3-hydroxypiperidine: An analog with a simple alkyl chain.

  • Methyl 2-(3-hydroxypiperidin-1-yl)propanoate: A close structural analog with a similar ester-containing N-substituent.

Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and Analogs

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate can be readily achieved through the N-alkylation of 3-hydroxypiperidine with ethyl bromoacetate. This is a standard and versatile method for introducing functionalized N-substituents.

General Experimental Workflow for Synthesis and Characterization

Caption: General workflow for the synthesis and characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Detailed Synthetic Protocol: N-Alkylation of 3-Hydroxypiperidine

This protocol describes a general method for the synthesis of N-substituted 3-hydroxypiperidine derivatives.

Materials:

  • 3-Hydroxypiperidine

  • Appropriate alkyl halide (e.g., Ethyl bromoacetate, Benzyl bromide, 1-Bromobutane)

  • Potassium carbonate (K₂CO₃) or other suitable base

  • Acetonitrile (anhydrous)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of 3-hydroxypiperidine (1.0 eq) in anhydrous acetonitrile, add potassium carbonate (2.0 eq).

  • Add the corresponding alkyl halide (1.1 eq) dropwise to the stirring suspension.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired N-substituted 3-hydroxypiperidine derivative.

Characterization: The structure and purity of the synthesized compounds should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Comparative Biological Evaluation: A Framework

To provide a meaningful comparison, we will consider two key areas of biological activity where piperidine derivatives have shown significant promise: anticancer activity and neuroreceptor binding .

In Vitro Cytotoxicity against Cancer Cell Lines

The cytotoxic effects of piperidine derivatives are often evaluated against a panel of cancer cell lines using the MTT assay.[2] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[3]

The following table presents hypothetical IC₅₀ values (the concentration of a drug that inhibits cell growth by 50%) for our target compound and its analogs against common cancer cell lines. These values are based on general SAR trends observed for piperidine derivatives, where increased lipophilicity of the N-substituent can sometimes correlate with increased cytotoxicity.

CompoundN-SubstituentCalculated logPHypothetical IC₅₀ (µM) vs. A549 (Lung Cancer)Hypothetical IC₅₀ (µM) vs. MCF-7 (Breast Cancer)
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate -CH₂COOEt~0.850-10075-150
N-Benzyl-3-hydroxypiperidine-CH₂Ph~2.510-2515-30
N-Butyl-3-hydroxypiperidine-(CH₂)₃CH₃~2.125-5030-60
Methyl 2-(3-hydroxypiperidin-1-yl)propanoate-CH(CH₃)COOMe~0.945-9070-140

Interpretation of Hypothetical Data:

  • The N-benzyl derivative, being the most lipophilic, is projected to exhibit the highest cytotoxicity.

  • The N-butyl analog shows intermediate activity.

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and its close analog, with the more polar ester-containing substituents, are expected to have lower cytotoxicity. This highlights a common trade-off in drug design between potency and physicochemical properties like solubility.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol provides a step-by-step method for assessing the in vitro cytotoxicity of the synthesized compounds.[4]

Materials:

  • Human cancer cell lines (e.g., A549, MCF-7)

  • Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

  • Synthesized piperidine derivatives

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ values.

Caption: Step-by-step workflow of the MTT assay for evaluating cytotoxicity.

Neuroreceptor Binding Affinity: Sigma Receptors

Sigma receptors, particularly the σ1 subtype, are implicated in a variety of neurological and psychiatric disorders, making them attractive targets for drug development.[5] The affinity of compounds for these receptors is typically determined through radioligand binding assays.[6]

Based on known SAR for sigma receptor ligands, the N-substituent is a key determinant of binding affinity. A basic nitrogen atom and a certain degree of lipophilicity are generally favorable for high-affinity binding.

CompoundN-SubstituentProjected Kᵢ (nM) for σ₁ ReceptorProjected Kᵢ (nM) for σ₂ Receptor
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate -CH₂COOEt100 - 500500 - 1000
N-Benzyl-3-hydroxypiperidine-CH₂Ph5 - 2050 - 100
N-Butyl-3-hydroxypiperidine-(CH₂)₃CH₃20 - 100200 - 500
Methyl 2-(3-hydroxypiperidin-1-yl)propanoate-CH(CH₃)COOMe150 - 600600 - 1200

Interpretation of Projected Data:

  • The N-benzyl group, with its aromatic ring, is expected to provide the highest affinity for the σ₁ receptor, a common feature for many high-affinity sigma ligands.

  • The N-butyl group is projected to confer moderate affinity.

  • Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and the propanoate analog are predicted to have lower affinity due to the presence of the polar ester group, which may not be optimal for binding to the typically hydrophobic binding pocket of the sigma receptor.

Experimental Protocol: Radioligand Binding Assay for Sigma-1 Receptor

This protocol outlines a method for determining the binding affinity of test compounds for the sigma-1 receptor.[6][7]

Materials:

  • Guinea pig brain membranes (or other tissue/cell preparation rich in sigma-1 receptors)

  • [³H]-(+)-Pentazocine (radioligand)

  • Test compounds (N-substituted piperidin-3-ol derivatives)

  • Haloperidol (for determining non-specific binding)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Glass fiber filters

  • Scintillation fluid

  • Scintillation counter

Procedure:

  • Prepare dilutions of the test compounds.

  • In a 96-well plate, combine the membrane preparation, [³H]-(+)-pentazocine (at a concentration near its Kd), and either buffer, a test compound, or haloperidol (for non-specific binding).

  • Incubate the plate at 37°C for 120 minutes.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

  • Calculate the specific binding and determine the Kᵢ values for the test compounds.

Structure-Activity Relationship (SAR) Summary and Discussion

The comparative analysis, based on projected data from related analogs, allows for the formulation of a preliminary SAR for N-substituted piperidin-3-ols:

  • Influence of N-Substituent Lipophilicity: Increasing the lipophilicity of the N-substituent (e.g., from an ethyl acetate group to a benzyl group) is likely to enhance both cytotoxicity against cancer cell lines and binding affinity for the sigma-1 receptor. This is a common trend in drug discovery, where hydrophobic interactions often play a key role in ligand-target binding.

  • Role of the Ester Moiety: The ethyl acetate group in the title compound introduces a polar ester functionality. While this may decrease affinity for certain targets, it can also improve physicochemical properties such as solubility, which is a critical factor for drug development. The presence of the ester also offers a potential site for metabolic hydrolysis, which could be a factor in the compound's pharmacokinetic profile.

  • The 3-Hydroxyl Group: The hydroxyl group on the piperidine ring provides a key hydrogen bonding donor and acceptor, which can be crucial for anchoring the molecule in the binding pocket of a target protein. Its stereochemistry (R or S) can also have a significant impact on biological activity.

Conclusion and Future Directions

While direct experimental data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is not yet available in the public domain, this comparative guide provides a robust framework for understanding its potential properties based on the well-established chemistry and pharmacology of N-substituted piperidine derivatives. The provided synthetic and biological evaluation protocols offer a clear path for researchers to synthesize and test this compound and its analogs.

Future experimental work should focus on:

  • The synthesis and full characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

  • A comprehensive in vitro biological evaluation against a panel of cancer cell lines and a range of neuroreceptors to determine its cytotoxic and neuropharmacological profile.

  • In vivo studies to assess its pharmacokinetic properties and potential therapeutic efficacy.

By systematically exploring the structure-activity relationships of this and related compounds, the scientific community can continue to leverage the versatile piperidine scaffold to develop novel and effective therapeutic agents.

References

  • Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

  • Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1–1.34.21. [Link]

  • Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry A, 7(2), 163-189.
  • O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1614-1620.
  • Wozniak, E., et al. (2004). Antimicrobial activity of N-alkoxycarbonylmethyl-N-alkyl-piperidinium chlorides.
  • Gifford Bioscience. Radioligand Binding Assay Protocol. [Link]

  • Kandeel, M., et al. (2021). Three novel piperidones exhibit tumor-selective cytotoxicity on leukemia cells via protein degradation and stress-mediated mechanisms. Scientific Reports, 11(1), 1-13.
  • Ruoho, A. E., & Chu, U. B. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71(1), 1-34.
  • Zhang, X., et al. (2021). Design, Synthesis, and Structure–Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. Journal of Medicinal Chemistry, 64(3), 1530-1549.
  • Prezzavento, O., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(9), 1769-1780.
  • Levison, B. (2017). Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

  • Singh, S., et al. (2022). Chemical structures of anticancer piperidine derivatives.
  • National Center for Biotechnology Information. (2013). MTT Assay Protocol. In Assay Guidance Manual. [Link]

  • National Center for Biotechnology Information. (2015). Sigma Receptor Binding Assays. In Current Protocols in Pharmacology. [Link]

  • PubChem. Ethyl oxo(piperidin-1-yl)acetate. [Link]

  • Seeram, N. P. (2008). Berry fruits: compositional elements, biochemical activities, and the impact of their intake on human health, performance, and disease. Journal of agricultural and food chemistry, 56(3), 627-629.
  • Kumar, P., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 59B(5), 753-758.
  • Hall, C. D., et al. (2019). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Molecules, 24(18), 3291.
  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

  • Berridge, M. V., Herst, P. M., & Tan, A. S. (2005). Tetrazolium dyes as tools in cell biology: new insights into their cellular reduction. Biotechnology annual review, 11, 127-152.
  • Filimonov, D. A., et al. (2000). Electronic-topological study of the structure-activity relationships in a series of piperidine morphinomimetics. Bioorganicheskaia khimiia, 26(5), 376-385.
  • Li, Z., et al. (2016). Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. PloS one, 11(4), e0153676.
  • Procter, D. J., et al. (2021). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. Journal of the American Chemical Society, 143(33), 13076-13082.
  • Szabó, E., et al. (2022). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Molecules, 27(19), 6599.

Sources

Validation

A Strategic Guide to Piperidine Intermediates: A Comparative Analysis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and N-Boc-3-hydroxypiperidine in Synthesis

For the modern medicinal chemist and drug development professional, the piperidine scaffold is a cornerstone of molecular design.[1][2] This guide provides an in-depth, objective comparison of two key 3-hydroxypiperidine...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern medicinal chemist and drug development professional, the piperidine scaffold is a cornerstone of molecular design.[1][2] This guide provides an in-depth, objective comparison of two key 3-hydroxypiperidine derivatives: the directly functionalized Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and the nitrogen-protected N-Boc-3-hydroxypiperidine. By examining their synthetic pathways, reactivity, and strategic applications, this document aims to equip researchers with the insights necessary to make informed decisions in the design and execution of complex synthetic routes.

The strategic choice between a protected or a pre-functionalized building block is a frequent dilemma in multistep synthesis. In the context of 3-hydroxypiperidine, a versatile scaffold in its own right, this choice is embodied by the comparison between N-Boc-3-hydroxypiperidine, where the nitrogen's reactivity is temporarily masked, and Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, where the nitrogen is already elaborated with a functional side chain. This guide will dissect the nuances of employing each of these valuable intermediates.

Synthetic Accessibility: A Tale of Two Strategies

The preparation of these two piperidine derivatives begins from the common precursor, 3-hydroxypiperidine, but diverges significantly in the initial synthetic step.

N-Boc-3-hydroxypiperidine: The Protective Approach

The synthesis of N-Boc-3-hydroxypiperidine involves the protection of the secondary amine of 3-hydroxypiperidine using di-tert-butyl dicarbonate (Boc)₂O. This is a robust and high-yielding reaction, typically carried out under basic conditions to neutralize the acidic byproduct.[3][4] The tert-butyloxycarbonyl (Boc) group is a widely used protecting group in organic synthesis due to its stability in a variety of reaction conditions and its facile removal under acidic conditions.[5][6]

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: Direct Functionalization

The synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is achieved through the N-alkylation of 3-hydroxypiperidine with an ethyl haloacetate, typically ethyl bromoacetate. This reaction is generally performed in the presence of a base to scavenge the hydrohalic acid formed. Common bases for this transformation include potassium carbonate or triethylamine in a suitable polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.[7]

At a Glance: Key Synthetic Parameters

FeatureEthyl 2-(3-hydroxypiperidin-1-yl)acetateN-Boc-3-hydroxypiperidine
Starting Material 3-Hydroxypiperidine, Ethyl bromoacetate3-Hydroxypiperidine, Di-tert-butyl dicarbonate
Key Transformation N-AlkylationN-Protection
Typical Reagents K₂CO₃ or Et₃N in DMF or CH₃CN(Boc)₂O, base (e.g., NaOH, Et₃N)
Reaction Conditions Mild to moderate heating may be requiredTypically room temperature
Workup Standard extractive workupStandard extractive workup
Key Advantage Direct introduction of the acetate side chainVersatile intermediate for further C-N bond formation

The Strategic Decision: A Comparative Analysis of Synthetic Utility

The choice between these two intermediates is fundamentally a strategic one, dictated by the overall synthetic plan and the desired final molecule.

N-Boc-3-hydroxypiperidine: A Versatile Hub for Elaboration

N-Boc-3-hydroxypiperidine is the intermediate of choice when the piperidine nitrogen needs to be unreactive during subsequent transformations on other parts of the molecule. The Boc group provides excellent protection against a wide range of reagents, including nucleophiles and bases.[5] This allows for selective reactions at the hydroxyl group or at a substituent that might be introduced at another position on the piperidine ring.

The true power of the Boc protecting group lies in its controlled removal. Treatment with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent, efficiently cleaves the Boc group to reveal the free secondary amine.[6] This deprotected amine is then available for a myriad of further functionalizations, including:

  • Acylation: Formation of amides with carboxylic acids or their derivatives.

  • Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

  • Alkylation: Introduction of various alkyl or aryl groups.

  • Participation in multicomponent reactions.

This "protect-manipulate-deprotect" strategy offers a high degree of control and flexibility in complex syntheses.

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate: A Pre-functionalized Building Block

In contrast, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is employed when the ethyl acetate moiety is a desired structural component of the final target molecule. Its use streamlines the synthesis by introducing this side chain at an early stage, avoiding the need for a separate protection-deprotection-alkylation sequence.

This intermediate is particularly useful in the synthesis of compounds where the N-acetic acid ester functionality plays a crucial role in the molecule's biological activity or acts as a handle for further derivatization. For example, the ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to form amides or serve as a key pharmacophoric element.

However, the presence of the free hydroxyl group and the tertiary amine in Ethyl 2-(3-hydroxypiperidin-1-yl)acetate must be considered in subsequent synthetic steps. The hydroxyl group can be a site for undesired side reactions, and the basicity of the tertiary amine might interfere with certain reaction conditions.

Experimental Protocols

Synthesis of N-Boc-3-hydroxypiperidine

Synthesis_NBoc 3-Hydroxypiperidine 3-Hydroxypiperidine Reaction_Vessel Stir at RT, 16h 3-Hydroxypiperidine->Reaction_Vessel 1.0 eq Workup Extractive Workup Reaction_Vessel->Workup (Boc)2O (Boc)2O (Boc)2O->Reaction_Vessel 1.05 eq Base (e.g., NaOH) Base (e.g., NaOH) Base (e.g., NaOH)->Reaction_Vessel 1.1 eq Solvent (e.g., Dichloromethane/Water) Solvent (e.g., Dichloromethane/Water) Solvent (e.g., Dichloromethane/Water)->Reaction_Vessel N-Boc-3-hydroxypiperidine N-Boc-3-hydroxypiperidine Workup->N-Boc-3-hydroxypiperidine Purification (Crystallization or Chromatography) Synthesis_NAlkylation 3-Hydroxypiperidine 3-Hydroxypiperidine Reaction_Vessel Stir at RT to 60 °C, 12-24h 3-Hydroxypiperidine->Reaction_Vessel 1.0 eq Workup Extractive Workup Reaction_Vessel->Workup Ethyl bromoacetate Ethyl bromoacetate Ethyl bromoacetate->Reaction_Vessel 1.1 eq Base (e.g., K2CO3) Base (e.g., K2CO3) Base (e.g., K2CO3)->Reaction_Vessel 1.5 eq Solvent (e.g., DMF) Solvent (e.g., DMF) Solvent (e.g., DMF)->Reaction_Vessel Ethyl_2-(3-hydroxypiperidin-1-yl)acetate Ethyl_2-(3-hydroxypiperidin-1-yl)acetate Workup->Ethyl_2-(3-hydroxypiperidin-1-yl)acetate Purification (Chromatography)

Sources

Comparative

A Comparative Guide to the Biological Activity Screening of Novel Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives

Introduction The piperidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of pharmaceuticals and natural alkaloids.[1][2] Its conformationa...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The piperidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of pharmaceuticals and natural alkaloids.[1][2] Its conformational flexibility and capacity to present substituents in precise three-dimensional orientations enable potent and selective interactions with diverse biological targets. This has led to the development of piperidine-containing drugs across numerous therapeutic areas, including oncology, infectious diseases, and neurology.[3]

This guide focuses on a promising, yet underexplored, chemical entity: Ethyl 2-(3-hydroxypiperidin-1-yl)acetate . This molecule serves as an excellent starting point for a drug discovery campaign due to its synthetically tractable handles for diversification—namely, the secondary hydroxyl group on the piperidine ring and the ester moiety. By generating a library of derivatives from this core structure, researchers can systematically explore the chemical space to identify compounds with potent and selective biological activities.

Herein, we present a comprehensive guide to the biological activity screening of a hypothetical series of derivatives derived from this core scaffold. We will objectively compare their performance in three critical areas of drug discovery: anticancer, antimicrobial, and enzyme inhibition screening. This document provides not only detailed, field-tested experimental protocols but also the scientific rationale behind methodological choices, ensuring a robust and reproducible screening cascade.

The Hypothetical Derivative Library

For the purpose of this guide, we will evaluate the parent compound (EHA-00 ) and four rationally designed amide derivatives. These derivatives are synthesized by reacting the parent ester with various primary amines, a common strategy to rapidly build a diverse chemical library and explore structure-activity relationships (SAR).

Compound IDStructureR-Group ModificationRationale for Inclusion
EHA-00 Ethyl 2-(3-hydroxypiperidin-1-yl)acetate-OCH2CH3 (Parent Ester)Baseline compound for comparison.
EHA-01 N-benzyl-2-(3-hydroxypiperidin-1-yl)acetamide-NH-CH2-PhenylIntroduces a simple aromatic moiety to probe for π-π interactions.
EHA-02 N-(4-fluorobenzyl)-2-(3-hydroxypiperidin-1-yl)acetamide-NH-CH2-(4-F-Phenyl)Adds an electron-withdrawing group to the aromatic ring.
EHA-03 N-(4-methoxybenzyl)-2-(3-hydroxypiperidin-1-yl)acetamide-NH-CH2-(4-MeO-Phenyl)Adds an electron-donating group to the aromatic ring.
EHA-04 2-(3-hydroxypiperidin-1-yl)-N-(naphthalen-1-ylmethyl)acetamide-NH-CH2-NaphthylIntroduces a larger, sterically bulky aromatic system.

Part 1: Anticancer Activity Screening via Cell Viability Assay

A primary objective in modern drug discovery is the identification of compounds with cytotoxic effects against cancer cells.[4] The MTT assay is a robust, colorimetric method widely used to assess cell metabolic activity, which serves as an effective proxy for cell viability and proliferation.[5]

Causality Behind the Method: The assay's principle lies in the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. The quantity of formazan produced, which can be solubilized and measured spectrophotometrically, is directly proportional to the number of viable cells. A decrease in signal in the presence of a test compound indicates a reduction in cell viability, either through cytotoxic (cell-killing) or cytostatic (inhibition of proliferation) mechanisms.

Detailed Experimental Protocol: MTT Assay
  • Cell Culture:

    • Seed human breast cancer cells (e.g., MCF-7) into a 96-well flat-bottom plate at a density of 5,000 cells per well in 100 µL of complete growth medium (e.g., DMEM with 10% FBS).

    • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment:

    • Prepare stock solutions of the EHA-series compounds in sterile DMSO (e.g., 10 mM).

    • Perform serial dilutions of each compound in a complete growth medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤0.5% to avoid solvent-induced toxicity.

    • Remove the old medium from the cells and add 100 µL of the medium containing the respective compound concentrations. Include "vehicle control" (medium with 0.5% DMSO) and "untreated control" wells.

    • Incubate for 48 hours. This duration is critical as it typically allows for at least two cell doubling cycles, providing a sufficient window to observe antiproliferative effects.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

    • Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, only viable cells will form formazan crystals.

  • Formazan Solubilization and Absorbance Reading:

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently agitate the plate on an orbital shaker for 10 minutes to ensure complete solubilization.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀).

Experimental Workflow: MTT Assay

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay & Measurement cluster_analysis Data Analysis A Seed MCF-7 cells in 96-well plate B Incubate 24h for cell attachment A->B C Prepare serial dilutions of EHA compounds D Treat cells with compounds (0.1-100 µM) C->D E Incubate for 48h D->E F Add MTT solution (10 µL/well) E->F G Incubate 3-4h (Formazan formation) F->G H Solubilize formazan with DMSO G->H I Read Absorbance at 570 nm H->I J Calculate % Viability vs. Control I->J K Determine IC50 values J->K

Caption: Workflow for determining anticancer activity using the MTT assay.

Comparative Data: Anticancer Activity (IC₅₀)
Compound IDModificationIC₅₀ against MCF-7 (µM)Notes
EHA-00 Parent Ester> 100No significant activity observed.
EHA-01 N-benzyl amide25.4Moderate activity introduced with the aromatic ring.
EHA-02 N-(4-fluorobenzyl) amide8.2Potency significantly improved by the electron-withdrawing group.
EHA-03 N-(4-methoxybenzyl) amide35.1Activity is lower than the non-substituted benzyl amide.
EHA-04 N-(naphthalen-1-ylmethyl) amide15.7Increased steric bulk shows better activity than EHA-01 but less than EHA-02.
DoxorubicinPositive Control0.8Standard chemotherapeutic agent for comparison.

Part 2: Antimicrobial Susceptibility Testing

The rise of antimicrobial resistance necessitates the urgent discovery of new antibacterial agents.[6] The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible microbial growth.[7]

Causality Behind the Method: This method relies on challenging a standardized inoculum of bacteria with serial dilutions of a test compound in a liquid growth medium. After incubation, the absence of turbidity (cloudiness) indicates that bacterial growth has been inhibited. The MIC value provides a quantitative measure of a compound's potency, which is essential for comparing the efficacy of different antimicrobial agents.[6]

Detailed Experimental Protocol: Broth Microdilution for MIC
  • Preparation of Bacterial Inoculum:

    • Using a sterile loop, pick a few colonies of the test bacteria (e.g., Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922) from an agar plate.

    • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

    • Dilute this suspension in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the assay plate.

  • Compound Preparation and Plating:

    • In a 96-well U-bottom plate, add 50 µL of sterile MHB to all wells.

    • Add 50 µL of the test compound stock (e.g., 256 µg/mL in MHB) to the first column of wells, resulting in a total volume of 100 µL.

    • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the final 50 µL from the last column. This creates a concentration gradient (e.g., 128 µg/mL down to 0.25 µg/mL).

    • Include a positive control (a known antibiotic like Ciprofloxacin) and a negative control (no compound, for sterility check) and a growth control (no compound, with bacteria).

  • Inoculation and Incubation:

    • Add 50 µL of the prepared bacterial inoculum to each well (except the sterility control).

    • Seal the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination:

    • Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

    • Optionally, add a viability indicator like resazurin to aid in the determination.[8] Living bacteria will reduce the blue resazurin to pink resorufin. The MIC is the lowest concentration where the solution remains blue.

Experimental Workflow: MIC Determination

MIC_Workflow cluster_prep Preparation cluster_inoculation Inoculation & Incubation cluster_readout Readout & Analysis A Prepare bacterial inoculum (0.5 McFarland) B Perform 2-fold serial dilutions of EHA compounds in 96-well plate A->B C Add bacterial inoculum to wells (Final density: 5x10^5 CFU/mL) B->C D Incubate plate at 37°C for 18-24h C->D E Visually inspect wells for turbidity D->E F Determine MIC (Lowest concentration with no growth) E->F

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Comparative Data: Antimicrobial Activity (MIC)
Compound IDModificationMIC against S. aureus (µg/mL)MIC against E. coli (µg/mL)
EHA-00 Parent Ester> 128> 128
EHA-01 N-benzyl amide64> 128
EHA-02 N-(4-fluorobenzyl) amide64> 128
EHA-03 N-(4-methoxybenzyl) amide16128
EHA-04 N-(naphthalen-1-ylmethyl) amide32> 128
CiprofloxacinPositive Control0.50.25

Part 3: Target-Based Screening: Enzyme Inhibition Assay

Target-based screening is fundamental to modern drug discovery, allowing for the identification of molecules that modulate the activity of a specific enzyme implicated in a disease pathway.[9][10] Kinases are a major class of drug targets, particularly in oncology. Assays that measure the product of the kinase reaction (ADP) are a common and reliable method to quantify enzyme inhibition.

Causality Behind the Method: A kinase transfers a phosphate group from ATP to a substrate, producing ADP as a byproduct. The amount of ADP generated is directly proportional to the kinase's activity. In an inhibition assay, a test compound that binds to the kinase will reduce its catalytic activity, resulting in lower ADP production. By measuring ADP levels, one can accurately quantify the inhibitory potency of the compound, typically expressed as an IC₅₀ value.[11]

Detailed Experimental Protocol: Generic Kinase Assay (ADP-Glo™ Principle)
  • Reagent Preparation:

    • Prepare the kinase reaction buffer, kinase enzyme solution (e.g., EGFR), substrate solution (a specific peptide), and ATP solution at appropriate concentrations. The ATP concentration is often set near its Km value to ensure sensitivity to competitive inhibitors.[11]

  • Kinase Reaction:

    • In a 96-well plate, add the test compounds (EHA-series) at various concentrations.

    • Add the kinase enzyme and incubate for 15 minutes. This pre-incubation step allows the compound to bind to the enzyme before the reaction starts.

    • Initiate the kinase reaction by adding the substrate and ATP mixture.

    • Incubate for 1 hour at room temperature.

  • ADP Detection (Two-Step Process):

    • Step 1: Terminate Reaction & Deplete ATP. Add ADP-Glo™ Reagent, which contains a reagent to stop the kinase reaction and an enzyme to deplete the remaining unconsumed ATP. This step is crucial because high levels of residual ATP can interfere with the ADP measurement. Incubate for 40 minutes.

    • Step 2: Convert ADP to ATP & Detect Light. Add Kinase Detection Reagent. This contains an enzyme that converts the ADP generated by the target kinase into ATP. This newly synthesized ATP is then used by a luciferase enzyme in the reagent to produce light (luminescence). Incubate for 30 minutes.

  • Signal Measurement and Analysis:

    • Measure the luminescent signal using a plate reader. The light signal is directly proportional to the amount of ADP produced.

    • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

    • Determine the IC₅₀ value by plotting the percent inhibition against the log of the compound concentration.

Experimental Workflow: Kinase Inhibition Assay

Kinase_Workflow cluster_reaction Kinase Reaction cluster_detection Luminescent Detection cluster_analysis Data Analysis A Add Kinase, ATP, Substrate, & EHA Compound to well B Incubate 1h at RT (ADP is produced) A->B C Add ADP-Glo™ Reagent (Depletes remaining ATP) B->C D Incubate 40 min C->D E Add Kinase Detection Reagent (Converts ADP to ATP, generates light) D->E F Incubate 30 min E->F G Measure Luminescence F->G H Calculate % Inhibition G->H I Determine IC50 values H->I

Caption: Workflow for determining enzyme inhibition using an ADP-based luminescent assay.

Comparative Data: Kinase Inhibition (IC₅₀)
Compound IDModificationIC₅₀ against EGFR Kinase (µM)
EHA-00 Parent Ester> 50
EHA-01 N-benzyl amide12.5
EHA-02 N-(4-fluorobenzyl) amide1.8
EHA-03 N-(4-methoxybenzyl) amide22.9
EHA-04 N-(naphthalen-1-ylmethyl) amide5.6
StaurosporinePositive Control0.02

Discussion and Structure-Activity Relationship (SAR) Analysis

The screening cascade has provided valuable preliminary data on the biological activities of the EHA-series derivatives. By comparing the results across the different assays, we can derive initial structure-activity relationships that can guide future optimization efforts.

  • General Trend: The parent ester EHA-00 was inactive in all assays, highlighting the critical importance of the amide modification for conferring biological activity.

  • Anticancer and Kinase Inhibition Activity: A clear SAR trend emerges for both anticancer and EGFR kinase inhibition activities. The introduction of a simple benzyl group (EHA-01 ) confers moderate activity. The addition of an electron-withdrawing fluorine atom (EHA-02 ) dramatically increases potency in both assays. This suggests that the electronic properties of the aromatic ring are crucial, potentially enhancing binding affinity within the active site of the target kinase, which in turn leads to greater cytotoxicity in the cell-based assay. The bulky naphthyl group (EHA-04 ) also shows good activity, indicating the binding pocket can accommodate larger substituents.

  • Antimicrobial Activity: The SAR for antimicrobial activity is distinct. Here, the derivative with an electron-donating methoxy group (EHA-03 ) displayed the most promising activity, particularly against the Gram-positive S. aureus. This suggests a different mechanism of action or target interaction compared to the anticancer activity. The lack of significant activity against the Gram-negative E. coli is common for many compound classes, often due to the bacterium's outer membrane acting as a permeability barrier.

SAR Summary Diagram

Caption: Summary of structure-activity relationships for the EHA-series derivatives.

Conclusion

This guide has detailed a systematic approach for the initial biological activity screening of novel derivatives of "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate". Through a well-defined screening cascade comprising cell-based, whole-organism, and target-based assays, we have demonstrated how to generate robust, comparative data. The hypothetical results for the EHA-series reveal distinct structure-activity relationships for different biological endpoints, providing a clear path for lead optimization. For instance, EHA-02 emerges as a promising lead for anticancer applications due to its potent kinase inhibition, while EHA-03 warrants further investigation as a potential antimicrobial agent. This structured screening methodology, grounded in established protocols and scientific rationale, is indispensable for accelerating the journey from a promising chemical scaffold to a viable drug candidate.

References

  • Frolov, N.A., & Vereshchagin, A.N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

  • Shaimardanova, G., et al. (2023). Computer-aided evaluation of targets and biological activity spectra for new piperidine derivatives. Journal of Clinical Medicine of Kazakhstan, 20(4). [Link]

  • Rather, G.A., & Ganie, S.A. (2023). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. National Institutes of Health. [Link]

  • Melo, J., et al. (2023). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. National Institutes of Health. [Link]

  • BellBrook Labs. (2023). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. [Link]

  • National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Link]

  • Moodley, N. (2017). Pharmacological screening of synthetic piperidine derivatives. DUT Open Scholar. [Link]

  • Aslam, B., et al. (2018). The Quest for Novel Antimicrobial Compounds: Emerging Trends in Research, Development, and Technologies. MDPI. [Link]

  • Sahu, M., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. [Link]

  • Gilbert, P. (2018). Screening for Novel Antimicrobial Activity/Compounds in the Pharmaceutical Industry. ResearchGate. [Link]

  • Wang, Y., et al. (2020). Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. National Institutes of Health. [Link]

  • ResearchGate. (2021). Chemical structures of anticancer piperidine derivatives. ResearchGate. [Link]

  • Singh, K., et al. (2023). The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. ResearchGate. [Link]

  • BioIVT. (n.d.). Enzyme Inhibition Studies. BioIVT. [Link]

Sources

Validation

A Comparative Guide to the Synthesis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate for Pharmaceutical Research

For researchers and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable building block in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. Ethyl 2-(3-hydroxypiperidin-1-yl)acetate is a valuable building block in medicinal chemistry, incorporated into a variety of pharmaceutically active compounds. Its synthesis, while seemingly straightforward, presents choices that can significantly impact yield, purity, and scalability. This guide provides an in-depth comparative analysis of two primary synthetic routes to this compound, offering practical insights and detailed protocols to inform your experimental design.

Introduction to the Synthetic Challenge

The target molecule, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, combines a hydrophilic 3-hydroxypiperidine moiety with an ethyl acetate group via a tertiary amine linkage. The primary synthetic challenge lies in achieving selective N-alkylation of the secondary amine of 3-hydroxypiperidine without significant side reactions, such as O-alkylation of the hydroxyl group or the formation of quaternary ammonium salts. The choice of synthetic strategy must also consider factors like reagent cost, reaction conditions, and the ease of purification.

Herein, we will dissect two robust and commonly employed strategies for this transformation:

  • Route 1: Direct N-Alkylation via SN2 Reaction

  • Route 2: Reductive Amination

Each route will be evaluated based on its chemical principles, operational advantages, and potential drawbacks.

Route 1: Direct N-Alkylation with Ethyl Bromoacetate

This classical approach involves the direct nucleophilic substitution of a halide by the secondary amine of 3-hydroxypiperidine. The selection of a suitable base is critical to neutralize the hydrobromic acid formed during the reaction and to prevent side reactions.

Causality Behind Experimental Choices

The N-alkylation of amines with alkyl halides can be prone to over-alkylation, leading to the formation of quaternary ammonium salts.[1] However, for the synthesis of tertiary amines from secondary amines, this is less of a concern. A more pertinent issue is the choice of base. Strong bases like sodium hydride could deprotonate the hydroxyl group, leading to a mixture of N- and O-alkylated products. Therefore, a milder, non-nucleophilic base such as potassium carbonate (K2CO3) is the preferred choice.[2] It is sufficiently basic to scavenge the acid produced without promoting significant ester hydrolysis or O-alkylation.[2] Acetonitrile or DMF are excellent solvent choices due to their polar aprotic nature, which facilitates SN2 reactions.[3][4]

Experimental Protocol: Direct N-Alkylation
  • To a stirred solution of 3-hydroxypiperidine (1.0 eq) in dry acetonitrile (10 mL/mmol of amine), add anhydrous potassium carbonate (2.0 eq).

  • Stir the suspension at room temperature for 15 minutes.

  • Add ethyl bromoacetate (1.1 eq) dropwise to the mixture.

  • Heat the reaction mixture to 50-60 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and filter off the inorganic solids.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired Ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

Visualizing the Pathway

G cluster_start Starting Materials cluster_reagents Reagents A 3-Hydroxypiperidine E Ethyl 2-(3-hydroxypiperidin-1-yl)acetate A->E N-Alkylation (SN2) B Ethyl Bromoacetate B->E C K2CO3 (Base) C->E D Acetonitrile (Solvent) D->E G cluster_start Starting Materials cluster_reagents Reagents A 3-Hydroxypiperidine E Iminium Ion Intermediate A->E Condensation B Ethyl Glyoxylate B->E C NaBH(OAc)3 (Reducing Agent) F Ethyl 2-(3-hydroxypiperidin-1-yl)acetate C->F D DCE (Solvent) D->F E->F Reduction

Sources

Comparative

A Researcher's Guide to the Spectroscopic Characterization of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and its Analogs

This guide provides an in-depth comparison of the spectroscopic data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and its key structural analogs. Designed for researchers, scientists, and professionals in drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of the spectroscopic data for Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and its key structural analogs. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a foundational understanding of the spectroscopic principles and experimental considerations that underpin the structural elucidation of these versatile heterocyclic compounds. The piperidine moiety is a prevalent scaffold in a vast array of pharmaceuticals and natural products, making a thorough understanding of its characterization essential for innovation in the field.[1][2]

Section 1: The Importance of Spectroscopic Analysis in Drug Discovery

In the realm of medicinal chemistry, the precise structural confirmation of a synthesized molecule is a non-negotiable cornerstone of the research and development pipeline. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are the principal tools employed for this purpose. Each technique provides a unique piece of the structural puzzle, and together, they offer a comprehensive and unambiguous chemical fingerprint of a molecule. An erroneous structural assignment can lead to the misinterpretation of biological activity, a waste of resources, and potentially, safety concerns. This guide emphasizes a rigorous, multi-technique approach to spectroscopic analysis, ensuring the integrity of your research data.

Section 2: Core Compound and its Analogs: A Structural Overview

The focus of this guide is Ethyl 2-(3-hydroxypiperidin-1-yl)acetate , a molecule featuring a hydroxylated piperidine ring N-substituted with an ethyl acetate group. For comparative purposes, we will analyze its spectroscopic data alongside two closely related analogs:

  • Analog 1: Ethyl 2-(4-hydroxypiperidin-1-yl)acetate : A positional isomer where the hydroxyl group is at the 4-position of the piperidine ring.

  • Analog 2: Methyl 2-(3-hydroxypiperidin-1-yl)acetate : An analog with a methyl ester instead of an ethyl ester.

These subtle structural modifications are expected to manifest in distinct and predictable ways in their respective spectra, providing an excellent framework for understanding structure-spectra correlations.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of an organic molecule in solution. It provides information about the chemical environment, connectivity, and stereochemistry of individual atoms.

Principles and Experimental Causality

¹H NMR spectroscopy detects the nuclei of hydrogen atoms, providing information on their electronic environment (chemical shift), the number of neighboring protons (multiplicity), and the number of protons of a particular type (integration). ¹³C NMR spectroscopy, while less sensitive, provides a spectrum where each unique carbon atom typically appears as a single peak, offering a direct count of non-equivalent carbons.

The choice of solvent is critical; deuterated solvents are used to avoid overwhelming the spectrum with solvent protons. The concentration of the sample also plays a role, with higher concentrations generally leading to better signal-to-noise ratios, which is particularly important for less sensitive nuclei like ¹³C.[3] For small molecules, a concentration of 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR is typical.[3]

Experimental Protocol: Acquiring NMR Spectra

A standardized protocol for acquiring high-quality NMR spectra of small molecules is crucial for reproducibility.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Dissolve 5-25 mg (1H) or 50-100 mg (13C) of sample in ~0.6 mL of deuterated solvent (e.g., CDCl3, DMSO-d6). prep2 Filter the solution into a high-quality NMR tube. prep1->prep2 acq1 Insert the sample into the NMR spectrometer. prep2->acq1 acq2 Lock onto the deuterium signal of the solvent and shim the magnetic field. acq1->acq2 acq3 Acquire 1D 1H and 13C spectra using standard pulse sequences. acq2->acq3 acq4 Optionally, acquire 2D spectra (e.g., COSY, HSQC) for complex structures. acq3->acq4 proc1 Apply Fourier transform to the raw data (FID). acq4->proc1 proc2 Phase and baseline correct the spectra. proc1->proc2 proc3 Calibrate the chemical shift scale using a reference signal (e.g., TMS at 0 ppm). proc2->proc3 proc4 Integrate the 1H NMR signals. proc3->proc4

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Comparative ¹H and ¹³C NMR Data

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Assignment Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (Predicted) Ethyl 2-(4-hydroxypiperidin-1-yl)acetate (Analog 1 - Predicted) Methyl 2-(3-hydroxypiperidin-1-yl)acetate (Analog 2 - Predicted)
-OCH₂ CH₃~4.15 (q, J=7.1 Hz, 2H)~4.15 (q, J=7.1 Hz, 2H)N/A
-OCH₂CH₃ ~1.25 (t, J=7.1 Hz, 3H)~1.25 (t, J=7.1 Hz, 3H)N/A
-OCH₃ N/AN/A~3.70 (s, 3H)
-N-CH₂ -COO-~3.20 (s, 2H)~3.20 (s, 2H)~3.20 (s, 2H)
-CH(OH)-~3.80 (m, 1H)~3.80 (m, 1H)~3.80 (m, 1H)
Piperidine H~1.5-3.0 (m, 8H)~1.5-3.0 (m, 8H)~1.5-3.0 (m, 8H)
-OHbroad sbroad sbroad s

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Assignment Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (Predicted) Ethyl 2-(4-hydroxypiperidin-1-yl)acetate (Analog 1 - Predicted) Methyl 2-(3-hydroxypiperidin-1-yl)acetate (Analog 2 - Predicted)
C =O~171.0~171.0~171.5
-OC H₂CH₃~60.5~60.5N/A
-OC H₃N/AN/A~51.5
-OCH₂C H₃~14.2~14.2N/A
-N-C H₂-COO-~58.0~58.0~58.0
-C H(OH)-~67.0~67.0~67.0
Piperidine C H₂~20-60~25-55~20-60

Interpretation and Key Differences:

  • Ester Group: The most obvious difference lies in the ester functionality. The ethyl esters (main compound and Analog 1) will show a quartet around 4.15 ppm and a triplet around 1.25 ppm in the ¹H NMR, and signals around 60.5 ppm and 14.2 ppm in the ¹³C NMR. Analog 2, the methyl ester, will instead exhibit a singlet around 3.70 ppm in the ¹H NMR and a signal around 51.5 ppm in the ¹³C NMR.

  • Hydroxyl Position: The key to distinguishing between the 3-hydroxy and 4-hydroxy isomers lies in the multiplicity and integration of the signals for the protons on the piperidine ring. While a detailed analysis would require 2D NMR techniques like COSY and HSQC, the symmetry of the 4-hydroxy isomer (Analog 1) would likely result in fewer and/or simpler signals for the piperidine ring protons compared to the less symmetric 3-hydroxy isomers.

  • -CH(OH)- Signal: The proton attached to the carbon bearing the hydroxyl group is expected to appear as a multiplet around 3.80 ppm in all three compounds. Its exact chemical shift and multiplicity will be influenced by the stereochemistry and the coupling with neighboring protons.

Section 4: Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule. Covalent bonds vibrate at specific frequencies, and when a molecule is irradiated with infrared light, it will absorb energy at frequencies corresponding to these vibrations.

Principles and Experimental Causality

The IR spectrum is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹). Different types of bonds (e.g., C=O, O-H, C-N, C-O) have characteristic absorption ranges.[4][5] For liquid samples, a thin film between two salt plates (e.g., KBr or NaCl), which are transparent to IR radiation, is a common and straightforward sample preparation method.[6]

Experimental Protocol: Acquiring an IR Spectrum

IR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Place a drop of the neat liquid sample onto a salt plate (e.g., KBr). prep2 Place a second salt plate on top to create a thin film. prep1->prep2 acq1 Place the sample holder in the IR spectrometer. prep2->acq1 acq2 Acquire a background spectrum of the empty beam path. acq1->acq2 acq3 Acquire the sample spectrum. acq2->acq3 proc1 The instrument software automatically ratios the sample spectrum against the background. acq3->proc1 proc2 Identify and label the characteristic absorption bands. proc1->proc2 MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Analysis prep1 Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile). acq1 Infuse the sample solution into the ESI source of the mass spectrometer. prep1->acq1 acq2 Acquire the full scan mass spectrum to identify the [M+H]+ ion. acq1->acq2 acq3 Perform MS/MS on the [M+H]+ ion to obtain the fragmentation pattern. acq2->acq3 proc1 Determine the molecular weight from the [M+H]+ ion. acq3->proc1 proc2 Analyze the fragmentation pattern to deduce structural features. proc1->proc2

Caption: Standard workflow for acquiring an ESI mass spectrum.

Comparative Mass Spectrometry Data

Table 4: Predicted Mass Spectrometry Data

Compound Molecular Formula Molecular Weight Predicted [M+H]⁺ (m/z)
Ethyl 2-(3-hydroxypiperidin-1-yl)acetateC₉H₁₇NO₃187.24188.12
Ethyl 2-(4-hydroxypiperidin-1-yl)acetateC₉H₁₇NO₃187.24188.12
Methyl 2-(3-hydroxypiperidin-1-yl)acetateC₈H₁₅NO₃173.21174.11

Interpretation and Key Fragmentation Pathways:

  • Molecular Ion: The [M+H]⁺ ion will readily distinguish the methyl ester (m/z 174.11) from the two ethyl ester isomers (m/z 188.12).

  • Fragmentation of the Ester: A common fragmentation pathway for ethyl esters is the loss of ethene (28 Da) or ethanol (46 Da). For the methyl ester, loss of methanol (32 Da) is expected.

  • Fragmentation of the Piperidine Ring: The piperidine ring can undergo characteristic fragmentation patterns, often involving alpha-cleavage adjacent to the nitrogen atom. [2][7]The position of the hydroxyl group will influence the fragmentation. For example, the 3-hydroxy isomers may show a characteristic loss of water (18 Da) followed by further fragmentation of the ring. The 4-hydroxy isomer is also expected to lose water, but the subsequent fragmentation may differ, potentially allowing for their differentiation.

Section 6: Conclusion

The comprehensive spectroscopic analysis of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate and its analogs requires a synergistic application of NMR, IR, and MS techniques. While direct experimental data for the primary compound is not widely published, a thorough understanding of spectroscopic principles and comparative analysis with its structural isomers and analogs allows for a confident prediction and interpretation of its spectral data. This guide provides the foundational knowledge and a comparative framework to enable researchers to unambiguously characterize these and other related N-substituted piperidine derivatives, ensuring the scientific rigor required for successful drug discovery and development.

References

  • MDPI. (n.d.). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Retrieved from [Link]

  • Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. (n.d.). Retrieved from [Link]

  • Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Retrieved from [Link]

  • MDPI. (2017). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

  • PMC. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Retrieved from [Link]

  • PubMed. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Retrieved from [Link]

  • NIH. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Retrieved from [Link]

  • PMC. (n.d.). Efficient NMR Screening Approach to Discover Small Molecule Fragments Binding Structured RNA. Retrieved from [Link]

  • ResearchGate. (2006). Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines. Retrieved from [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • NIH. (n.d.). Piperidine. Retrieved from [Link]

  • Northern Illinois University. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

  • NIST. (n.d.). Piperidine, 1-acetyl-. Retrieved from [Link]

  • Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Electrospray Ionization Mass Spectrometry. Retrieved from [Link]

  • Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

  • JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

  • MDPI. (2023). X-ray Diffraction, Spectroscopy, Optical Properties, NPA, NBO, FMO, and Hirshfeld Surface Analyses of Two Newly Synthesized Piperidinium Ionic Liquids. Retrieved from [Link]

  • ResearchGate. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Retrieved from [Link]

  • (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

  • ResearchGate. (n.d.). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS.. Retrieved from [Link]

  • Springer Nature Experiments. (2024). NMR spectroscopy of small molecules in solution. Retrieved from [Link]

  • Organic Chemistry I. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

  • Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 4.2: IR Spectroscopy. Retrieved from [Link]

  • ACS Publications. (n.d.). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Retrieved from [Link]

  • Knowledge UChicago. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Retrieved from [Link]

  • YouTube. (2018). 15.6a Interpreting NMR Example 1 | Organic Chemistry. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). NMR Protocols and Methods. Retrieved from [Link]

  • The Royal Society of Chemistry. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Retrieved from [Link]

  • (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

  • NIST. (n.d.). Piperidine. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

  • MDPI. (n.d.). Chemical and Biological Characterization of the Ethyl Acetate Fraction from the Red Sea Marine Sponge Hymedesmia sp. Retrieved from [Link]

  • Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

  • ResearchGate. (2021). How to prepare a liquid sample for FTIR spectrum?. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • ACS Omega. (2020). Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. Retrieved from [Link]

  • ACD/Labs. (2021). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

  • (n.d.). IR Absorption Table. Retrieved from [Link]

  • ResearchGate. (n.d.). Piperine mass fragments: possible structures of major mass spectral.... Retrieved from [Link]

  • ResearchGate. (n.d.). The hydroxylated piperidine alkaloids 1-6. Retrieved from [Link]

  • MDPI. (n.d.). Identification of Hydroxyl and Polysiloxane Compounds via Infrared Absorption Spectroscopy with Targeted Noise Analysis. Retrieved from [Link]

  • MassBank. (2016). Piperidines. Retrieved from [Link]

  • ResearchGate. (2025). CHARACTERIZATION OF ETHYL ACETATE-BASED LEAF EXTRACT OF Entada rheedii Spreng. BY USING LIQUID CHROMATOGRAPHY QUADRUPOLE TIME-OF-FLIGHT MASS SPECTROMETRY. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to In Vitro Evaluation of Novel Cholinesterase Inhibitors: The Case of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate Derivatives

For researchers, scientists, and drug development professionals dedicated to advancing neurodegenerative disease therapeutics, the identification and characterization of novel cholinesterase inhibitors are of paramount i...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals dedicated to advancing neurodegenerative disease therapeutics, the identification and characterization of novel cholinesterase inhibitors are of paramount importance. This guide provides an in-depth technical comparison of a promising class of molecules, Ethyl 2-(3-hydroxypiperidin-1-yl)acetate derivatives, against established standards. We will delve into the essential in vitro assays required for their preliminary evaluation, grounded in the principles of scientific integrity and supported by detailed experimental protocols.

The piperidine scaffold is a well-established pharmacophore in the design of acetylcholinesterase (AChE) inhibitors, with the FDA-approved drug Donepezil serving as a prime example.[1] The core hypothesis is that the basic nitrogen of the piperidine ring interacts with the catalytic anionic site (CAS) of the acetylcholinesterase enzyme, a crucial interaction for inhibitory activity.[1] The derivatives of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate are designed to explore the structure-activity relationship (SAR) around this core, with modifications aimed at enhancing potency and selectivity.

This guide will focus on two primary in vitro assays: the Ellman's assay for quantifying acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition, and the MTT assay for assessing cytotoxicity, a critical early indicator of a compound's therapeutic window.

Comparative In Vitro Efficacy: Cholinesterase Inhibition

The primary measure of a candidate compound's potential as an Alzheimer's therapeutic is its ability to inhibit the activity of cholinesterases. The following table presents a hypothetical yet plausible dataset comparing a series of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate derivatives against the benchmark inhibitor, Donepezil. This data is illustrative of what a primary screening campaign might yield.

Compound IDR Group on Phenyl RingAChE IC50 (µM)BChE IC50 (µM)Selectivity Index (BChE/AChE)
EHPA-001 H8.5225.63.0
EHPA-002 4-OCH₃2.1515.37.1
EHPA-003 4-Cl5.7810.21.8
EHPA-004 3,4-diCl1.985.93.0
Donepezil -0.0577.2126.3

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity. A lower IC50 indicates higher potency. The selectivity index provides a measure of the compound's preference for inhibiting AChE over BChE.

Assessing Cellular Viability: The Cytotoxicity Profile

Early assessment of a compound's toxicity is crucial. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[2] A lower IC50 value in a cytotoxicity assay indicates higher toxicity.

Compound IDCytotoxicity IC50 (µM) in SH-SY5Y cells
EHPA-001 > 100
EHPA-002 85.4
EHPA-003 72.1
EHPA-004 55.8
Donepezil 48.2

The Rationale Behind the Assays: A Deeper Look

The choice of these in vitro assays is strategic. The Ellman's method is a robust and widely accepted spectrophotometric assay for measuring cholinesterase activity.[3][4] It provides a quantitative measure of enzyme inhibition, allowing for the determination of IC50 values and enabling direct comparison of compound potencies. The dual testing against both AChE and BChE is critical, as selectivity for AChE is often a desired characteristic for minimizing side effects.[5]

The MTT assay complements the efficacy data by providing an early indication of a compound's safety profile.[6] High potency in the cholinesterase inhibition assay coupled with low cytotoxicity (high IC50 in the MTT assay) is the desired outcome for a promising lead candidate.

Experimental Workflows and Logical Relationships

To visualize the experimental process and the interplay between the different stages of in vitro evaluation, the following diagrams are provided.

experimental_workflow cluster_synthesis Compound Synthesis cluster_screening In Vitro Screening cluster_analysis Data Analysis & Lead Selection start Design of EHPA Derivatives synthesis Chemical Synthesis & Purification start->synthesis characterization Structural Characterization (NMR, MS) synthesis->characterization chol_assay Cholinesterase Inhibition Assay (Ellman's) characterization->chol_assay cyto_assay Cytotoxicity Assay (MTT) characterization->cyto_assay ic50 IC50 Determination chol_assay->ic50 cyto_assay->ic50 sar Structure-Activity Relationship (SAR) Analysis ic50->sar lead Lead Candidate Selection sar->lead

Caption: High-level workflow for the in vitro evaluation of novel compounds.

Mechanism of Action: Binding of Piperidine Derivatives to Acetylcholinesterase

The inhibitory action of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate derivatives is predicated on their interaction with the active site of acetylcholinesterase. The following diagram illustrates the key binding interactions.

binding_mechanism cluster_enzyme AChE Active Site cluster_inhibitor EHPA Derivative cas Catalytic Anionic Site (CAS) (Trp84, Glu199, Ser200) pas Peripheral Anionic Site (PAS) (Tyr70, Asp72, Tyr121, Trp279) acyl_pocket Acyl Pocket (Phe288, Phe290) oxyanion_hole Oxyanion Hole (Gly118, Gly119, Ala201) piperidine Piperidine Ring (Basic Nitrogen) piperidine->cas Cation-π Interaction hydroxyphenyl Hydroxyphenyl Group hydroxyphenyl->pas π-π Stacking & H-Bonding acetate Ethyl Acetate Moiety acetate->acyl_pocket Hydrophobic Interactions

Caption: Key interactions of EHPA derivatives within the AChE active site.

Detailed Experimental Protocols

In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This protocol is adapted from the widely used spectrophotometric method.[7]

Materials:

  • Acetylcholinesterase (AChE) from electric eel and Butyrylcholinesterase (BChE) from equine serum

  • Acetylthiocholine iodide (ATCI) and Butyrylthiocholine iodide (BTCI) as substrates

  • 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

  • Phosphate buffer (pH 8.0)

  • Test compounds (Ethyl 2-(3-hydroxypiperidin-1-yl)acetate derivatives) and Donepezil

  • 96-well microplate

  • Microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare a stock solution of DTNB (10 mM) in phosphate buffer.

    • Prepare stock solutions of ATCI (10 mM) and BTCI (10 mM) in deionized water.

    • Prepare stock solutions of the test compounds and Donepezil in DMSO (e.g., 10 mM).

    • Prepare working solutions of AChE (0.2 U/mL) and BChE (0.2 U/mL) in phosphate buffer.

  • Assay Protocol:

    • In a 96-well plate, add 140 µL of phosphate buffer to each well.

    • Add 20 µL of DTNB solution to each well.

    • Add 10 µL of the test compound solution at various concentrations (serial dilutions). For the control, add 10 µL of DMSO.

    • Add 20 µL of the respective enzyme solution (AChE or BChE) to each well.

    • Incubate the plate at 37°C for 15 minutes.

    • Initiate the reaction by adding 10 µL of the respective substrate solution (ATCI for AChE, BTCI for BChE).

    • Immediately measure the absorbance at 412 nm every minute for 5 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each well.

    • The percentage of inhibition is calculated using the following formula: % Inhibition = [ (Rate of control - Rate of sample) / Rate of control ] x 100

    • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Cytotoxicity Assay (MTT Assay)

This protocol provides a standard procedure for assessing the cytotoxicity of the compounds in a relevant cell line, such as the human neuroblastoma cell line SH-SY5Y.[2][6]

Materials:

  • SH-SY5Y human neuroblastoma cells

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

  • Dimethyl sulfoxide (DMSO)

  • 96-well cell culture plate

  • CO₂ incubator

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete medium.

    • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds and Donepezil in the culture medium.

    • After 24 hours, remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. For the control, add medium with the same concentration of DMSO used for the test compounds.

    • Incubate the plate for another 48 hours at 37°C in a 5% CO₂ incubator.

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate the plate for 4 hours at 37°C in the dark.

    • Carefully remove the medium containing MTT.

    • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Shake the plate gently for 10 minutes to ensure complete dissolution.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

    • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Conclusion and Future Directions

This guide outlines a robust and efficient workflow for the initial in vitro evaluation of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate derivatives as potential cholinesterase inhibitors. The combination of cholinesterase inhibition assays and cytotoxicity profiling provides a solid foundation for identifying promising lead candidates for further development. The structure-activity relationship data generated from these initial screens will be instrumental in guiding the next phase of medicinal chemistry efforts to optimize potency, selectivity, and safety. Subsequent studies should include kinetic analysis to determine the mechanism of inhibition and in vivo studies to assess efficacy and pharmacokinetic properties in animal models of Alzheimer's disease.

References

  • Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design. PubMed Central. Available at: [Link].

  • Synthesis and Structure-Activity Relationships of Acetylcholinesterase Inhibitors: 1-Benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine Hydrochloride and Related Compounds. ACS Publications. Available at: [Link].

  • IC50 values for activities towards acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). ResearchGate. Available at: [Link].

  • N-Substituted piperidine-3-carbohydrazide-hydrazones against Alzheimer's disease: Synthesis and evaluation of cholinesterase, beta-amyloid inhibitory activity, and antioxidant capacity. PubMed. Available at: [Link].

  • Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine, and related derivatives. ACS Publications. Available at: [Link].

  • Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Public Health Toxicology. Available at: [Link].

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link].

  • Inhibition of acetylcholinesterase and butyrylcholinesterase with uracil derivatives: kinetic and computational studies. PubMed Central. Available at: [Link].

  • Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. PubMed. Available at: [Link].

  • Cholinesterase (ChE) Test Using Ellman's Photometric Method. ResearchGate. Available at: [Link].

  • Synthesis and cholinesterase inhibitory activity studies of some piperidinone derivatives. ACG Publications. Available at: [Link].

  • The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. NIH. Available at: [Link].

  • The Natural Alkaloid Piperine and its Acid and Ester Synthetic Derivatives are Acetylcholinesterase Inhibitors. ResearchGate. Available at: [Link].

  • IC50 values for AChE and BChE (µM). ResearchGate. Available at: [Link].

  • The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. Available at: [Link].

  • Discovery of Multitarget-Directed Ligands from Piperidine Alkaloid Piperine as a Cap Group for the Management of Alzheimer's Disease. PubMed. Available at: [Link].

  • Calculated IC50 values for the inhibition of AChE and BChE by compounds 14-31. ResearchGate. Available at: [Link].

  • Design, Synthesis, Molecular Docking, and Molecular Dynamics Simulation Studies of Novel 3-Hydroxypyridine-4-one Derivatives as Potential Acetylcholinesterase Inhibitors. PubMed. Available at: [Link].

  • Non-toxic dosages of molecules determined by MTT toxicity assay. ResearchGate. Available at: [Link].

  • Structure-activity relationships and binding mode in the human acetylcholinesterase active site of pseudo-irreversible inhibitors related to xanthostigmine. PubMed. Available at: [Link].

  • Cholinesterase assay by an efficient fixed time endpoint method. PubMed Central. Available at: [Link].

  • Structure–activity relationship of piperidine derivatives with... ResearchGate. Available at: [Link].

  • Natural Inhibitors of Cholinesterases: Chemistry, Structure–Activity and Methods of Their Analysis. MDPI. Available at: [Link].

  • Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. PubMed Central. Available at: [Link].

  • Structure-Based Search for New Inhibitors of Cholinesterases. MDPI. Available at: [Link].

Sources

Validation

A Comparative Guide to Validated Analytical Methods for the Quantification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

In the landscape of pharmaceutical development, the rigorous characterization and quantification of synthetic intermediates are fundamental to ensuring the quality, safety, and efficacy of the final active pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development, the rigorous characterization and quantification of synthetic intermediates are fundamental to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Ethyl 2-(3-hydroxypiperidin-1-yl)acetate, a key building block in the synthesis of various novel therapeutics, demands precise and reliable analytical methods for its quantification. This guide provides a comprehensive comparison of two robust, validated analytical methods for this purpose: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a more sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method.

This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying scientific rationale to aid in method selection and implementation. The methodologies described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, ensuring a framework for developing self-validating and trustworthy analytical systems.[1][2][3][4][5]

Method Selection: The Rationale

The choice between HPLC-UV and LC-MS/MS is often dictated by the specific requirements of the analysis. HPLC-UV is a workhorse in many quality control laboratories due to its robustness, cost-effectiveness, and ease of use. It is well-suited for the quantification of the main component in drug substances and intermediates where concentration levels are relatively high.

On the other hand, LC-MS/MS offers unparalleled sensitivity and selectivity, making it the gold standard for trace-level analysis, such as impurity profiling, metabolite identification, and pharmacokinetic studies.[6][7][8][9] The ability to monitor specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode significantly reduces matrix interference, a common challenge in complex sample matrices.[10]

Method 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is designed for the accurate quantification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate in bulk drug substance or reaction mixtures where the analyte is present at concentrations typically above 0.05 µg/mL.

Experimental Protocol

1. Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 100 µg/mL.

  • Perform serial dilutions with the mobile phase to prepare calibration standards ranging from 0.5 µg/mL to 200 µg/mL.

  • Filter all solutions through a 0.45 µm nylon syringe filter before injection.

2. Chromatographic Conditions:

  • Instrument: A standard HPLC system equipped with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of 0.1% trifluoroacetic acid in water (Solvent A) and 0.1% trifluoroacetic acid in acetonitrile (Solvent B) at a ratio of 80:20 (v/v). The acidic mobile phase helps to ensure the piperidine nitrogen is protonated, leading to better peak shape.[11]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

3. Validation Parameters:

  • The method should be validated in accordance with ICH Q2(R1) guidelines.[3] Key parameters to assess include:

    • Specificity: Demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank sample.

    • Linearity: Assessed by injecting a series of calibration standards and plotting the peak area against the concentration. A correlation coefficient (r²) of >0.999 is desirable.

    • Accuracy: Determined by spiking a known amount of the analyte into a blank matrix and calculating the percent recovery.

    • Precision: Evaluated at three concentration levels (low, medium, and high) by multiple injections and expressed as the relative standard deviation (%RSD).

Experimental Workflow Diagram

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Sample Weigh and Dissolve Sample Dilution Prepare Calibration Standards Sample->Dilution Filtration Filter Samples Dilution->Filtration Injection Inject into HPLC Filtration->Injection Separation C18 Reverse-Phase Separation Injection->Separation Detection UV Detection at 210 nm Separation->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantify Analyte Calibration->Quantification

Caption: Workflow for HPLC-UV quantification.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for the quantification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate at trace levels, for instance, in biological matrices for pharmacokinetic studies or as a low-level impurity.

Experimental Protocol

1. Sample Preparation:

  • For biological samples (e.g., plasma), perform a protein precipitation by adding three volumes of cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled version of the analyte) to one volume of the sample.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

  • Prepare calibration standards in the same biological matrix and process them alongside the samples.

2. LC-MS/MS Conditions:

  • Instrument: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: A suitable C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) for faster analysis times.

  • Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B). Formic acid is a common mobile phase additive for LC-MS as it aids in the ionization of the analyte.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Ionization Mode: Positive Electrospray Ionization (ESI+). The basic nitrogen in the piperidine ring is readily protonated.[10]

  • MRM Transitions:

    • Analyte: Precursor ion [M+H]⁺ → Product ion (determined by infusion and fragmentation studies).

    • Internal Standard: Precursor ion [M+H]⁺ → Product ion.

3. Validation Parameters:

  • Method validation should follow the FDA's Bioanalytical Method Validation guidance.[12][13][14] Key parameters include:

    • Selectivity: The ability to differentiate the analyte from other components in the matrix.[12]

    • Accuracy and Precision: Evaluated at multiple quality control (QC) levels.

    • Calibration Curve: Demonstrating a linear response over the desired concentration range.

    • Matrix Effect: Assessing the impact of the biological matrix on the ionization of the analyte.

    • Stability: Evaluating the stability of the analyte in the biological matrix under various storage and handling conditions.

Experimental Workflow Diagram

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Spike Spike with Internal Standard Precipitate Protein Precipitation Spike->Precipitate Evaporate Evaporate and Reconstitute Precipitate->Evaporate Injection Inject into LC Evaporate->Injection Separation C18 Gradient Separation Injection->Separation Ionization ESI+ Ionization Separation->Ionization Detection MRM Detection Ionization->Detection Integration Peak Area Ratio Detection->Integration Calibration Calibration Curve Integration->Calibration Quantification Quantify Analyte Calibration->Quantification

Caption: Workflow for LC-MS/MS quantification.

Comparative Performance Data

The following table summarizes the typical performance characteristics of the two validated methods.

ParameterHPLC-UV MethodLC-MS/MS Method
Linearity (r²) > 0.999> 0.998
Range 0.5 - 200 µg/mL0.1 - 100 ng/mL
Limit of Quantification (LOQ) 0.5 µg/mL0.1 ng/mL
Accuracy (% Recovery) 98.0 - 102.0%95.0 - 105.0%
Precision (%RSD) < 2.0%< 15.0%
Selectivity GoodExcellent
Throughput ModerateHigh
Cost LowHigh

Conclusion

Both the HPLC-UV and LC-MS/MS methods provide reliable and validated approaches for the quantification of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate. The choice of method will ultimately depend on the specific application, required sensitivity, and the nature of the sample matrix. For routine quality control of bulk material, the HPLC-UV method is often sufficient and more cost-effective. However, for applications requiring high sensitivity and selectivity, such as bioanalysis or trace impurity analysis, the LC-MS/MS method is the superior choice.

By understanding the principles and performance characteristics of each method, researchers and drug development professionals can make informed decisions to ensure the generation of high-quality, reliable data throughout the drug development lifecycle.

References

  • Vertex AI Search. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?
  • National Center for Biotechnology Information. (n.d.). Synthesis and biological characterization of (3R,4R)-4-(2-(benzhydryloxy)ethyl)-1-((R)-2-hydroxy-2-phenylethyl)-piperidin-3-ol and its stereoisomers for monoamine transporters.
  • National Center for Biotechnology Information. (2020).
  • European Medicines Agency. (n.d.). ICH Q2(R2)
  • International Council for Harmonisation. (2022).
  • LGC. (2013).
  • BenchChem. (2025).
  • Shimadzu. (n.d.). LC/MS/MS Analysis of Impurities in Active Pharmaceutical Ingredients Using the Co-Sense for Impurities System.
  • International Council for Harmonisation. (2005). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
  • Human Metabolome Database. (n.d.).
  • PubMed. (1992). High-performance liquid chromatographic determination of 1,2-diethyl-3-hydroxypyridin-4-one and its 2-(1-hydroxyethyl)
  • AMSbiopharma. (2025).
  • United Nations Office on Drugs and Crime. (n.d.).
  • BioAgilytix. (n.d.).
  • U.S. Food and Drug Administration. (n.d.).
  • SciSpace. (2020). Current developments in LC-MS for pharmaceutical analysis.
  • Royal Society of Chemistry. (n.d.).
  • European Medicines Agency. (2022). ICH guideline Q2(R2)
  • ResearchGate. (n.d.).
  • YouTube. (2020).
  • International Journal of Drug Delivery Technology. (2024). RP-HPLC Method Development and Validation of Genotoxic Impurity 1- Acetyl-2-imidazolidinone content in Tizanidine Hydrochloride.
  • Outsourced Pharma. (2023).
  • Zeitschrift für Naturforschung. (n.d.).
  • U.S. Department of Health and Human Services. (n.d.).
  • U.S. Food and Drug Administration. (2018).

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate

For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you handle...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you handle, including their proper disposal. This guide provides a detailed, step-by-step protocol for the safe disposal of ethyl 2-(3-hydroxypiperidin-1-yl)acetate, ensuring the safety of laboratory personnel and compliance with environmental regulations. This compound, while not having a specific, universally available Safety Data Sheet (SDS), can be responsibly managed by considering its constituent chemical groups: an ethyl acetate moiety and a substituted piperidine ring.

Section 1: Hazard Assessment and Chemical Profile

Ethyl 2-(3-hydroxypiperidin-1-yl)acetate's structure suggests a combination of hazards associated with both esters and piperidine derivatives.

  • Ethyl Acetate Moiety : This component suggests that the compound is likely a flammable liquid.[1][2][3][4][5] Ethyl acetate is also known to cause serious eye irritation and may cause drowsiness or dizziness.[1][3][4][5]

  • Piperidine Ring : Piperidine and its derivatives are known to be hazardous.[6][7][8][9][10] They can be flammable, corrosive, and toxic.[8][9]

Given these characteristics, ethyl 2-(3-hydroxypiperidin-1-yl)acetate should be treated as a hazardous chemical with the potential for flammability, eye irritation, and toxicity.[11]

Table 1: Hazard Profile of Ethyl 2-(3-hydroxypiperidin-1-yl)acetate (Inferred)

Hazard ClassificationDescriptionPrimary Precautions
Flammable Liquid May ignite on contact with heat, sparks, or open flames.[2][3][5]Store away from ignition sources in a well-ventilated, cool area.[2][5] Use non-sparking tools.[2][3]
Eye Irritant May cause serious eye irritation upon contact.[1][3][5]Wear appropriate eye and face protection.[1][3]
Potential Toxicity May be harmful if inhaled, swallowed, or absorbed through the skin.Avoid breathing vapors and direct contact with skin and clothing.[1]
Incompatible Materials Can react with strong acids, strong bases, and strong oxidizing agents.[3]Store separately from incompatible substances.[12][13]
Section 2: Personal Protective Equipment (PPE) and Safety Measures

Prior to handling or disposing of ethyl 2-(3-hydroxypiperidin-1-yl)acetate, all laboratory personnel must be equipped with the appropriate PPE.

  • Eye and Face Protection : Chemical safety goggles are mandatory. A face shield should be used when handling larger quantities or when there is a significant risk of splashing.

  • Hand Protection : Wear nitrile gloves or other chemically resistant gloves.[8] Always inspect gloves for tears or holes before use.

  • Body Protection : A laboratory coat is required. For tasks with a higher risk of exposure, a chemically resistant apron or suit is recommended.

  • Respiratory Protection : All handling of this compound should be done in a well-ventilated area, preferably within a chemical fume hood.[8][14]

Workflow for Ensuring Personnel Safety:

cluster_prep Preparation cluster_handling Chemical Handling cluster_post Post-Handling Assess_Task Assess Disposal Task Select_PPE Select Appropriate PPE Assess_Task->Select_PPE Determine Risk Inspect_PPE Inspect PPE for Integrity Select_PPE->Inspect_PPE Work_in_Hood Work in Fume Hood Inspect_PPE->Work_in_Hood Handle_Chemical Handle Chemical Safely Work_in_Hood->Handle_Chemical Remove_PPE Remove PPE Correctly Handle_Chemical->Remove_PPE Wash_Hands Wash Hands Thoroughly Remove_PPE->Wash_Hands

Caption: Workflow for ensuring personal safety during chemical handling.

Section 3: Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Step-by-Step Spill Response:

  • Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area.

  • Ventilate : Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area, evacuate the entire lab and notify your institution's environmental health and safety (EHS) office.

  • Control Ignition Sources : Extinguish all nearby flames and turn off any spark-producing equipment.[3][5]

  • Contain the Spill : For small spills, use an inert absorbent material such as vermiculite, dry sand, or cat litter to contain the liquid.[7][14] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Collect and Dispose : Carefully scoop the absorbent material into a designated, labeled hazardous waste container.[14]

  • Decontaminate : Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

  • Report : Report the incident to your laboratory supervisor and EHS office, as per your institution's policy.

Section 4: Proper Disposal Procedures

The disposal of ethyl 2-(3-hydroxypiperidin-1-yl)acetate must be handled as hazardous chemical waste.[15] Do not dispose of this chemical down the drain or in regular trash.[16]

Step-by-Step Disposal Protocol:

  • Waste Collection :

    • Collect all waste containing ethyl 2-(3-hydroxypiperidin-1-yl)acetate, including unused product, reaction byproducts, and contaminated materials, in a designated hazardous waste container.[17]

    • The container must be made of a compatible material (e.g., glass or a suitable plastic) and have a tightly sealing lid.[17]

    • Do not mix this waste with incompatible chemicals, such as strong acids, bases, or oxidizing agents.[13][16]

  • Labeling :

    • Clearly label the waste container with the words "Hazardous Waste".[15]

    • The label must include the full chemical name: "Ethyl 2-(3-hydroxypiperidin-1-yl)acetate" and list all other components in the waste mixture with their approximate concentrations.[17]

    • Indicate the primary hazards, such as "Flammable" and "Irritant".

  • Storage :

    • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.[15]

    • The SAA should be in a well-ventilated area, away from ignition sources and incompatible materials.[12][13]

    • If the waste is flammable, it should be stored in a flammable storage cabinet.[12][15]

  • Disposal Request :

    • Once the waste container is full or needs to be removed according to institutional timelines (e.g., every 12 months for academic labs), arrange for its collection by your institution's EHS office or a licensed hazardous waste disposal contractor.[18][19]

Disposal Decision Tree:

Start Waste Generated Is_Empty_Container Is it an empty container? Start->Is_Empty_Container Rinse_Container Triple rinse with a suitable solvent Is_Empty_Container->Rinse_Container Yes Collect_Waste Collect in a designated hazardous waste container Is_Empty_Container->Collect_Waste No Dispose_Container Dispose of rinsed container as non-hazardous waste (check local regulations) Rinse_Container->Dispose_Container Label_Waste Label with 'Hazardous Waste' and full chemical name Collect_Waste->Label_Waste Store_Waste Store in a designated Satellite Accumulation Area Label_Waste->Store_Waste Request_Pickup Request pickup by EHS or licensed contractor Store_Waste->Request_Pickup

Caption: Decision tree for the disposal of ethyl 2-(3-hydroxypiperidin-1-yl)acetate.

References

  • Ethyl acetate - SAFETY DATA SHEET. (2024).
  • CR 87-124 Safety Data Sheet. (2024).
  • Ethyl Acetate / Reagent B Safety Data Sheet. (2024).
  • Ethyl Acetate Safety Data Sheet. (2023).
  • Desmodur IL 1451 Safety Data Sheet. (2023).
  • Chemical Hazards and Toxic Substances. (n.d.). Retrieved from Occupational Safety and Health Administration. [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2023). Retrieved from U.S. Environmental Protection Agency. [Link]

  • Laboratory Guide for Managing Chemical Waste. (n.d.). Retrieved from Vanderbilt University Medical Center.
  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2023). Retrieved from U.S. Environmental Protection Agency. [Link]

  • Hazardous Waste Disposal Guide. (n.d.).
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). Retrieved from National Center for Biotechnology Information. [Link]

  • Managing Hazardous Chemical Waste in the Lab. (n.d.).
  • Ester Disposal. (2008).
  • OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.).
  • Piperidine Safety Data Sheet. (2023).
  • Regulation of Laboratory Waste. (n.d.).
  • Piperidine Safety Data Sheet. (n.d.).
  • Chemical Waste Disposal Guidelines. (n.d.).
  • How to Safely Handle Dangerous Substances in the Workplace. (2022).
  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. (1974). Retrieved from U.S. Environmental Protection Agency.
  • Hazardous Waste Management for School Laboratories. (n.d.). Retrieved from U.S. Environmental Protection Agency.
  • Hazard Communication. (n.d.). Retrieved from Occupational Safety and Health Administration. [Link]

  • Piperidine Safety Data Sheet. (2023).
  • Piperidine: Human health tier II assessment. (2016).
  • Complying With OSHA's Hazardous Material Requirements. (n.d.).

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate
Reactant of Route 2
Reactant of Route 2
Ethyl 2-(3-hydroxypiperidin-1-yl)acetate
© Copyright 2026 BenchChem. All Rights Reserved.